2-Hydroxyterephthalic acid

• CAS: 636-94-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Hydroxyterephthalic Acid for Researchers and Drug Development Professionals

An Introduction to 2-Hydroxyterephthalic Acid: A Versatile Aromatic Dicarboxylic Acid

2-Hydroxyterephthalic acid, also known by its systematic IUPAC name 2-hydroxybenzene-1,4-dicarboxylic acid, is an organic compound with the chemical formula C₈H₆O₅.[1] This aromatic dicarboxylic acid is a derivative of terephthalic acid and is characterized by the presence of a hydroxyl group (-OH) and two carboxyl groups (-COOH) attached to a benzene ring. It is a white to off-white crystalline solid.[2] The unique arrangement of its functional groups imparts specific chemical properties that make it a valuable molecule in various scientific and industrial applications, including polymer chemistry and as a highly sensitive fluorescent probe for the detection of hydroxyl radicals.[2][3] While not a direct participant in cellular signaling, its derivatives show promise in medicinal chemistry, making it a compound of interest for drug development professionals.[4]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of 2-Hydroxyterephthalic acid is presented in the table below, compiled from various sources to ensure accuracy and provide a comprehensive overview for researchers.

Property	Value
Molecular Formula	C₈H₆O₅
Molecular Weight	182.13 g/mol [1]
CAS Number	636-94-2[1]
Appearance	White to yellow to orange powder to crystal
Melting Point	312-317 °C
Boiling Point (Predicted)	436.9 ± 40.0 °C
Density (Predicted)	1.612 ± 0.06 g/cm³
pKa (Predicted)	2.56 ± 0.10
InChI	InChI=1S/C8H6O5/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3,9H,(H,10,11)(H,12,13)[1]
InChIKey	CDOWNLMZVKJRSC-UHFFFAOYSA-N[1]
Canonical SMILES	C1=CC(=C(C=C1C(=O)O)O)C(=O)O[1]

Spectroscopic data is crucial for the identification and characterization of 2-Hydroxyterephthalic acid. A summary of available spectroscopic information is provided below.

Spectroscopic Data	Source Information
¹³C NMR	Spectra available from online databases.[1]
GC-MS	Mass spectrometry data is available, showing characteristic fragmentation patterns.[1]
IR Spectra	Vapor phase IR spectra are accessible through spectral databases.[1][5][6]

Experimental Protocols

This section provides detailed methodologies for the synthesis and a key application of 2-Hydroxyterephthalic acid, designed to be directly applicable in a laboratory setting.

Synthesis of 2-Hydroxyterephthalic Acid from 2-Aminoterephthalic Acid

This protocol describes a common laboratory-scale synthesis of 2-hydroxyterephthalic acid starting from 2-aminoterephthalic acid.

Materials:

• 2-Aminoterephthalic acid (BDC-NH₂)

• Sodium hydroxide (NaOH)

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Copper(II) sulfate (CuSO₄)

• Distilled water

• Methanol (for purification, if necessary)

Procedure:

• Dissolve 2.0 g (11 mmol) of 2-aminoterephthalic acid in 30 mL of distilled water.

• Add 2.0 g of a 50 wt% aqueous NaOH solution to the suspension and stir at 0 °C until a clear solution is obtained.

• Add a solution of 1.2 g of NaNO₂ dissolved in 2 mL of distilled water to the reaction mixture.

• Dilute the solution with 16 mL of distilled water, and then slowly add 8 mL of concentrated HCl. The solution will turn a beige color.

• Stir the reaction mixture for 4 hours at room temperature.

• Add CuSO₄ to the mixture and heat at 85 °C for 24 hours.

• After the reaction is complete, cool the mixture to room temperature.

• The solid product is collected by filtration and washed three times with 30 mL of distilled water.

• The resulting colorless solid is 2-hydroxyterephthalic acid. A yield of approximately 90% (1.8 g) can be expected.

Detection of Hydroxyl Radicals using 2-Hydroxyterephthalic Acid as a Fluorescent Probe

This protocol details the use of 2-hydroxyterephthalic acid's precursor, terephthalic acid, as a highly sensitive probe for the detection and quantification of hydroxyl radicals (•OH). The reaction of non-fluorescent terephthalic acid with hydroxyl radicals produces the highly fluorescent 2-hydroxyterephthalic acid.

Materials:

• Terephthalic acid (TA)

• 2-Hydroxyterephthalic acid (for calibration curve)

• Phosphate buffer (pH 7.4) or other suitable buffer

• Source of hydroxyl radicals (e.g., Fenton reagent: FeSO₄ and H₂O₂)

• Fluorometer

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of terephthalic acid in the desired buffer. The concentration may need to be optimized depending on the expected concentration of hydroxyl radicals.

  • Prepare a series of standard solutions of 2-hydroxyterephthalic acid in the same buffer to generate a calibration curve.

• Reaction:

  • In the experimental sample where hydroxyl radical generation is being investigated, add the terephthalic acid solution.

  • Initiate the reaction that produces hydroxyl radicals (e.g., by adding Fenton reagents).

  • Allow the reaction to proceed for a defined period.

• Fluorescence Measurement:

  • Transfer an aliquot of the reaction mixture to a quartz cuvette.

  • Measure the fluorescence intensity using a fluorometer. The excitation wavelength is typically set to 315 nm, and the emission is monitored at 425 nm.[7]

• Quantification:

  • Generate a calibration curve by plotting the fluorescence intensity of the 2-hydroxyterephthalic acid standard solutions against their known concentrations.

  • Use the fluorescence intensity of the experimental sample to determine the concentration of 2-hydroxyterephthalic acid formed, and subsequently, the amount of hydroxyl radicals generated. The detection limit for 2-hydroxyterephthalic acid using this method can be as low as 5 nmol/L.[2][3]

Visualizing Experimental Workflows

The following diagrams, created using the DOT language, illustrate the workflows for the synthesis of 2-hydroxyterephthalic acid and its application in hydroxyl radical detection.

Synthesis of 2-Hydroxyterephthalic Acid Workflow.

Hydroxyl Radical Detection Workflow.

Applications in Research and Drug Development

2-Hydroxyterephthalic acid and its derivatives are gaining attention in various research fields, including materials science and medicinal chemistry.

In materials science, it serves as a functionalized linker for the synthesis of metal-organic frameworks (MOFs). The hydroxyl group can act as a coordination site or be further modified to tune the properties of the resulting MOF, such as its porosity, stability, and catalytic activity.

For drug development professionals, while 2-hydroxyterephthalic acid itself is not a therapeutic agent, the terephthalic acid scaffold is present in some approved drugs and is a subject of interest in medicinal chemistry.[8][9] Derivatives of terephthalic acid have been investigated for a range of biological activities, including as antimicrobial and anticancer agents.[4] The ability to functionalize the terephthalic acid core, as exemplified by 2-hydroxyterephthalic acid, allows for the synthesis of diverse compound libraries for screening and lead optimization in drug discovery programs.[4] The synthesis of various heterocyclic compounds from terephthalic acid derivatives has shown potential for biological applications.[10][11]

References

• 1. 2-Hydroxyterephthalic acid | C8H6O5 | CID 97257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. keio.elsevierpure.com [keio.elsevierpure.com]
• 3. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 2-hydroxyterephthalic acid(636-94-2)FT-IR [chemicalbook.com]
• 6. spectrabase.com [spectrabase.com]
• 7. researchgate.net [researchgate.net]
• 8. Paracetamol from Plastic: Terephthalic Acid as a Sustainable Pharmaceutical Intermediate_CPHI制药在线 [pharmasources.com]
• 9. Terephthalic acid - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Hydroxyterephthalic Acid: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyterephthalic acid (2-HTA), also known as 2-hydroxy-1,4-benzenedicarboxylic acid, is an aromatic carboxylic acid that has garnered significant interest in various scientific fields. Its unique chemical structure, featuring both carboxyl and hydroxyl functional groups on a benzene ring, imparts specific physicochemical properties that make it a valuable molecule in materials science and biomedical research. This guide provides a comprehensive overview of the chemical structure, properties, synthesis, and key applications of 2-HTA, with a focus on its relevance to researchers and professionals in drug development.

Chemical Structure and Identification

2-Hydroxyterephthalic acid is a derivative of terephthalic acid with a hydroxyl group substituted at the 2-position of the benzene ring.

An In-depth Technical Guide to 2-Hydroxyterephthalic Acid (CAS 636-94-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxyterephthalic acid (CAS 636-94-2), a substituted aromatic dicarboxylic acid. Also known as 2-Hydroxy-1,4-benzenedicarboxylic acid or H2BDC-OH, this compound is a derivative of terephthalic acid and serves as a versatile molecule in various scientific fields.[1] This document details its chemical and physical properties, primary applications, and relevant experimental protocols.

Core Chemical and Physical Properties

2-Hydroxyterephthalic acid is a white to yellow or orange crystalline solid.[2][3] Its structure consists of a benzene ring substituted with two carboxylic acid groups and one hydroxyl group.[1][4] This arrangement of functional groups imparts specific reactivity and makes it a valuable precursor in synthesis.

Table 1: Physicochemical Properties of 2-Hydroxyterephthalic Acid

Property	Value	Source(s)
CAS Number	636-94-2	[5][6][7][8][9]
Molecular Formula	C₈H₆O₅	[1][5][6][7][8]
Molecular Weight	182.13 g/mol	[1][5][6][7][8][10]
Melting Point	312-317 °C	[3][7][11][12][13]
Boiling Point (Predicted)	436.9 ± 40.0 °C at 760 mmHg	[3][13]
Density (Predicted)	1.612 ± 0.06 g/cm³	[3][13]
pKa (Predicted)	2.56 ± 0.10	[4]
Solubility	Sparingly soluble in water; Soluble in hot methanol.	[4][14]
Appearance	White to yellow to orange powder or crystal.	[2][3]

Table 2: Computational Chemistry Data

Descriptor	Value	Source(s)
SMILES	OC(=O)c1ccc(C(O)=O)c(O)c1	[7]
InChI Key	CDOWNLMZVKJRSC-UHFFFAOYSA-N	[7][9]
Topological Polar Surface Area (TPSA)	94.83 Ų	[5]
LogP	0.7886	[5]
Hydrogen Bond Donors	3	[5]
Hydrogen Bond Acceptors	3	[5]
Rotatable Bonds	2	[5]

Primary Uses and Applications

2-Hydroxyterephthalic acid is utilized across several domains of chemical science, primarily driven by its unique structural features.

• Precursor for Metal-Organic Frameworks (MOFs) : It serves as a functionalized organic linker in the synthesis of MOFs.[15] The presence of the hydroxyl group allows for post-synthetic modification and can influence the sorption and selectivity properties of the resulting framework.[7] These materials have applications in gas storage, separation, and catalysis.[7][15]

• Polymer Chemistry : The compound is a monomer used in the synthesis of high-performance polymers.[1][4] Notably, it is a monomer for hydroxyl-modified poly(p-phenylenebenzobisoxazole) (HPBO) fibers, which exhibit enhanced photostability and are used in the aerospace and automotive industries.[1][16]

• Fluorescent Probe for Hydroxyl Radicals : 2-Hydroxyterephthalic acid is the highly fluorescent product of the reaction between its non-fluorescent precursor, terephthalic acid, and hydroxyl radicals (•OH).[1] This property is exploited in environmental chemistry, biology, and materials science to detect and quantify these highly reactive oxygen species (ROS).[1] When excited at approximately 310 nm, it emits a strong fluorescence with a maximum around 425 nm.[1]

• Chemical Intermediate : It is used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[1]

• Proteomics Research : It is described as a carboxylic acid for use in proteomics research.[8]

References

• 1. Buy 2-Hydroxyterephthalic acid | 636-94-2 [smolecule.com]
• 2. CAS 636-94-2: 2-hydroxybenzene-1,4-dicarboxylic acid [cymitquimica.com]
• 3. 2-hydroxyterephthalic acid CAS#: 636-94-2 [m.chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. chemscene.com [chemscene.com]
• 6. 636-94-2|2-Hydroxyterephthalic acid|BLD Pharm [bldpharm.com]
• 7. 2-Hydroxyterephthalic acid 97 636-94-2 [sigmaaldrich.com]
• 8. scbt.com [scbt.com]
• 9. jk-sci.com [jk-sci.com]
• 10. CAS RN 636-94-2 | Fisher Scientific [fishersci.com]
• 11. AB281330 | CAS 636-94-2 – abcr Gute Chemie [abcr.com]
• 12. matrixscientific.com [matrixscientific.com]
• 13. lumtec.com.tw [lumtec.com.tw]
• 14. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 15. 2-Hydroxyterephthalic Acid | 636-94-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 16. dakenchem.com [dakenchem.com]

An In-depth Technical Guide to the Solubility of 2-Hydroxyterephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-hydroxyterephthalic acid in water and various organic solvents. Due to the limited availability of direct quantitative solubility data for 2-hydroxyterephthalic acid, this document presents qualitative solubility information, comparative data for the parent compound terephthalic acid, and detailed experimental protocols for solubility determination and synthesis. This information is crucial for researchers and professionals involved in materials science, drug development, and analytical chemistry where 2-hydroxyterephthalic acid is utilized, particularly in the synthesis of Metal-Organic Frameworks (MOFs) and as a biomarker for hydroxyl radical formation.

Physicochemical Properties

2-Hydroxyterephthalic acid (2-HTA) is a derivative of terephthalic acid, featuring a hydroxyl group on the benzene ring. This substitution influences its polarity and, consequently, its solubility characteristics. It is a solid at room temperature.

Solubility Profile

In Water: 2-Hydroxyterephthalic acid is described as sparingly soluble in water. The presence of both polar carboxyl groups and a hydroxyl group, which can participate in hydrogen bonding, is offset by the nonpolar aromatic ring, limiting its aqueous solubility.

In Organic Solvents: Similar to its parent compound, terephthalic acid, 2-hydroxyterephthalic acid is expected to exhibit higher solubility in polar aprotic solvents. These solvents can effectively solvate the polar functional groups of the molecule.

For comparative purposes, the table below presents the solubility of terephthalic acid in various common solvents. It is anticipated that 2-hydroxyterephthalic acid would follow a similar trend, though the absolute solubility values may differ due to the presence of the hydroxyl group.

Table 1: Solubility of Terephthalic Acid in Various Solvents at 25°C

Solvent	Solubility ( g/100 g solvent)
Water	0.0017
Glacial Acetic Acid	0.013
Methanol	0.1
Dimethylformamide (DMF)	6.7
Dimethyl Sulfoxide (DMSO)	19.0

Note: This data is for the parent compound, terephthalic acid, and should be used as a general guide for solvent selection for 2-hydroxyterephthalic acid.

Experimental Protocols

While specific, validated experimental protocols for the solubility determination of 2-hydroxyterephthalic acid are not widely published, a general and reliable method based on the shake-flask technique can be employed.

Protocol: Shake-Flask Method for Solubility Determination

Objective: To determine the equilibrium solubility of 2-hydroxyterephthalic acid in a specific solvent at a controlled temperature.

Materials:

• 2-Hydroxyterephthalic acid (solid)

• Solvent of interest (e.g., water, ethanol, DMSO)

• Thermostatically controlled shaker or water bath

• Centrifuge

• Volumetric flasks

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (or a UV-Vis spectrophotometer)

• Syringe filters (0.45 µm)

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of solid 2-hydroxyterephthalic acid to a known volume of the solvent in a sealed container. The amount of solid should be sufficient to ensure that undissolved solid remains at equilibrium.

• Equilibration: Place the container in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, allow the suspension to settle. To effectively separate the solid from the liquid phase, centrifuge the samples at a high speed.

• Sample Collection and Dilution: Carefully withdraw a known volume of the clear supernatant. Immediately dilute the aliquot with a suitable solvent to prevent precipitation. The dilution factor should be chosen to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of 2-hydroxyterephthalic acid in the diluted sample using a validated analytical method, such as HPLC-UV. A calibration curve prepared with standard solutions of 2-hydroxyterephthalic acid should be used for quantification.

• Calculation: The solubility is calculated from the measured concentration in the diluted sample, taking into account the dilution factor. The results are typically expressed in units such as mg/mL or g/100mL.

Synthesis of 2-Hydroxyterephthalic Acid

A common laboratory-scale synthesis of 2-hydroxyterephthalic acid involves the diazotization of 2-aminoterephthalic acid followed by hydrolysis.

Protocol: Synthesis from 2-Aminoterephthalic Acid

Materials:

• 2-Aminoterephthalic acid

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

• Copper(II) sulfate (CuSO₄) (catalyst)

• Sodium hydroxide (NaOH)

• Distilled water

• Ice bath

• Reaction vessel

• Filtration apparatus

Procedure:

• Dissolution: Dissolve 2-aminoterephthalic acid in an aqueous solution of sodium hydroxide.

• Diazotization: Cool the solution in an ice bath to 0-5°C. Slowly add a solution of sodium nitrite, followed by the dropwise addition of cold hydrochloric acid or sulfuric acid, while maintaining the low temperature. This step forms the diazonium salt.

• Hydrolysis: To the solution containing the diazonium salt, add a solution of copper(II) sulfate. Heat the mixture to facilitate the hydrolysis of the diazonium salt to the corresponding hydroxyl group.

• Precipitation: Upon completion of the reaction, cool the mixture. The 2-hydroxyterephthalic acid will precipitate out of the solution.

• Isolation and Purification: Collect the solid product by filtration. Wash the solid with cold water to remove any remaining impurities. The product can be further purified by recrystallization from a suitable solvent.

Visualizations

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of a compound using the shake-flask method.

Caption: General workflow for shake-flask solubility determination.

Experimental Workflow for Synthesis of 2-Hydroxyterephthalic Acid

This diagram outlines the key steps in the synthesis of 2-hydroxyterephthalic acid from 2-aminoterephthalic acid.

Caption: Synthesis of 2-Hydroxyterephthalic Acid Workflow.

A Technical Guide to the Fluorescence Quantum Yield of 2-Hydroxyterephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the theoretical and experimental fluorescence quantum yield of 2-hydroxyterephthalic acid (HTA). HTA is a highly fluorescent molecule produced from the reaction of the non-fluorescent terephthalic acid (TA) with hydroxyl radicals (•OH).[1] This property makes it a widely used probe for the detection and quantification of these reactive oxygen species in various chemical and biological systems.[1][2][3][4]

Theoretical vs. Experimental Quantum Yield

Quantitative Data Summary

The fluorescence quantum yield of 2-hydroxyterephthalic acid has been experimentally determined under various conditions. The following table summarizes key quantitative data from the literature. It is important to note that the yield of HTA from the reaction of TA with hydroxyl radicals can also impact the interpretation of fluorescence intensity measurements.[3][4]

Parameter	Value	Conditions	Source
Fluorescence Quantum Yield (Φf)	0.315 ± 0.07	pH 3.5, dark ferrous Fenton system	[3][4]
Fluorescence Quantum Yield (Φf)	~0.35	pH ≥ 9	[3][4]
Excitation Wavelength (λex)	310 nm - 315 nm	Aqueous solutions	[3][6][7][8]
Emission Wavelength (λem)	420 nm - 425 nm	Aqueous solutions	[3][7][8]
HTA Yield from TA + •OH	31.5 ± 7%	pH 3.5	[3][4]
HTA Yield from TA + •OH	35%	pH ≥ 9, oxygen-saturated solution	[3][4][7]

Reaction Mechanism: Formation of 2-Hydroxyterephthalic Acid

The formation of 2-hydroxyterephthalic acid is a result of the hydroxylation of terephthalic acid by hydroxyl radicals. This reaction is a key principle behind the use of terephthalic acid as a fluorescent probe for detecting •OH.[2][9] The simplified reaction pathway is as follows: Terephthalic acid reacts with a hydroxyl radical, leading to the formation of a hydroxycyclohexadienyl radical intermediate. This intermediate subsequently undergoes oxidation to form the stable and highly fluorescent product, 2-hydroxyterephthalic acid.[2]

Caption: Reaction pathway for the formation of fluorescent 2-hydroxyterephthalic acid from terephthalic acid and a hydroxyl radical.

Experimental Protocol: Relative Fluorescence Quantum Yield Determination

The most common method for determining the fluorescence quantum yield of a compound is the comparative method, which involves using a well-characterized standard with a known quantum yield.[5]

Objective: To determine the fluorescence quantum yield of 2-hydroxyterephthalic acid (the sample) relative to a known standard (e.g., quinine sulfate).

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• 2-Hydroxyterephthalic acid (sample)

• Quinine sulfate (standard, Φf = 0.54 in 0.1 M H₂SO₄)

• Spectroscopic grade solvents (e.g., ultrapure water, 0.1 M H₂SO₄)[10]

• Volumetric flasks and pipettes

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the reference standard (e.g., quinine sulfate in 0.1 M H₂SO₄).

  • Prepare a stock solution of the 2-hydroxyterephthalic acid sample in the desired solvent.

  • From the stock solutions, prepare a series of dilutions for both the standard and the sample with absorbances in the range of 0.02 to 0.1 at the chosen excitation wavelength to avoid inner filter effects.[11]

• Absorbance Measurements:

  • Using a UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength. The excitation wavelength should be a wavelength where both the sample and the standard absorb light.

• Fluorescence Measurements:

  • Using a spectrofluorometer, record the fluorescence emission spectrum for each solution at the same excitation wavelength used for the absorbance measurements.

  • Ensure that the experimental settings (e.g., excitation and emission slit widths) are identical for all measurements of the sample and the standard.[5]

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each spectrum.

  • Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard.

  • The slope of these plots will be used to calculate the quantum yield.

• Calculation: The quantum yield of the sample (Φs) can be calculated using the following equation:[5][12]

  Φs = Φr * (m_s / m_r) * (n_s² / n_r²)

  Where:

  • Φr is the quantum yield of the reference standard.

  • m_s and m_r are the slopes of the plots of integrated fluorescence intensity versus absorbance for the sample and the reference, respectively.

  • n_s and n_r are the refractive indices of the solvents used for the sample and the reference, respectively.

Caption: Workflow for determining the relative fluorescence quantum yield of a sample.

Conclusion

While a theoretical quantum yield for 2-hydroxyterephthalic acid is not established, a wealth of experimental data provides a solid foundation for its use as a fluorescent probe. Researchers should carefully consider the experimental conditions, particularly pH and solvent, when utilizing literature values for quantum yield. For the most accurate results, it is recommended to determine the quantum yield experimentally under the specific conditions of the intended application, following a standardized protocol such as the comparative method outlined in this guide.

References

• 1. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Detection and optimization of 2-hydroxy- terephthalic acid formed through the reaction of terephthalic acid with hydroxyl radical in liquid exposed to helium cold atmospheric plasma jet [pst.hfcas.ac.cn]
• 3. escholarship.org [escholarship.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.uci.edu [chem.uci.edu]
• 6. researchgate.net [researchgate.net]
• 7. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Making sure you're not a bot! [opus4.kobv.de]
• 11. researchgate.net [researchgate.net]
• 12. edinst.com [edinst.com]

The Discovery and Synthetic Evolution of 2-Hydroxyterephthalic Acid: A Technical Guide

Introduction

2-Hydroxyterephthalic acid, also known as 2,5-dicarboxyphenol, is an aromatic organic compound that has garnered significant interest in various scientific and industrial fields. Its utility as a monomer in the production of high-performance polymers, a fluorescent probe for detecting hydroxyl radicals, and a versatile building block in organic synthesis underscores the importance of understanding its discovery and the evolution of its synthetic methodologies. This technical guide provides a comprehensive overview of the history of 2-hydroxyterephthalic acid, from early synthetic approaches for related compounds to modern, sophisticated methods of its preparation. Detailed experimental protocols, quantitative data, and visual representations of synthetic pathways are presented to serve as a valuable resource for researchers, scientists, and professionals in drug development and materials science.

Historical Context: The Emergence of Hydroxylated Benzenedicarboxylic Acids

While a definitive first synthesis of 2-hydroxyterephthalic acid is not readily apparent in early chemical literature, its history is intrinsically linked to the development of methods for the preparation of terephthalic acid and other hydroxylated aromatic carboxylic acids. The industrial importance of terephthalic acid grew significantly after World War II, with initial production methods involving the oxidation of p-xylene with nitric acid.

Early investigations into the synthesis of hydroxylated dicarboxylic acids can be traced back to the early 20th century. A notable publication by A. Marzin in the Journal für Praktische Chemie in 1933 detailed the synthesis of 2,5-dihydroxyterephthalic acid from 2,5-dibromoterephthalic acid in the presence of copper powder. This work highlights the early use of halogenated precursors and metal-catalyzed reactions to introduce hydroxyl functionalities onto the benzene ring of terephthalic acid derivatives. It is plausible that similar strategies were explored for the synthesis of the mono-hydroxylated analogue.

The Kolbe-Schmitt reaction, a cornerstone of aromatic carboxylation developed in the mid-19th century, was widely used for the synthesis of hydroxybenzoic acids like salicylic acid and p-hydroxybenzoic acid. This reaction, involving the carboxylation of a phenoxide, suggests a potential early route to 2-hydroxyterephthalic acid through the selective carboxylation of a suitable dihydroxybenzene derivative.

Modern Synthetic Methodologies

In recent decades, a variety of sophisticated and efficient methods for the synthesis of 2-hydroxyterephthalic acid have been developed. These methods offer improvements in terms of yield, purity, and environmental impact compared to historical approaches. The following sections detail the experimental protocols and quantitative data for several key modern synthetic routes.

De Novo Biosynthesis via Enzymatic Kolbe-Schmitt Reaction

A novel and environmentally benign approach to 2-hydroxyterephthalic acid involves its de novo biosynthesis using engineered microorganisms. This method utilizes an enzymatic Kolbe-Schmitt reaction to carboxylate a phenolic substrate.

Experimental Protocol:

A de novo biosynthetic pathway for 2-hydroxyterephthalic acid was constructed in Saccharomyces cerevisiae. The process begins with glucose as a starting material, which is converted through the shikimic acid pathway to chorismic acid. The enzyme 3-hydroxybenzoate synthase (Hyg5) then converts chorismic acid to 3-hydroxybenzoic acid (3-HBA). Finally, a 2,3-dihydroxybenzoic acid decarboxylase from Aspergillus oryzae (2,3-DHBD_Ao) is employed to carboxylate 3-HBA at the para-position, yielding 2-hydroxyterephthalic acid. The engineered yeast strain is cultured in a suitable medium in a CO2 environment to facilitate the carboxylation step.

Quantitative Data:

Parameter	Value	Reference
Organism	Saccharomyces cerevisiae S288C (engineered)
Starting Material	Glucose
Key Enzymes	3-hydroxybenzoate synthase (Hyg5), 2,3-dihydroxybenzoic acid decarboxylase (2,3-DHBD_Ao)
Product Titer	45.40 ± 0.28 µg/L
Culture Time	36 hours

Reaction Pathway:

Caption: De novo biosynthesis of 2-Hydroxyterephthalic acid.

Synthesis from 2-Aminoterephthalic Acid

A common chemical synthesis route involves the diazotization of 2-aminoterephthalic acid followed by hydrolysis.

Experimental Protocol:

2-Aminoterephthalic acid is dissolved in an aqueous solution of sodium hydroxide. The solution is cooled to 0°C, and an aqueous solution of sodium nitrite is added. The mixture is then slowly acidified with concentrated hydrochloric acid, leading to the formation of a diazonium salt. The reaction mixture is stirred at room temperature for several hours. Subsequently, copper sulfate is added, and the mixture is heated to 85°C for 24 hours to facilitate the hydrolysis of the diazonium salt to the corresponding phenol, yielding 2-hydroxyterephthalic acid. The solid product is collected by filtration and washed with distilled water.

Quantitative Data:

Parameter	Value
Starting Material	2-Aminoterephthalic acid
Reagents	NaOH, NaNO2, HCl, CuSO4
Reaction Temperature	0°C (diazotization), 85°C (hydrolysis)
Reaction Time	4 hours (diazotization), 24 hours (hydrolysis)
Yield	90%

Reaction Pathway:

Caption: Synthesis from 2-aminoterephthalic acid.

Photocatalytic Synthesis from Terephthalic Acid

2-Hydroxyterephthalic acid can be produced by the photocatalytic hydroxylation of terephthalic acid. This method is often used for the detection and quantification of hydroxyl radicals.

Experimental Protocol:

A suspension of a photocatalyst, such as titania-coated hollow glass microspheres (HGM-TiO2), is prepared in an aqueous solution of terephthalic acid in a photoreactor. The suspension is purged with oxygen and irradiated with UV light (e.g., from a Rayonet photochemical reactor with 350 nm lamps). During irradiation, hydroxyl radicals are generated, which then react with terephthalic acid to form 2-hydroxyterephthalic acid. The product formation can be monitored by fluorescence spectroscopy (excitation at 315 nm, emission at 425 nm).

Quantitative Data:

Parameter	Value
Starting Material	Terephthalic acid
Photocatalyst	HGM-TiO2
Light Source	Rayonet photochemical reactor (350 nm)
Product Detection	Fluorescence Spectroscopy (Ex: 315 nm, Em: 425 nm)
Yield	35% (as a percentage of trapped hydroxyl radicals)

Experimental Workflow:

Caption: Workflow for photocatalytic synthesis.

Dehydration of 1,2-Dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic Acid

An economical synthesis route involves the dehydration of a novel intermediate, 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid, which can be produced microbially from terephthalic acid.

Experimental Protocol:

The starting material, 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid, is obtained by culturing a microorganism capable of oxidizing terephthalic acid. The dehydration of this intermediate to 2-hydroxyterephthalic acid can be catalyzed by either acid or base.

• Acid-Catalyzed Dehydration: A solution of 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid in 5% sulfuric acid is heated at 85°C for 60 minutes. The resulting solid, 2-hydroxyterephthalic acid, is collected by filtration.

• Base-Catalyzed Dehydration: The diol intermediate is dissolved in 1 N sodium hydroxide to form its salt. This solution is then heated at 85°C for 20 minutes. Subsequent acidification with sulfuric acid precipitates the 2-hydroxyterephthalic acid product.

Quantitative Data:

Parameter	Value	Reference
Starting Material	1,2-Dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid	[1]
Acid Catalyst	5% H2SO4	[1]
Base Catalyst	1 N NaOH	[1]
Reaction Temperature	85°C	[1]
Reaction Time	60 min (acid), 20 min (base)	[1]
Melting Point	>300°C	[1]
UV λmax (pH 7.0)	311 nm, 247 nm	[1]

Reaction Pathway:

Caption: Synthesis via dehydration of a diol intermediate.

Conclusion

The journey of 2-hydroxyterephthalic acid from a compound with obscure origins in the early history of organic chemistry to a molecule with diverse and significant modern applications is a testament to the continuous evolution of synthetic methodology. While its initial discovery remains to be definitively pinpointed, the historical context of related terephthalic acid and hydroxybenzoic acid syntheses provides a logical framework for its early preparation. The development of modern techniques, including biosynthesis and efficient chemical transformations, has made 2-hydroxyterephthalic acid more accessible for research and industrial applications. The detailed protocols and data presented in this guide offer a valuable resource for scientists and researchers, enabling further innovation in the fields of polymer science, analytical chemistry, and beyond.

References

• 1. US5124479A - Process for the preparation of hydroxyterephthalic acid - Google Patents [patents.google.com]

Detecting the Invisible Threat: A Technical Guide to the Fluorescence-Based Detection of Hydroxyl Radicals using 2-Hydroxyterephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the mechanism, application, and quantification of 2-hydroxyterephthalic acid as a fluorescent probe for the detection of hydroxyl radicals (•OH). The high reactivity and short lifespan of these radicals make their direct measurement challenging. The method described herein offers a sensitive and specific approach to quantify this critical reactive oxygen species, which is implicated in a wide range of biological processes and pathological conditions.

The Core Mechanism: From Non-Fluorescent to Highly Fluorescent

The fundamental principle of this detection method lies in the specific reaction between the non-fluorescent molecule, terephthalic acid (TA), and hydroxyl radicals. This reaction results in the formation of a highly fluorescent product, 2-hydroxyterephthalic acid (hTA).[1][2] Due to the symmetrical nature of the terephthalic acid molecule, the hydroxylation reaction predominantly yields a single, stable product, simplifying the interpretation of results.[1]

The reaction is highly specific to hydroxyl radicals; other reactive oxygen species such as hydrogen peroxide and superoxide radicals do not react with terephthalic acid to form the fluorescent product.[1] This specificity makes it a robust tool for studying oxidative stress in various systems.

Below is a diagram illustrating the chemical transformation at the heart of this detection method.

Figure 1: Reaction of terephthalic acid with a hydroxyl radical.

Quantitative Analysis: Key Parameters

The accurate quantification of hydroxyl radicals using this method relies on understanding the key parameters of the reaction and the resulting fluorescence.

Parameter	Value	Conditions/Notes
Excitation Wavelength (λex)	~310-315 nm	Optimal wavelength for exciting 2-hydroxyterephthalic acid.[3][4]
Emission Wavelength (λem)	~425 nm	Peak fluorescence emission of 2-hydroxyterephthalic acid.[5][6]
Reaction Rate Constant (k)	(4.4 ± 0.1) × 10⁹ M⁻¹ s⁻¹	Second-order rate constant for the reaction between terephthalic acid and hydroxyl radicals.[4]
Detection Limit	As low as 2 nM	Can be achieved with sensitive fluorescence spectroscopy.[7] Using HPLC-fluorescence detection, a limit of 5 nmol/L has been reported.[8][9]
Product Stability	Stable for at least 24 hours	The fluorescence of 2-hydroxyterephthalate is stable, allowing for delayed measurement.[8][9]
Yield of hTA (YhTA)	31.5 ± 7%	Determined using a dark ferrous Fenton system at pH 3.5.[7] The yield has been reported to be around 35% in the presence of oxygen.[4] The yield shows a moderate dependence on pH, decreasing from about 35% at pH 9 to 31% at pH 2.[7]

Experimental Protocols

Two common approaches for the generation of hydroxyl radicals in a controlled setting and their subsequent detection using terephthalic acid are the Fenton reaction and analysis via fluorescence spectroscopy or High-Performance Liquid Chromatography (HPLC).

Protocol 1: Hydroxyl Radical Generation using the Fenton Reaction

The Fenton reaction provides a straightforward method for generating hydroxyl radicals in situ.

Materials:

• Ferrous sulfate (FeSO₄) solution

• Hydrogen peroxide (H₂O₂) solution

• Terephthalic acid (TA) solution

• Phosphate buffer (pH ~7.4 for biological relevance, or other desired pH)

Procedure:

• Prepare a reaction mixture containing terephthalic acid in the desired buffer. A typical concentration for TA is in the range of 4.25 mmol/L.[9]

• To initiate the reaction, add ferrous sulfate and hydrogen peroxide to the TA solution. Common concentrations are in the micromolar range, for example, 50 µmol/L Fe(II) and a range of 2.5-50 µmol/L H₂O₂.[8][9]

• Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specific duration.

• Stop the reaction, if necessary, by adding a quenching agent like dimethyl sulfoxide (DMSO).[10]

• Proceed with fluorescence measurement or HPLC analysis.

Protocol 2: Quantification by Fluorescence Spectroscopy

This method provides a rapid assessment of 2-hydroxyterephthalic acid formation.

Instrumentation:

• Fluorescence Spectrometer

Procedure:

• After the reaction, transfer the sample to a suitable cuvette.

• Set the excitation wavelength of the fluorometer to approximately 315 nm.[3]

• Measure the fluorescence emission spectrum, with the peak expected at around 425 nm.[5][6]

• Quantify the concentration of 2-hydroxyterephthalic acid by comparing the fluorescence intensity to a standard curve prepared with known concentrations of authentic 2-hydroxyterephthalic acid.

Protocol 3: Quantification by HPLC with Fluorescence Detection

HPLC offers a more sensitive and specific quantification by separating 2-hydroxyterephthalic acid from other potential interfering substances.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC)

• Fluorescence Detector

Procedure:

• Filter the reaction samples to remove any particulates.

• Inject a defined volume of the sample into the HPLC system.

• Separate the components using a suitable column (e.g., a C18 column).

• The mobile phase composition will depend on the specific column and separation requirements.

• Set the fluorescence detector to an excitation wavelength of ~315 nm and an emission wavelength of ~425 nm.

• Identify and quantify the 2-hydroxyterephthalic acid peak based on its retention time and fluorescence signal compared to a standard.

The following diagram outlines a typical experimental workflow for hydroxyl radical detection.

Figure 2: A generalized experimental workflow for detecting hydroxyl radicals.

Conclusion

The use of terephthalic acid as a fluorescent probe provides a reliable and sensitive method for the detection and quantification of hydroxyl radicals. Its high specificity and the stability of the fluorescent product, 2-hydroxyterephthalic acid, make it a valuable tool in various research fields, including biology, chemistry, and drug development. By following standardized protocols and understanding the quantitative aspects of the assay, researchers can effectively measure the presence and concentration of this highly reactive and important radical species.

References

• 1. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of Plasma-Produced Hydroxyl Radicals in Solution and their Dependence on the pH - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. escholarship.org [escholarship.org]
• 8. keio.elsevierpure.com [keio.elsevierpure.com]
• 9. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Pivotal Role of 2-Hydroxyterephthalic Acid in Advanced Polymer Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyterephthalic acid, a functionalized aromatic dicarboxylic acid, is emerging as a significant monomer in the field of polymer chemistry, particularly in the synthesis of high-performance and functional polymers. Its unique structure, featuring both carboxylic acid and hydroxyl groups, offers opportunities for creating polymers with tailored properties such as enhanced thermal stability, improved mechanical strength, and specific chemical functionalities. This technical guide provides an in-depth exploration of the role of 2-hydroxyterephthalic acid in polymer chemistry, addressing its synthesis, potential polymerization pathways, and the anticipated properties of the resulting polymers. While direct polymerization data for 2-hydroxyterephthalic acid is limited in publicly available literature, this guide draws parallels with its close isomer, 2,5-dihydroxyterephthalic acid, to provide valuable insights for researchers.

Synthesis of 2-Hydroxyterephthalic Acid

The synthesis of 2-hydroxyterephthalic acid is a critical first step for its use as a monomer. One notable method involves the enzymatic Kolbe-Schmitt reaction, which utilizes CO2 fixation. This biosynthetic pathway is particularly relevant for creating sustainable and bio-based polymers.

A de novo biosynthesis pathway has been demonstrated, starting from glucose to produce shikimic acid, chorismic acid, and 3-hydroxybenzoic acid (3-HBA) as intermediates. The final step involves the carboxylation of 3-HBA at the para-position using a hydroxybenzoate (de)carboxylase, such as 2,3-dihydroxybenzoic acid decarboxylase from Aspergillus oryzae (2,3-DHBD_Ao), to yield 2-hydroxyterephthalic acid[1]. This enzymatic approach is advantageous due to its high selectivity and milder reaction conditions compared to traditional chemical synthesis.

Polymerization of Hydroxy-Functionalized Terephthalic Acids

The presence of both hydroxyl and carboxylic acid groups on the terephthalic acid backbone allows for the synthesis of various types of polymers, primarily polyesters. The general principle involves polycondensation reactions where the dicarboxylic acid monomer reacts with a diol.

Theoretical Polymerization Pathway of 2-Hydroxyterephthalic Acid

Theoretically, 2-hydroxyterephthalic acid can undergo polycondensation with a diol, such as ethylene glycol, to form a polyester. The reaction would proceed through esterification, with the elimination of water. The hydroxyl group on the terephthalic acid ring could potentially remain as a pendant functional group, offering sites for further polymer modification.

Caption: Theoretical polycondensation of 2-hydroxyterephthalic acid with ethylene glycol.

Analogy with 2,5-Dihydroxyterephthalic Acid Polymerization

To infer the potential behavior of 2-hydroxyterephthalic acid in polymerization, we can examine its isomer, 2,5-dihydroxyterephthalic acid. This monomer has been successfully used to synthesize aromatic polyesters. For instance, it can be reacted with various linear diols (HO(CH2)nOH) to generate copolymer series. These reactions demonstrate that the hydroxyl groups can be retained in the final polymer structure, imparting specific properties.

Experimental Protocols: A Generalized Approach

Generalized Melt Polycondensation Protocol for Aromatic Polyesters:

• Monomer Preparation: Ensure the high purity of 2-hydroxyterephthalic acid and the chosen diol (e.g., ethylene glycol). The monomers should be thoroughly dried to prevent side reactions with water.

• Charging the Reactor: A reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a condenser is charged with a specific molar ratio of 2-hydroxyterephthalic acid and the diol. A catalyst, such as antimony(III) oxide or titanium(IV) butoxide, is added (typically 0.05-0.1 mol% based on the diacid).

• Esterification (First Stage): The mixture is heated under a nitrogen atmosphere to a temperature range of 180-220°C with continuous stirring. This stage facilitates the initial esterification reaction, and water is distilled off. This stage is typically continued for 2-4 hours.

• Polycondensation (Second Stage): The temperature is gradually increased to 250-280°C, and a vacuum is slowly applied (typically below 1 mmHg). This helps to remove the remaining water and ethylene glycol, driving the polymerization reaction towards the formation of a high molecular weight polymer. This stage can last for 3-5 hours, and the reaction progress can be monitored by the increase in the viscosity of the melt.

• Polymer Recovery: Once the desired viscosity is achieved, the reactor is cooled, and the polymer is extruded and pelletized.

• Purification: The resulting polymer can be dissolved in a suitable solvent (e.g., a mixture of phenol and tetrachloroethane) and precipitated in a non-solvent like methanol to remove unreacted monomers and oligomers. The purified polymer is then dried under vacuum.

Properties of Polymers Derived from Hydroxyterephthalic Acids

The introduction of a hydroxyl group onto the terephthalic acid backbone is expected to significantly influence the properties of the resulting polymers.

Quantitative Data (Analogous Systems)

Since direct quantitative data for poly(2-hydroxyterephthalate) is scarce, the following table presents data for polyesters derived from the analogous monomer, 2,5-dihydroxyterephthalic acid, to provide a comparative reference.

Polymer System	Diol Comonomer	Glass Transition Temp. (Tg) (°C)
Poly(alkylene dihydroxyterephthalate)	Ethylene glycol (n=2)	168
Propylene glycol (n=3)	115
Butylene glycol (n=4)	85
Hexylene glycol (n=6)	60
Decylene glycol (n=10)	36

Data sourced from studies on 2,5-dihydroxyterephthalic acid-based polyesters.[2]

Expected Properties of 2-Hydroxyterephthalate-based Polymers

• Thermal Stability: The aromatic backbone is expected to impart high thermal stability. The presence of the hydroxyl group might slightly alter the degradation profile compared to standard PET.

• Mechanical Properties: The rigidity of the aromatic ring should contribute to good mechanical strength and a high modulus. The potential for hydrogen bonding due to the hydroxyl group could further enhance intermolecular interactions and mechanical performance.

• Chemical Reactivity and Functionality: The pendant hydroxyl group is the most significant feature. It provides a reactive site for post-polymerization modification, allowing for the grafting of other molecules to tailor surface properties, introduce biocompatibility, or attach drug molecules.

• Solubility: The hydroxyl group may increase the polarity of the polymer, potentially improving its solubility in certain polar organic solvents compared to non-functionalized aromatic polyesters.

Workflow for Polymer Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a novel polyester.

Caption: General workflow from monomer to application for novel polyesters.

Conclusion and Future Outlook

2-Hydroxyterephthalic acid holds considerable promise as a functional monomer for the development of advanced polymers. While direct experimental data on its polymerization is currently limited in open literature, the theoretical potential and analogies with its isomers suggest that polyesters derived from it could exhibit a valuable combination of high performance and functionality. The pendant hydroxyl group is a key feature that opens avenues for creating materials with tailored properties for a wide range of applications, including high-performance plastics, functional coatings, and biomedical devices. Further research into the direct polymerization of 2-hydroxyterephthalic acid is warranted to fully unlock its potential in polymer chemistry. The development of efficient and sustainable synthesis routes, such as the enzymatic method, will be crucial for its future commercial viability.

References

• 1. De novo biosynthesis of 2-hydroxyterephthalic acid, the monomer for high-performance hydroxyl modified PBO fiber, by enzymatic Kolbe-Schmitt reaction with CO2 fixation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CAS 610-92-4: 2,5-Dihydroxyterephthalic acid | CymitQuimica [cymitquimica.com]

2-Hydroxyterephthalic Acid: A Versatile Building Block for Advanced Metal-Organic Frameworks in Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented potential in various scientific and industrial fields, including gas storage, catalysis, and biomedicine. Their unique properties, such as high surface area, tunable pore size, and functionalizable structure, make them ideal candidates for advanced drug delivery systems. The choice of the organic linker is paramount in dictating the final properties of the MOF. 2-Hydroxyterephthalic acid (2-hydroxy-1,4-benzenedicarboxylic acid), a derivative of the common terephthalic acid linker, offers unique opportunities for the design of novel MOFs with tailored functionalities. The presence of a hydroxyl group in addition to the two carboxylic acid moieties allows for modified coordination environments and the potential for post-synthetic modification, making it a building block of significant interest for researchers in materials science and drug development.

This technical guide provides a comprehensive overview of the use of 2-hydroxyterephthalic acid in the construction of MOFs, with a particular focus on their synthesis, characterization, and potential applications in the pharmaceutical and biomedical sectors.

Synthesis of MOFs using 2-Hydroxyterephthalic Acid

The synthesis of MOFs using 2-hydroxyterephthalic acid as a linker typically follows solvothermal or hydrothermal methods, similar to those employed for other terephthalate-based MOFs. The general principle involves the reaction of a metal salt with the organic linker in a high-boiling point solvent at elevated temperatures and pressures.

One notable example of a MOF synthesized from a derivative of 2-hydroxyterephthalic acid is CPM-74 , which is a quasi-isomer of the well-known MOF-74. The conceptual synthesis of CPM-74 involves the "ligand charge separation" of the 2,5-dioxido-1,4-benzenedicarboxylate (dobdc4-) ligand found in MOF-74 into a hydroxyl group (OH-) and the triply deprotonated form of 2-hydroxyterephthalic acid (obdc3-). This results in a formula of Zn2(OH)(obdc), which is nearly isomeric with MOF-74-Zn (Zn2(dobdc)).[1]

General Synthesis Workflow

The synthesis of these MOFs can be generalized into a series of steps, as illustrated in the workflow diagram below. The precise parameters, such as temperature, reaction time, and solvent ratios, are critical for obtaining a crystalline product with the desired properties.

References

• 1. Antibacterial Activity of Two Zn-MOFs Containing a Tricarboxylate Linker | MDPI [mdpi.com]

The Natural Occurrence of 2-Hydroxyterephthalic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyterephthalic acid (2-HTA), a hydroxylated derivative of terephthalic acid, is a molecule of growing interest due to its potential applications in polymer chemistry and as a biomarker for oxidative stress. While extensively studied as a product of the reaction between terephthalic acid and hydroxyl radicals, its natural occurrence has been less explored. This technical guide provides a comprehensive overview of the current knowledge on the natural occurrence of 2-HTA, detailing its presence in the plant kingdom, and providing insights into its potential biosynthesis and analytical methodologies for its detection and quantification in natural matrices.

Natural Occurrence in the Plant Kingdom

The primary documented natural sources of 2-Hydroxyterephthalic acid are found within the plant kingdom, specifically in the Gentianaceae family.

Identified Plant Species

Current scientific literature confirms the presence of 2-Hydroxyterephthalic acid in the following plant species:

• Centaurium erythraea (Common Centaury) : This plant is the most well-documented natural source of 2-HTA. An assessment report by the European Medicines Agency explicitly lists hydroxyterephthalic and 2,5-dihydroxy-terephthalic acids as organic/phenolic acids present in Centaurium erythraea[1][2]. The original identification was reported in a study by Hatjimanoli, Kaouadji, Mariotte, and Favre-Bonvin, who isolated and characterized these unusual phenolics from the plant[3][4].

Quantitative Data

To date, there is a notable lack of quantitative data in the published literature regarding the concentration of 2-Hydroxyterephthalic acid in its natural plant sources. While its presence has been confirmed, further studies are required to determine the typical yield and variation of this compound in different plant tissues and under various environmental conditions.

Table 1: Documented Natural Occurrence of 2-Hydroxyterephthalic Acid

Kingdom	Family	Genus	Species	Compound Presence	Quantitative Data
Plantae	Gentianaceae	Centaurium	erythraea	Confirmed[1][2][3][4]	Not Reported
Plantae	Menyanthaceae	Menyanthes	trifoliata	Reported	Not Reported

Biosynthesis and Potential Signaling Pathways

The natural biosynthetic pathway of 2-Hydroxyterephthalic acid in plants has not yet been elucidated. However, insights can be drawn from microbial biosynthesis and general plant metabolic pathways.

Potential Biosynthetic Route

In engineered microorganisms, 2-HTA has been synthesized de novo from glucose via the shikimate pathway, leading to chorismic acid and subsequently 3-hydroxybenzoic acid (3-HBA). The final step involves the carboxylation of 3-HBA. This suggests a plausible route in plants, where aromatic compounds are commonly synthesized through the shikimate pathway.

Fig. 1: Proposed biosynthetic pathway of 2-Hydroxyterephthalic acid.

Signaling Pathways

There is currently no direct evidence of 2-Hydroxyterephthalic acid being involved in specific signaling pathways in plants. Aromatic acids, in general, are known to play roles in plant defense and as signaling molecules in plant-microbe interactions. Further research is needed to determine if 2-HTA has a functional role in plant physiology.

Experimental Protocols

While the original paper by Hatjimanoli et al. should be consulted for the specific isolation protocol, a general methodology for the extraction and analysis of phenolic acids from plant material can be adapted for 2-Hydroxyterephthalic acid.

Extraction of Phenolic Acids from Plant Material

• Sample Preparation : Air-dry or freeze-dry the plant material (e.g., aerial parts of Centaurium erythraea) and grind it into a fine powder.

• Solid-Liquid Extraction :

  • Macerate the powdered plant material with a solvent such as methanol, ethanol, or a mixture of methanol/water or ethanol/water.

  • Perform the extraction at room temperature with agitation for several hours or use techniques like sonication or Soxhlet extraction to improve efficiency.

  • Filter the extract and repeat the extraction process on the plant residue to ensure complete recovery.

• Solvent Partitioning (Optional) :

  • Evaporate the solvent from the combined extracts under reduced pressure.

  • Redissolve the residue in water and perform liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate) to separate compounds based on their polarity. Phenolic acids are typically found in the more polar fractions.

• Purification :

  • The fraction containing the phenolic acids can be further purified using techniques like column chromatography (e.g., on silica gel or Sephadex LH-20) or preparative High-Performance Liquid Chromatography (HPLC).

Quantification by High-Performance Liquid Chromatography (HPLC)

• Instrumentation : A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is suitable. For higher sensitivity and structural confirmation, a mass spectrometer (MS) detector can be coupled to the HPLC system (HPLC-MS).

• Chromatographic Conditions :

  • Column : A reversed-phase C18 column is typically used for the separation of phenolic acids.

  • Mobile Phase : A gradient elution is commonly employed, using a mixture of an aqueous solvent (e.g., water with a small amount of acid like formic acid or acetic acid to improve peak shape) and an organic solvent (e.g., methanol or acetonitrile).

  • Detection : The wavelength for detection should be set at the absorption maximum of 2-Hydroxyterephthalic acid.

• Quantification :

  • Prepare a calibration curve using a certified standard of 2-Hydroxyterephthalic acid at various concentrations.

  • Inject the prepared plant extracts into the HPLC system.

  • Identify the peak corresponding to 2-Hydroxyterephthalic acid based on its retention time compared to the standard.

  • Quantify the amount of 2-Hydroxyterephthalic acid in the sample by comparing its peak area to the calibration curve.

Fig. 2: General workflow for the extraction and analysis of 2-HTA.

Conclusion and Future Directions

The natural occurrence of 2-Hydroxyterephthalic acid is an emerging area of phytochemical research. While its presence in Centaurium erythraea is confirmed, significant gaps in our knowledge remain. Future research should focus on:

• Quantitative Analysis : Determining the concentration of 2-Hydroxyterephthalic acid in Centaurium erythraea and Menyanthes trifoliata.

• Screening of Other Species : Investigating other species within the Gentianaceae family and beyond for the presence of this compound.

• Biosynthetic Pathway Elucidation : Identifying the specific enzymes and genes responsible for the biosynthesis of 2-Hydroxyterephthalic acid in plants.

• Biological Activity : Exploring the potential physiological roles and pharmacological activities of naturally occurring 2-Hydroxyterephthalic acid.

A deeper understanding of the natural occurrence and biological function of 2-Hydroxyterephthalic acid could open new avenues for its application in drug development and biotechnology.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Monohydroxy- and 2,5-Dihydroxy Terephthalic Acids, Two Unusual Phenolics Isolated from Centaurium erythraea and Identified in Other Gentianaceae Members | Scilit [scilit.com]
• 4. researchgate.net [researchgate.net]
• 5. An Evaluation of the DNA-Protective Effects of Extracts from Menyanthes trifoliata L. Plants Derived from In Vitro Culture Associated with Redox Balance and Other Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. openreadings.eu [openreadings.eu]

2-Hydroxyterephthalic Acid: A Comprehensive Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of 2-Hydroxyterephthalic acid, a crucial molecule in various scientific and industrial applications. Designed for researchers, scientists, and professionals in drug development and materials science, this document covers its chemical synonyms, physicochemical properties, detailed experimental protocols, and its significant role as an analytical probe.

Chemical Identity and Synonyms

2-Hydroxyterephthalic acid, a derivative of terephthalic acid, is an aromatic carboxylic acid. Due to its versatile chemical structure, it is referenced in scientific literature under various names. A comprehensive list of its synonyms is provided below for clear identification and literature searching.

Synonym Type	Name
IUPAC Name	2-hydroxyterephthalic acid[1]
Systematic Name	2-Hydroxy-1,4-benzenedicarboxylic acid[1]
2-hydroxybenzene-1,4-dicarboxylic acid[1]
1,4-Benzenedicarboxylic acid, 2-hydroxy-
Common Synonyms	Hydroxyterephthalic acid
2-hydroxyterephthalate[1]
H2BDC-OH
CAS Registry Number	636-94-2[1]
Other Identifiers	NSC-109098[1]
DTXSID40212983[1]

Physicochemical and Spectral Data

A summary of the key quantitative data for 2-Hydroxyterephthalic acid is presented in the table below, offering a comparative overview of its physical and chemical properties.

Property	Value	Notes
Molecular Formula	C₈H₆O₅[1]
Molecular Weight	182.13 g/mol [1]
Melting Point	312-317 °C[2][3]
pKa	2.56 ± 0.10 (Predicted)[2]
Solubility	Sparingly soluble in water.[4]	More soluble in polar organic solvents and alkaline conditions.
Appearance	White to yellow or orange powder/crystal[2]
Density	1.612 ± 0.06 g/cm³ (Predicted)[2]
Flash Point	232.2 °C[2]
Vapor Pressure	2.09E-08 mmHg at 25°C[2]
UV max	311 nm, 247 nm (at pH 7.0)
¹H NMR (DMSO-d₆)	δ 7.42 (1H), 7.45 (1H), 7.88 (1H)

Experimental Protocols

This section details methodologies for the synthesis, purification, and analysis of 2-Hydroxyterephthalic acid as cited in scientific literature.

Synthesis Protocols

Method 1: From 2-Aminoterephthalic Acid

This protocol involves the diazotization of 2-aminoterephthalic acid followed by hydroxylation.

• Dissolve 2-aminoterephthalic acid in an aqueous sodium hydroxide solution.

• Cool the mixture to 0°C and add a solution of sodium nitrite.

• Slowly add concentrated hydrochloric acid to the diluted mixture, which results in a beige-colored solution.

• After stirring for 4 hours at room temperature, add copper sulfate and heat the mixture at 85°C for 24 hours.

• The resulting solid is collected by filtration and washed with distilled water to yield 2-hydroxyterephthalic acid.

Method 2: Dehydration of 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid

This method can be catalyzed by either an acid or a base.

• Acid Catalysis:

  • Heat a solution of 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid in 5% sulfuric acid at 85°C for 60 minutes.

  • The product precipitates and can be collected by filtration.

• Base Catalysis:

  • Dissolve 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid in 1 N sodium hydroxide.

  • Heat the solution at 85°C for 20 minutes to form the sodium salt of 2-hydroxyterephthalic acid.

Purification

Purification of 2-Hydroxyterephthalic acid can be achieved by recrystallization.

• Dissolve the crude product in a basic solution (e.g., 1 N sodium hydroxide).

• Filter the solution to remove any insoluble impurities.

• Acidify the filtrate with an acid like acetic acid to precipitate the purified 2-hydroxyterephthalic acid.

• Collect the solid by filtration and dry thoroughly.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

HPLC is a common method for the quantification and purity assessment of 2-Hydroxyterephthalic acid. It is particularly useful when analyzing its formation as a product of hydroxyl radical trapping.

• Detection: Fluorescence detection is highly sensitive for 2-hydroxyterephthalic acid.

• Excitation Wavelength: 315 nm

• Emission Wavelength: 425 nm

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used to confirm the chemical structure of 2-Hydroxyterephthalic acid.

• ¹H NMR (in DMSO-d₆): Expected chemical shifts are approximately δ 7.42 (1H), 7.45 (1H), and 7.88 (1H).

• ¹³C NMR: Can be used for further structural elucidation.

Role in Scientific Research: A Hydroxyl Radical Probe

While 2-Hydroxyterephthalic acid is a monomer for high-performance polymers, its most prominent role in research, particularly in biological and environmental sciences, is as a highly sensitive probe for the detection of hydroxyl radicals (•OH). This application does not involve a traditional signaling pathway but is a critical tool for studying processes where these reactive oxygen species are key signaling molecules or damaging agents.

The workflow for using 2-Hydroxyterephthalic acid as a hydroxyl radical probe is depicted below.

Caption: Workflow of 2-Hydroxyterephthalic acid as a fluorescent probe for hydroxyl radical detection.

In this process, the non-fluorescent terephthalic acid reacts with hydroxyl radicals to produce the highly fluorescent 2-Hydroxyterephthalic acid. The intensity of the fluorescence emission at approximately 425 nm is directly proportional to the amount of hydroxyl radicals present in the system, allowing for their sensitive quantification. This method is widely used in studies of oxidative stress, advanced oxidation processes, and atmospheric chemistry.

References

• 1. 2-Hydroxyterephthalic acid | C8H6O5 | CID 97257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. 2-羟基对苯二甲酸 97% | Sigma-Aldrich [sigmaaldrich.cn]
• 4. Page loading... [guidechem.com]

2-Hydroxyterephthalic Acid: A Comprehensive Technical Guide to Laboratory Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyterephthalic acid, a derivative of terephthalic acid, is a valuable building block in organic synthesis and materials science. Its utility in the formation of metal-organic frameworks (MOFs) and as a fluorescent probe for detecting hydroxyl radicals underscores its importance in diverse research fields, including drug development and environmental science. This guide provides an in-depth overview of the safety protocols and handling procedures essential for the responsible and safe use of 2-Hydroxyterephthalic acid in a laboratory setting.

Chemical and Physical Properties

2-Hydroxyterephthalic acid is a white to off-white crystalline solid.[1] It is sparingly soluble in water.[1]

Table 1: Physical and Chemical Properties of 2-Hydroxyterephthalic Acid

Property	Value	Reference
CAS Number	636-94-2	[1][2]
Molecular Formula	C₈H₆O₅	[1][3]
Molecular Weight	182.13 g/mol	[3][4]
Melting Point	312-317 °C	[4][5]
Appearance	White to yellow to orange powder to crystal	[5]
Solubility	Sparingly soluble in water	[1]

Hazard Identification and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 2-Hydroxyterephthalic acid is classified as an hazardous substance.[1][2][3]

Table 2: GHS Hazard Classification for 2-Hydroxyterephthalic Acid

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2A	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation

2.1. Precautionary Measures

To mitigate the risks associated with handling 2-Hydroxyterephthalic acid, the following precautionary statements should be strictly adhered to:[2][6]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][6]

• P264: Wash skin thoroughly after handling.[2]

• P270: Do not eat, drink or smoke when using this product.[2]

• P271: Use only outdoors or in a well-ventilated area.[2]

• P280: Wear protective gloves/eye protection/face protection.[2]

2.2. NFPA 704 Hazard Diamond

• Health (Blue): 2 (Indicates a moderate health hazard. Can cause temporary incapacitation or residual injury.)

• Flammability (Red): 1 (Must be preheated before ignition can occur.)

• Instability/Reactivity (Yellow): 0 (Normally stable, even under fire exposure conditions, and is not reactive with water.)

• Special (White): (No special hazards)

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling 2-Hydroxyterephthalic acid to prevent skin and eye contact, and inhalation of dust.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification
Eye/Face Protection	Safety glasses with side-shields or goggles.[7]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[7]
Respiratory Protection	For operations generating dust, a NIOSH-approved respirator with a particulate filter is recommended.[7]

Handling and Storage

4.1. Handling

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.[2]

• Avoid generating dust during handling.

• Ground all equipment when transferring the material to prevent static discharge.

• Wash hands thoroughly after handling.[2]

4.2. Storage

• Store in a tightly closed container in a dry and well-ventilated place.[2][8]

• Keep away from strong oxidizing agents.[2]

• The storage class for this combustible solid is 11.[2][4]

First-Aid Measures

In case of exposure, immediate medical attention is crucial.

Table 4: First-Aid Procedures for 2-Hydroxyterephthalic Acid Exposure

Exposure Route	First-Aid Procedure	Reference
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.	[6]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops or persists.	[6]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.	[2][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison center or doctor/physician if you feel unwell.	[2][6]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal protective equipment. Avoid breathing dust.[7]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[7]

• Methods for Cleaning Up: Sweep up the spilled solid and place it in a suitable, closed container for disposal. Avoid creating dust.[7]

Disposal Considerations

Dispose of 2-Hydroxyterephthalic acid and its container in accordance with local, regional, and national regulations. Waste material should be disposed of in an approved waste disposal plant.[2]

Experimental Protocols

Detailed methodologies for key experiments involving 2-Hydroxyterephthalic acid are provided below.

8.1. Synthesis of 2-Hydroxyterephthalic Acid

This protocol describes the synthesis of 2-Hydroxyterephthalic acid from 2-aminoterephthalic acid.

• Materials: 2-aminoterephthalic acid, Sodium hydroxide (NaOH), Sodium nitrite (NaNO₂), Concentrated hydrochloric acid (HCl), Copper sulfate (CuSO₄), Distilled water.

• Procedure:

  • Dissolve 2-aminoterephthalic acid in distilled water and a 50 wt% aqueous NaOH solution.

  • Cool the solution to 0 °C and add an aqueous solution of NaNO₂.

  • Slowly add concentrated HCl to the mixture.

  • Stir the solution at room temperature for 4 hours.

  • Add CuSO₄ and heat the mixture at 85 °C for 24 hours.

  • Filter the resulting solid and wash it with distilled water to obtain 2-Hydroxyterephthalic acid.

8.2. Synthesis of a Metal-Organic Framework (MOF) using 2-Hydroxyterephthalic Acid as a Linker

This protocol outlines the general steps for synthesizing a zirconium-based MOF.

• Materials: 2-Hydroxyterephthalic acid, Zirconium(IV) chloride (ZrCl₄), N,N-Dimethylformamide (DMF), Acetic acid.

• Procedure:

  • In a Teflon-lined autoclave, dissolve ZrCl₄ and 2-Hydroxyterephthalic acid in DMF.

  • Add acetic acid to the mixture, which acts as a modulator.

  • Seal the autoclave and heat it at 120 °C for 24 hours.

  • After cooling to room temperature, collect the precipitate by centrifugation.

  • Wash the product with DMF and then with ethanol to remove unreacted precursors.

  • Dry the resulting MOF under vacuum.

8.3. Detection of Hydroxyl Radicals using HPLC

This method utilizes the reaction of terephthalic acid with hydroxyl radicals to form the fluorescent product, 2-Hydroxyterephthalic acid, which is then quantified by HPLC.[3][4]

• Principle: Terephthalic acid, which is non-fluorescent, reacts with hydroxyl radicals to produce the highly fluorescent 2-Hydroxyterephthalic acid. The intensity of the fluorescence is proportional to the concentration of hydroxyl radicals.

• Procedure:

  • Introduce a solution of terephthalic acid into the system where hydroxyl radicals are generated (e.g., a Fenton reaction mixture).

  • After the reaction, inject an aliquot of the sample into an HPLC system equipped with a fluorescence detector.

  • Separate the components on a suitable column (e.g., C18).

  • Detect 2-Hydroxyterephthalic acid by setting the excitation wavelength at approximately 315 nm and the emission wavelength at approximately 425 nm.[9]

  • Quantify the concentration of 2-Hydroxyterephthalic acid by comparing its peak area to a standard curve.

Visualizations

Diagram 1: General Laboratory Safety Workflow for Handling 2-Hydroxyterephthalic Acid

Caption: Workflow for safe handling of 2-Hydroxyterephthalic acid in the lab.

Diagram 2: Logical Flow for Hydroxyl Radical Detection

Caption: Process for detecting hydroxyl radicals using 2-Hydroxyterephthalic acid.

References

• 1. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. keio.elsevierpure.com [keio.elsevierpure.com]
• 4. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Detection and optimization of 2-hydroxy- terephthalic acid formed through the reaction of terephthalic acid with hydroxyl radical in liquid exposed to helium cold atmospheric plasma jet [pst.hfcas.ac.cn]
• 9. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]

An In-depth Technical Guide to the Synthesis of 2-Hydroxyterephthalic Acid from Terephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for producing 2-hydroxyterephthalic acid (2-HTA) from terephthalic acid (TA). 2-Hydroxyterephthalic acid is a valuable compound, notably utilized as a fluorescent probe for the detection of hydroxyl radicals and as a monomer in the synthesis of advanced polymers. This document details key methodologies, including photocatalytic hydroxylation, Fenton-based radical hydroxylation, and a microbiological-chemical hybrid synthesis, presenting experimental protocols, quantitative data, and mechanistic diagrams to support research and development efforts.

Introduction

The targeted hydroxylation of terephthalic acid to 2-hydroxyterephthalic acid represents a significant chemical transformation. Due to the symmetric nature of the terephthalate molecule, the hydroxylation reaction is facilitated as it primarily yields a single isomer, 2-hydroxyterephthalic acid.[1] This product is highly fluorescent, a property that is leveraged in various analytical applications for quantifying hydroxyl radicals.[2][3][4] The synthesis of 2-HTA is of interest to a broad range of scientific disciplines, from materials science to pharmacology.

Synthetic Methodologies

Three primary methods for the synthesis of 2-hydroxyterephthalic acid from terephthalic acid have been identified and are detailed below.

Photocatalytic Hydroxylation

This method utilizes a semiconductor photocatalyst, such as titanium dioxide (TiO₂), to generate hydroxyl radicals under UV irradiation, which then hydroxylate the terephthalic acid in an aqueous solution.

Experimental Protocol:

A general procedure for the photocatalytic synthesis of 2-HTA is as follows[5]:

• Catalyst Suspension Preparation: A suspension of a suitable photocatalyst (e.g., TiO₂-coated hollow glass microspheres) is prepared in an aqueous solution of terephthalic acid within a Pyrex cylindrical reactor.

• Oxygen Purge: The suspension is magnetically stirred and purged with oxygen for approximately 15 minutes prior to and during the reaction to maintain adsorption/desorption equilibrium.[5]

• Irradiation: The suspension is irradiated using a photochemical reactor, for instance, a Rayonet reactor equipped with phosphor-coated low-pressure mercury lamps (e.g., RPR 350 nm).[5]

• Sampling and Analysis: Samples are periodically taken from the suspension, filtered (e.g., through a 0.45 μm PTFE filter) to remove the catalyst, and then analyzed. The concentration of the 2-HTA product can be quantified by spectrofluorometry, with an excitation wavelength of 315 nm and an emission wavelength of 425 nm.[3][5]

Quantitative Data:

Parameter	Value	Reference
Starting Material	Terephthalic Acid	[5]
Catalyst	TiO₂-coated hollow glass microspheres	[5]
Light Source	Rayonet photochemical reactor (350 nm lamps)	[5]
Yield of 2-HTA	35%	[5]
Analytical Method	Fluorescence Spectroscopy (Ex: 315 nm, Em: 425 nm)	[5]

Workflow Diagram:

^{Diagram 1: Photocatalytic Synthesis Workflow}

Radical Hydroxylation via Fenton Reaction

The Fenton reaction, which involves the reaction of ferrous ions (Fe²⁺) with hydrogen peroxide (H₂O₂), is a well-established method for generating hydroxyl radicals. These radicals can then react with terephthalic acid to form 2-hydroxyterephthalic acid.

Experimental Protocol:

The following protocol is adapted from a study on hydroxyl radical quantification[6]:

• Reagent Preparation: Prepare solutions of ferrous sulfate (FeSO₄), hydrogen peroxide (H₂O₂), and disodium terephthalate in deionized water. The reaction is typically carried out under acidic conditions (e.g., pH 3.5).

• Reaction Mixture: In a suitable reaction vessel (e.g., a Teflon bottle), mix the terephthalate solution with hydrogen peroxide.

• Initiation: Initiate the reaction by adding the FeSO₄ solution to the mixture. The reaction is typically conducted in the dark with gentle shaking at a controlled temperature (e.g., 20°C).[6]

• Monitoring: The reaction can be monitored over time by taking aliquots and analyzing for the concentrations of H₂O₂, Fe(II), and the 2-hydroxyterephthalic acid product.[6]

Quantitative Data:

Parameter	Value	Reference
Starting Material	Terephthalic Acid (as disodium salt)	[6]
Reagents	Ferrous Sulfate (FeSO₄), Hydrogen Peroxide (H₂O₂)	[6]
pH	3.5	[6]
Temperature	20°C	[6]
Yield of 2-HTA	31.5 ± 7%	[6]

Reaction Mechanism Diagram:

The core of both the photocatalytic and Fenton methods is the generation of a hydroxyl radical which then attacks the aromatic ring of terephthalic acid.

^{Diagram 2: Hydroxylation Mechanism}

Microbiological Synthesis followed by Dehydration

This innovative approach involves a two-step process: the microbiological oxidation of terephthalic acid to an intermediate diol, followed by chemical dehydration to yield 2-hydroxyterephthalic acid.

Experimental Protocol:

This protocol is based on a patented process[7]:

• Microbiological Conversion:

  • A mutant bacterial strain, capable of oxidizing terephthalic acid to 1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid but unable to metabolize it further, is used.[7]

  • The microorganism is cultured in a minimal medium containing a carbon/energy source (e.g., 5 mM glucose) and terephthalic acid (e.g., 10 mM).[7]

  • The culture is incubated (e.g., for 72 hours at 30°C) until the diol intermediate accumulates in the medium.[7]

• Dehydration of the Intermediate:

  • The accumulated diol intermediate can be isolated or used directly in solution.

  • Acid-catalyzed dehydration: The solution containing the diol is acidified (e.g., with 5% sulfuric acid) and heated (e.g., at 85°C for 60 minutes). The 2-hydroxyterephthalic acid product precipitates and can be collected by filtration or centrifugation.[7]

  • Base-catalyzed dehydration: Alternatively, the diol is dissolved in a base (e.g., 1 N sodium hydroxide) to form the salt, which is then heated (e.g., at 85°C for 20 minutes). Subsequent acidification with a strong acid precipitates the 2-hydroxyterephthalic acid product.[7]

Quantitative Data:

Parameter	Value	Reference
Starting Material	Terephthalic Acid	[7]
Microorganism	Mutant strain capable of terephthalic acid oxidation	[7]
Culture Conditions	Minimal medium with glucose, 72 hours at 30°C	[7]
Intermediate	1,2-dihydroxycyclohexa-3,5-diene-1,4-dicarboxylic acid	[7]
Dehydration Conditions	5% H₂SO₄ at 85°C for 60 min OR 1N NaOH at 85°C for 20 min	[7]
Yield	Not explicitly quantified in the provided abstract	[7]

Logical Relationship Diagram:

^{Diagram 3: Microbiological Synthesis Pathway}

Summary and Outlook

The synthesis of 2-hydroxyterephthalic acid from terephthalic acid can be achieved through several distinct routes. Photocatalytic and Fenton-based methods offer direct, single-step conversions with moderate yields (31-35%), relying on the in-situ generation of hydroxyl radicals. These methods are well-suited for applications where the fluorescent properties of 2-HTA are used for analytical purposes. The microbiological approach presents a greener alternative, operating under mild conditions, although it requires a subsequent chemical dehydration step. The choice of synthetic route will depend on the desired scale, purity requirements, and available resources. For drug development and advanced materials applications, further optimization of these methods to improve yield and purity will be a key area of future research.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-hydroxyterephthalic acid synthesis - chemicalbook [chemicalbook.com]
• 6. escholarship.org [escholarship.org]
• 7. US5124479A - Process for the preparation of hydroxyterephthalic acid - Google Patents [patents.google.com]

commercial suppliers of high-purity 2-Hydroxyterephthalic acid

An In-depth Technical Guide to High-Purity 2-Hydroxyterephthalic Acid for Researchers

Introduction

2-Hydroxyterephthalic acid (CAS No. 636-94-2), also known as 2-hydroxy-1,4-benzenedicarboxylic acid, is a hydroxylated derivative of terephthalic acid. Its significance in research, particularly in the biomedical and materials science fields, stems from its fluorescent properties upon formation and its utility as a chemical linker. In drug development and cell biology, it is most notably the fluorescent product formed when its non-fluorescent precursor, terephthalic acid, reacts with hydroxyl radicals (•OH). This reaction provides a sensitive and widely used method for quantifying the production of these highly reactive oxygen species (ROS) in biological and chemical systems. Additionally, its structural properties make it a valuable organic linker molecule for the synthesis of Metal-Organic Frameworks (MOFs).[1]

This guide provides an overview of , its key physicochemical properties, and a detailed experimental protocol for its most common application: the detection of hydroxyl radicals.

Commercial Suppliers and Specifications

Sourcing high-purity 2-Hydroxyterephthalic acid is critical for reproducible experimental results. The purity is often determined by High-Performance Liquid Chromatography (HPLC) or neutralization titration.[1] Below is a comparison of offerings from prominent chemical suppliers.

Supplier	Product Number (Example)	Purity Specification	Analysis Method	CAS Number
Sigma-Aldrich (Merck)	752525	97%	Not Specified	636-94-2[2][3]
Tokyo Chemical Industry (TCI)	H1385	>98.0%	HPLC, Titration	636-94-2[1]
Santa Cruz Biotechnology	sc-239109	97%	Not Specified	636-94-2[4]
ChemScene	CS-W009063	≥97%	Not Specified	636-94-2[5]
Fisher Scientific (distributor for TCI)	H13851G	≥98.0%	HPLC, Titration	636-94-2[6]

Physicochemical and Technical Data

Understanding the fundamental properties of 2-Hydroxyterephthalic acid is essential for its proper handling, storage, and application in experimental setups.

Property	Value	Source
Molecular Formula	C₈H₆O₅	[1][2][4][5]
Molecular Weight	182.13 g/mol	[1][2][4][5]
Appearance	White to Yellow to Orange powder/crystal	[1]
Melting Point	312-317 °C[2][3][7], 322 °C[1][6]	Multiple
Storage Temperature	Room Temperature[1][5], Inert atmosphere[7]	Multiple
Purity (Typical)	97% to >98%	[1][2][4]
CAS Number	636-94-2	[1][4][5][8]

Key Application: Detection of Hydroxyl Radicals

The primary application for researchers in the life sciences is the detection and quantification of hydroxyl radicals (•OH). The methodology is based on the reaction of non-fluorescent terephthalic acid (TPA) with •OH to produce highly fluorescent 2-hydroxyterephthalic acid (HTPA). The amount of HTPA formed, which is directly proportional to the amount of •OH generated, can be quantified using HPLC with fluorescence detection.[9][10][11]

Logical Workflow for Hydroxyl Radical Detection

The diagram below illustrates the overall logic, from the generation of reactive oxygen species in a biological system to the instrumental detection of the specific fluorescent probe.

Diagram 1: Logical workflow for •OH detection using a TPA probe.

Detailed Experimental Protocol: HPLC-Based Assay

This protocol is synthesized from methodologies described for quantifying •OH generated by the Fenton reaction, a common in vitro model for ROS production.[9][10][11]

1. Reagent Preparation:

• Terephthalic Acid (TPA) Stock Solution: Prepare a stock solution of TPA in a suitable buffer (e.g., phosphate buffer, pH 7.4). The final concentration in the reaction mixture is typically in the millimolar range (e.g., 4.25 mM).[10]
• Fenton Reagents: Prepare fresh solutions of an iron (II) salt (e.g., FeSO₄, final concentration ~50 µM) and hydrogen peroxide (H₂O₂, final concentration range 2.5-50 µM).[10]
• 2-Hydroxyterephthalic Acid (HTPA) Standard: Prepare a stock solution of high-purity HTPA in the same buffer. Create a series of dilutions to generate a standard curve for quantification.

2. Reaction Procedure (Fenton System Example):

• In a reaction vial, combine the TPA solution and the Fe(II) solution.
• Initiate the reaction by adding the hydrogen peroxide solution. The total volume should be consistent across all samples.
• Incubate the mixture at a controlled temperature (e.g., 37°C) for a fixed period (e.g., 10-40 minutes).[11]
• Stop the reaction. This can be achieved by adding a quenching agent like DMSO[11] or by immediate injection into the HPLC system.

3. HPLC Analysis:

• Instrumentation: An HPLC system equipped with a fluorescence detector is required.
• Column: A C18 reversed-phase column is typically used.
• Mobile Phase: A common mobile phase consists of an aqueous component (e.g., phosphate buffer with an ion-pairing agent) and an organic component (e.g., methanol or acetonitrile). The specific gradient or isocratic conditions must be optimized.
• Detection: Set the fluorescence detector to an excitation wavelength of approximately 315 nm and an emission wavelength of approximately 425 nm, which are the maxima for HTPA.[11]
• Injection: Inject a fixed volume (e.g., 20 µL) of the reaction mixture and the HTPA standards.

4. Data Analysis:

• Identify the HTPA peak in the chromatogram based on the retention time of the pure standard.
• Integrate the peak area for all samples and standards.
• Construct a standard curve by plotting the peak area of the HTPA standards against their known concentrations.
• Calculate the concentration of HTPA in the experimental samples using the linear regression equation from the standard curve. This concentration directly reflects the amount of hydroxyl radical produced.

Experimental Workflow Diagram

The following diagram outlines the step-by-step process for executing the hydroxyl radical assay.

Diagram 2: Step-by-step experimental workflow for the TPA assay.

References

• 1. 2-Hydroxyterephthalic Acid | 636-94-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. 2-ヒドロキシテレフタル酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-Hydroxyterephthalic acid 97 636-94-2 [sigmaaldrich.com]
• 4. scbt.com [scbt.com]
• 5. chemscene.com [chemscene.com]
• 6. 2-Hydroxyterephthalic Acid 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 7. 2-Hydroxyterephthalic acid｜lookchem [lookchem.com]
• 8. 2-hydroxyterephthalic acid | 636-94-2 [chemicalbook.com]
• 9. keio.elsevierpure.com [keio.elsevierpure.com]
• 10. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: Detection of Hydroxyl Radicals Using 2-Hydroxyterephthalic Acid

Introduction

The hydroxyl radical (•OH) is the most reactive oxygen species (ROS) and a critical mediator of oxidative damage to lipids, proteins, and nucleic acids. Its high reactivity and short lifespan make direct detection challenging. The terephthalic acid (TA) assay is a robust, sensitive, and widely used method for the indirect quantification of hydroxyl radicals. This method is based on the reaction between the non-fluorescent probe, terephthalic acid, and hydroxyl radicals to produce a single, stable, and highly fluorescent product, 2-hydroxyterephthalic acid (hTA).[1][2][3] The intensity of the fluorescence is directly proportional to the amount of hydroxyl radicals generated in the system.

Principle of the Assay

Terephthalic acid captures hydroxyl radicals, resulting in the formation of 2-hydroxyterephthalic acid.[4] Due to the symmetrical structure of terephthalic acid, only one stable fluorescent isomer is formed, which simplifies the analysis.[5] The resulting hTA can be quantified using a fluorescence spectrophotometer or by High-Performance Liquid Chromatography (HPLC) with a fluorescence detector for enhanced specificity.[1][6] This assay is valuable for researchers studying oxidative stress, evaluating antioxidant efficacy, and investigating •OH generation in various biological and chemical systems.

Advantages of the Terephthalic Acid Assay

• High Sensitivity: The assay has a very low detection limit, capable of detecting hTA concentrations as low as 2-5 nM.[6]

• Specificity: While not entirely exclusive, the reaction is highly selective for hydroxyl radicals compared to other ROS like hydrogen peroxide or superoxide.[7]

• Stable Product: The fluorescent product, 2-hydroxyterephthalic acid, is stable for hours, allowing for flexibility in measurement timing.[5]

• Versatility: The protocol can be adapted for various applications, including in vitro chemical reactions (e.g., Fenton reaction), cellular assays, and analysis of environmental samples.[1][7]

Experimental Protocols

Protocol 1: Fluorometric Determination of Hydroxyl Radicals

This protocol describes the direct measurement of 2-hydroxyterephthalic acid using a fluorescence spectrophotometer. It is a rapid and straightforward method suitable for many applications.

1. Materials and Reagents

• Terephthalic acid (TA) or Sodium terephthalate (NaTA)

• 2-Hydroxyterephthalic acid (hTA) - for standard curve

• Phosphate Buffer (e.g., 50 mM, pH 7.4)

• Deionized water (high purity)

• System for generating •OH (e.g., Fenton Reagents: Iron (II) sulfate (FeSO₄) and Hydrogen peroxide (H₂O₂))

• Fluorescence Spectrophotometer

• Microplates (96-well, black, clear bottom) or quartz cuvettes

2. Reagent Preparation

• TA Stock Solution (e.g., 10 mM): Dissolve the appropriate amount of terephthalic acid in a solution of NaOH (e.g., 20 mM) as it has poor solubility in neutral water. Adjust the pH to the desired value (e.g., 7.4) with a suitable buffer. Store protected from light. For example, to prepare a 5 mM TA solution, dissolve it in 2 mM NaOH.[8]

• hTA Standard Stock Solution (e.g., 1 mM): Dissolve 2-hydroxyterephthalic acid in deionized water or the assay buffer.

• hTA Working Standards: Prepare a series of dilutions from the hTA stock solution in the assay buffer (e.g., concentrations ranging from 50 nM to 1000 nM) to generate a standard curve.[1]

3. Assay Procedure

• Reaction Setup: In a microcentrifuge tube or well of a microplate, combine the components of your experimental system (e.g., cell lysate, enzyme solution, potential antioxidant drug).

• Add TA Probe: Add the terephthalic acid stock solution to the reaction mixture to a final concentration typically in the range of 500 µM to 2 mM.[1]

• Initiate •OH Generation: Start the reaction by adding the initiating agent (e.g., FeSO₄ followed by H₂O₂ for a Fenton reaction). A typical Fenton system might use ~5 µM FeSO₄ and ~6 µM H₂O₂.[1]

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 20°C or 37°C) for a specific duration (e.g., 20-30 minutes), protected from light.[1][9]

• Fluorescence Measurement: After incubation, measure the fluorescence intensity using a spectrophotometer.

  • Excitation Wavelength: 310-315 nm[1][9]

  • Emission Wavelength: 420-425 nm[1][9]

• Standard Curve: Measure the fluorescence of the hTA working standards under the same conditions.

4. Data Analysis

• Plot the fluorescence intensity of the hTA standards against their known concentrations to generate a standard curve.

• Determine the concentration of hTA in the experimental samples by interpolating their fluorescence values from the standard curve.

• To calculate the absolute concentration of hydroxyl radicals, the yield of hTA formation (YhTA) must be considered. The yield is pH-dependent, with reported values around 31-35%.[1]

  • Formula: [•OH] = [hTA] / YhTA

  • For example, at pH 7.4, a yield of 35% (0.35) can be used.[2]

Protocol 2: HPLC-Based Determination of Hydroxyl Radicals

This method provides higher specificity by separating hTA from other fluorescent compounds in the sample before quantification.

1. Materials and Reagents

• All reagents from Protocol 1

• HPLC system with a fluorescence detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., phosphate buffer with an organic modifier like methanol or acetonitrile)

2. Assay Procedure

• Follow steps 1-4 from the Fluorometric Assay Procedure (Protocol 1).

• Sample Preparation: After incubation, stop the reaction (e.g., by adding a quenching agent like DMSO or by placing on ice).[2] Centrifuge the samples to remove any precipitate.

• HPLC Analysis:

  • Inject the supernatant into the HPLC system.

  • Separate the components using a C18 column.

  • Detect the hTA peak using the fluorescence detector set to the appropriate excitation and emission wavelengths (e.g., Ex: 310 nm, Em: 420 nm).[1]

• Quantification: Create a standard curve by injecting the hTA working standards and plotting their peak areas against concentration. Calculate the hTA concentration in the samples based on their peak areas. The detection limit for this method can be as low as 5 nmol/L.[6][10]

Data Presentation

Table 1: Quantitative Parameters for the Terephthalic Acid Assay

Parameter	Value	Reference
Excitation Wavelength (λex)	310 - 315 nm	[1][9]
Emission Wavelength (λem)	420 - 425 nm	[1][9]
Detection Limit (Fluorometry)	~2 nM
Detection Limit (HPLC)	5 nmol/L (100 fmol on column)	[6][10]
hTA Formation Yield (YhTA)	31.5 ± 7% (at pH 3.5)	[11]
35% (at pH ≥ 9), 31% (at pH 2)	[1]
Scavenging Rate Constant	3.3 x 10⁹ M⁻¹ s⁻¹	[5]
Potential Interferences	Cu(II) concentrations > 50 µM	[1]

Mandatory Visualizations

Caption: Reaction of non-fluorescent terephthalic acid with a hydroxyl radical to form the fluorescent product.

Caption: Step-by-step workflow for hydroxyl radical detection using the fluorometric method.

References

• 1. escholarship.org [escholarship.org]
• 2. researchgate.net [researchgate.net]
• 3. Hydroxyl radical generation in peroxymonocarbonate/Co 2+ systems: kinetic and mechanistic insights - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06308F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. keio.elsevierpure.com [keio.elsevierpure.com]
• 7. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 10. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

fluorescence spectroscopy protocol for 2-Hydroxyterephthalic acid assay

Application Notes & Protocols

Topic: Fluorescence Spectroscopy Protocol for 2-Hydroxyterephthalic Acid Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

The 2-Hydroxyterephthalic acid (hTA) assay is a sensitive and robust method for the detection and quantification of hydroxyl radicals (•OH) in various chemical and biological systems. This assay is predicated on the reaction of a non-fluorescent probe, terephthalic acid (TA), with hydroxyl radicals to produce a highly fluorescent product, 2-hydroxyterephthalic acid. Due to its symmetric structure, the reaction of terephthalic acid with •OH yields a single fluorescent isomer, simplifying the interpretation of results.[1][2] The resulting fluorescence intensity is directly proportional to the amount of hydroxyl radicals generated. This method is advantageous due to the stability of the fluorescent product, which can be measured for hours after its formation.[1]

Principle of the Assay

The core of the assay involves the hydroxylation of terephthalic acid by hydroxyl radicals. Terephthalic acid itself is virtually non-fluorescent. However, in the presence of •OH, it is converted to 2-hydroxyterephthalic acid, a molecule that exhibits strong fluorescence. The concentration of hydroxyl radicals can then be determined by measuring the fluorescence intensity of the formed 2-hydroxyterephthalic acid. The reaction is highly efficient, with a scavenging rate constant for terephthalic acid that is near the diffusion-controlled limit.[1] This assay can be employed to detect "free" hydroxyl radicals as well as those generated from Fenton-like reactions.[1]

Data Presentation

Parameter	Value	Reference
Excitation Wavelength (λex)	310 - 315 nm	[2][3][4][5]
Emission Wavelength (λem)	420 - 425 nm	[2][4][5]
Detection Limit	As low as 2 nM	[6][7]
hTA Calibration Concentrations	50, 100, 500, and 800 nM	[2]
Optimal pH for radical formation	pH 3	[8]
Stability of Fluorescent Product	Stable for at least 24 hours	[9][10]
Potential Interferents	Cu(II) at concentrations above ~50 µM	[2][6][7]

Experimental Protocols

Materials and Reagents

• Terephthalic acid (TA)

• 2-Hydroxyterephthalic acid (hTA) standard

• Sodium hydroxide (NaOH) for dissolving TA

• Phosphate buffer solution (e.g., pH 7.4)

• System for generating hydroxyl radicals (e.g., Fenton reagent: Fe(II) salt and hydrogen peroxide)

• High-purity water

• Fluorescence spectrophotometer

• Quartz cuvettes

Preparation of Reagents

• Terephthalic Acid (TA) Stock Solution: To prepare a stock solution of terephthalic acid, dissolve it in a dilute solution of sodium hydroxide due to its poor solubility in neutral water. For instance, a 5 x 10⁻⁴ M terephthalic acid solution can be prepared in 2 x 10⁻³ M NaOH.[5]

• 2-Hydroxyterephthalic Acid (hTA) Standard Solutions: Prepare a stock solution of hTA in high-purity water. From this stock, create a series of standard solutions with known concentrations (e.g., 50, 100, 500, and 800 nM) for generating a calibration curve.[2]

• Hydroxyl Radical Generating System (Example: Fenton Reaction): Prepare fresh solutions of an iron (II) salt (e.g., ferrous sulfate) and hydrogen peroxide. A typical concentration for Fe(II) is 50 µM, with hydrogen peroxide concentrations ranging from 2.5 to 50 µM.[9][10]

Experimental Procedure

• Reaction Setup: In a suitable reaction vessel, combine the terephthalic acid solution with the system intended to generate hydroxyl radicals. For example, to initiate the Fenton reaction, add the Fe(II) solution to the terephthalic acid solution, followed by the addition of hydrogen peroxide.

• Incubation: Allow the reaction to proceed for a defined period. The fluorescence of the resulting 2-hydroxyterephthalate is stable for hours, allowing for flexibility in measurement time.[1]

• Fluorescence Measurement:

  • Set the excitation wavelength of the fluorescence spectrophotometer to 315 nm and the emission wavelength to 425 nm.[4]

  • Transfer the reaction mixture to a quartz cuvette.

  • Measure the fluorescence intensity of the sample.

• Quantification:

  • Generate a standard curve by measuring the fluorescence intensities of the hTA standard solutions at the same instrument settings.

  • Plot the fluorescence intensity versus the concentration of the hTA standards.

  • Use the standard curve to determine the concentration of hTA produced in the experimental samples. The amount of hTA formed is proportional to the amount of hydroxyl radicals generated.[3]

Alternative Protocol: HPLC-Fluorescence Detection

For enhanced specificity and to resolve potential interferences, High-Performance Liquid Chromatography (HPLC) coupled with a fluorescence detector can be utilized.[9][10]

• Sample Preparation: Prepare samples as described in the standard protocol.

• HPLC Separation: Inject the sample into an HPLC system equipped with a suitable column (e.g., C18).

• Fluorescence Detection: Set the fluorescence detector to an excitation wavelength of 315 nm and an emission wavelength of 425 nm to specifically detect the eluting 2-hydroxyterephthalic acid.

• Quantification: Quantify the amount of hTA by comparing the peak area of the sample to a standard curve generated from known concentrations of hTA. This method has a reported detection limit of 5 nmol/L.[9][10]

Mandatory Visualization

Caption: Experimental workflow for the 2-Hydroxyterephthalic acid fluorescence assay.

Caption: Reaction principle of the 2-Hydroxyterephthalic acid assay.

References

• 1. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. researchgate.net [researchgate.net]
• 4. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. keio.elsevierpure.com [keio.elsevierpure.com]

Application Note: Measuring Hydroxyl Radical-Induced Oxidative Stress in Cell Cultures using 2-Hydroxyterephthalic Acid

Introduction

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the ability of biological systems to detoxify these reactive intermediates, is implicated in numerous pathological conditions and cellular responses to xenobiotics. The hydroxyl radical (•OH) is one of the most potent and damaging ROS.[1] A reliable method for its quantification is crucial for researchers in cell biology, toxicology, and drug development.

This application note details a robust and sensitive fluorescence-based assay for measuring hydroxyl radicals in cell cultures using terephthalic acid (TA). TA, a non-fluorescent and non-toxic compound, serves as a chemical trap for •OH.[2][3][4] It specifically reacts with hydroxyl radicals to produce a highly fluorescent and stable product, 2-hydroxyterephthalic acid (HTA).[2][5][6] The fluorescence intensity of HTA is directly proportional to the amount of •OH generated, providing a quantitative measure of oxidative stress. This method is highly selective for •OH and does not react with other ROS like superoxide or hydrogen peroxide.[3][7]

Principle of the Assay

The assay is based on the hydroxylation of terephthalic acid by hydroxyl radicals. Terephthalic acid is cell-permeable and relatively non-toxic.[2] Once inside the cells or in the culture medium, it reacts with •OH radicals. This reaction yields a single, stable, and highly fluorescent product, 2-hydroxyterephthalic acid (HTA).[4] The fluorescence of HTA can be measured using a fluorescence spectrophotometer or through high-performance liquid chromatography (HPLC) with fluorescence detection for enhanced sensitivity and specificity.[5][8]

Caption: Reaction of non-fluorescent terephthalic acid with a hydroxyl radical to form the fluorescent product HTA.

Experimental Protocols

Protocol 1: Measurement using a Fluorescence Plate Reader

This protocol provides a high-throughput method for assessing relative changes in hydroxyl radical production.

A. Required Materials

• Reagents:

  • Terephthalic acid (TA)

  • 2-Hydroxyterephthalic acid (HTA) for standard curve

  • Dimethyl sulfoxide (DMSO)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Cell culture medium appropriate for the cell line

  • Inducing agent for oxidative stress (e.g., Hydrogen Peroxide, H₂O₂)[9]

  • Fenton's Reagent (optional, for positive control): Ferrous sulfate (FeSO₄) and H₂O₂[6]

• Equipment:

  • 96-well black, clear-bottom cell culture plates

  • Fluorescence microplate reader with excitation/emission filters for ~315 nm and ~425 nm[10][11]

  • Standard cell culture incubator (37°C, 5% CO₂)

  • Inverted microscope

B. Reagent Preparation

• 50 mM TA Stock Solution: Dissolve Terephthalic acid in DMSO. Store at -20°C, protected from light.

• 1 mM HTA Stock Solution: Dissolve 2-Hydroxyterephthalic acid in DMSO. Store at -20°C, protected from light.

• Working Solutions: Before the experiment, dilute stock solutions in pre-warmed cell culture medium or PBS to the desired final concentrations.

C. Experimental Procedure

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density appropriate for your cell line to reach 80-90% confluency on the day of the experiment. Incubate for 24 hours.

• Loading with TA Probe: Remove the culture medium and wash the cells once with warm PBS. Add fresh medium containing the desired final concentration of TA (e.g., 500 µM). Incubate for 1 hour to allow for cellular uptake.

• Induction of Oxidative Stress:

  • Add the oxidative stress-inducing agent (e.g., H₂O₂) to the wells at various concentrations.[9] A dose-response experiment is recommended (e.g., 50, 100, 200, 500 µM H₂O₂).[9]

  • Include a negative control (cells with TA, no inducer) and a positive control (cells with TA and a known •OH generator like Fenton's reagent).

• Incubation: Incubate the plate for the desired period (e.g., 1-4 hours) at 37°C.

• Fluorescence Measurement:

  • Measure the fluorescence intensity directly in the plate reader.

  • Set the excitation wavelength to ~315 nm and the emission wavelength to ~425 nm.[10]

  • Alternatively, transfer 100 µL of the supernatant from each well to a new black 96-well plate and measure the fluorescence to assess extracellular •OH.

D. Data Analysis

• Standard Curve: Prepare serial dilutions of HTA in the same medium used for the experiment (e.g., 0-10 µM). Measure the fluorescence of the standards. Plot fluorescence intensity versus HTA concentration and perform a linear regression to obtain the equation of the line.

• Quantification: Subtract the fluorescence of the blank (medium + TA, no cells) from all readings. Use the standard curve to convert the background-subtracted fluorescence readings of your samples into concentrations of HTA.

Protocol 2: High-Sensitivity Measurement using HPLC

This protocol offers higher sensitivity and specificity and is recommended for quantifying absolute concentrations of HTA.[5]

A. Additional Materials

• High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector.[5]

• C18 reverse-phase HPLC column.

• Acetonitrile (HPLC grade).

• Trifluoroacetic acid (TFA) or other appropriate mobile phase buffer.

• 0.22 µm syringe filters.

B. Sample Preparation

• Follow steps C1-C4 from Protocol 1.

• Sample Collection: Collect the cell culture supernatant. For intracellular measurement, wash cells with cold PBS, lyse them (e.g., via sonication in a suitable buffer), and centrifuge to pellet debris.

• Sample Clarification: Filter the supernatant or cell lysate through a 0.22 µm syringe filter to remove any particulate matter.

C. HPLC Analysis

• Mobile Phase: Prepare a suitable mobile phase. A common example is a gradient of acetonitrile in water with 0.1% TFA.

• Injection: Inject a fixed volume (e.g., 20 µL) of the prepared sample onto the C18 column.

• Detection: Set the fluorescence detector to an excitation wavelength of ~315 nm and an emission wavelength of ~425 nm.[10]

• Quantification: Run HTA standards to create a standard curve of peak area versus concentration. The retention time of HTA should be confirmed using the pure standard. Calculate the HTA concentration in the samples based on the standard curve. The detection limit with this method can be as low as 5 nmol/L.[5][8]

Caption: General workflow for measuring hydroxyl radicals in cell culture using terephthalic acid.

Data Presentation and Interpretation

Quantitative data should be organized for clear comparison.

Table 1: Key Spectroscopic and Methodological Parameters

Parameter	Value	Reference
HTA Excitation Wavelength	~315 nm	[10][11]
HTA Emission Wavelength	~425 nm	[10][11]
Typical TA Probe Concentration	500 µM - 4.25 mM	[5][6]
Typical H₂O₂ Concentration	50 µM - 1000 µM	[9]
HPLC Detection Limit	~5 nmol/L (100 fmol)	[5][8]

| Fluorimeter Detection Limit | ~50 nmol/dm³ |[2] |

Table 2: Example Dose-Response Data (Hypothetical)

H₂O₂ Concentration (µM)	Mean Fluorescence (RFU)	Std. Deviation	Calculated [HTA] (µM)
0 (Control)	150	15	0.12
50	450	35	0.45
100	800	60	0.98
250	1550	110	2.15

| 500 | 2800 | 205 | 4.20 |

Signaling Pathway Context

The generation of hydroxyl radicals in a cellular context is often a result of the Fenton reaction, where ferrous iron (Fe²⁺) donates an electron to hydrogen peroxide.[1] This process can be initiated by various cellular stressors that increase the levels of intracellular H₂O₂ or promote the release of iron from proteins like ferritin.

Caption: Cellular stressors can lead to hydroxyl radical formation via the Fenton reaction, which is then detected by TA.

Considerations and Troubleshooting

• Background Fluorescence: Cell culture media components (e.g., phenol red, riboflavin) can exhibit background fluorescence. It is advisable to perform the final incubation and measurement steps in a simplified buffer like PBS or phenol red-free medium if background is high.

• pH Sensitivity: The fluorescence of HTA can be pH-dependent. Ensure that the pH of all samples and standards is consistent.[12]

• Photostability: While HTA is relatively stable, it's good practice to protect samples from light to prevent any potential photodegradation, especially under UV irradiation.[7]

• Metal Ions: The Fenton reaction is dependent on transition metals like iron or copper.[4] Be aware that chelators in the medium could interfere with this process. Conversely, unintended metal contamination could artificially increase •OH production.[13]

• Cell Viability: High concentrations of the stress-inducing agent can lead to cytotoxicity, which may affect results. It is important to perform a parallel cell viability assay (e.g., MTT or LDH assay) to ensure the observed effects are not simply due to cell death.

References

• 1. Oxidative Stress in Cell Culture [sigmaaldrich.com]
• 2. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Terephthalic acid: a dosimeter for the detection of hydroxyl radicals in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. connectsci.au [connectsci.au]
• 7. Terephthalic acid: a dosimeter for the detection of hydroxyl radicals in vitro. | Semantic Scholar [semanticscholar.org]
• 8. keio.elsevierpure.com [keio.elsevierpure.com]
• 9. researchgate.net [researchgate.net]
• 10. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 11. rsc.org [rsc.org]
• 12. escholarship.org [escholarship.org]
• 13. researchgate.net [researchgate.net]

Application of 2-Hydroxyterephthalic Acid in Fenton Reaction Kinetics Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-hydroxyterephthalic acid (hTA) as a chemical probe for studying the kinetics of the Fenton reaction. The Fenton reaction, which involves the generation of highly reactive hydroxyl radicals (•OH) from hydrogen peroxide (H₂O₂) and a ferrous iron catalyst, is of significant interest in various fields, including environmental remediation, advanced oxidation processes, and understanding oxidative stress in biological systems. The accurate quantification of hydroxyl radicals is crucial for elucidating reaction mechanisms and kinetics. Terephthalic acid (TA) serves as a reliable trapping agent for •OH, leading to the formation of the highly fluorescent product, 2-hydroxyterephthalic acid (hTA), which can be quantified to determine the rate of •OH generation.

Principle of the Method

Terephthalic acid, a non-fluorescent molecule, reacts with hydroxyl radicals to produce 2-hydroxyterephthalic acid, a stable and highly fluorescent product.[1][2] The intensity of the fluorescence is directly proportional to the concentration of hTA, which in turn correlates with the amount of hydroxyl radicals produced in the reaction system. This method offers high sensitivity and specificity for the detection of •OH.[3][4][5]

The primary reaction is as follows:

TA + •OH → hTA + other products

The quantification of hTA is typically performed using High-Performance Liquid Chromatography (HPLC) coupled with a fluorescence detector.[1][2]

Key Advantages:

• High Sensitivity: The detection limit for hTA can be as low as 2 nM.[3][4]

• Stable Product: The fluorescent product, hTA, is stable, allowing for reliable quantification.[1][2]

• Specificity: Terephthalic acid is a selective probe for hydroxyl radicals.

Data Presentation

Table 1: Quantitative Parameters for Hydroxyl Radical Detection using Terephthalic Acid

Parameter	Value	Experimental Conditions	Reference
Yield of hTA (YhTA)	31.5 ± 7%	Dark ferrous Fenton system, pH 3.5	[3][4]
Detection Limit of hTA	5 nmol/L (100 fmol)	HPLC-fluorescence detection	[1][2]
H₂O₂ Concentration Range	2.5 - 50 µmol/L	Fe(II) concentration of 50 µmol/L	[1][2]
Terephthalic Acid Concentration	4.25 mmol/L	---	[1]
Cu(II) Interference	Negligible below ~50 µM	---	[3][4]

Experimental Protocols

Protocol 1: Quantification of Hydroxyl Radicals in a Fenton System

This protocol describes the setup of a Fenton reaction and the subsequent quantification of generated hydroxyl radicals by measuring the formation of 2-hydroxyterephthalic acid.

Materials:

• Terephthalic acid (TA)

• Ferrous sulfate (FeSO₄·7H₂O)

• Hydrogen peroxide (H₂O₂, 30%)

• Sulfuric acid (H₂SO₄) for pH adjustment

• Sodium hydroxide (NaOH) for pH adjustment

• Deionized water

• Batch reactor (e.g., 1 L glass vessel)[6]

• Magnetic stirrer[6]

• pH meter

• HPLC system with a fluorescence detector

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Terephthalic Acid (e.g., 10 mM) in deionized water. The pH may need to be adjusted with NaOH to dissolve the TA.

  • Prepare a fresh stock solution of Ferrous Sulfate (e.g., 10 mM) in deionized water. Acidify slightly with H₂SO₄ to prevent oxidation.

  • Prepare a stock solution of Hydrogen Peroxide (e.g., 100 mM) in deionized water. The exact concentration should be determined by titration with potassium permanganate.

• Fenton Reaction Setup:

  • In a batch reactor, add a known volume of deionized water and the terephthalic acid stock solution to achieve the desired final concentration (e.g., ~500 µM).[7]

  • Adjust the pH of the solution to the desired value (e.g., pH 3.5) using H₂SO₄ or NaOH.[7]

  • Place the reactor on a magnetic stirrer and maintain a constant temperature (e.g., 20°C).[7]

  • Initiate the Fenton reaction by adding the ferrous sulfate stock solution followed by the hydrogen peroxide stock solution to achieve the desired final concentrations (e.g., Fe(II): 4.44-4.77 µM, H₂O₂: 5.38-6.00 µM).[7][5]

  • Start a timer immediately after the addition of H₂O₂.

• Sample Collection and Analysis:

  • At specific time intervals (e.g., every 20 minutes for 2 hours), withdraw aliquots from the reaction mixture.[7]

  • Immediately quench the reaction in the aliquot, for example, by adding a small amount of a radical scavenger like methanol or by adjusting the pH.

  • Filter the samples through a 0.22 µm syringe filter before HPLC analysis.

  • Analyze the samples for the concentration of 2-hydroxyterephthalic acid using HPLC with a fluorescence detector.

Protocol 2: HPLC Analysis of 2-Hydroxyterephthalic Acid

Instrumentation:

• HPLC system

• C18 reverse-phase column

• Fluorescence detector

HPLC Conditions:

• Mobile Phase: A mixture of a buffer (e.g., phosphate buffer, pH 7) and an organic solvent (e.g., methanol or acetonitrile). The exact composition should be optimized for good separation.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Injection Volume: 20 µL.

• Fluorescence Detection:

  • Excitation wavelength (λex): ~315 nm

  • Emission wavelength (λem): ~425 nm

• Quantification: Create a calibration curve using standards of 2-hydroxyterephthalic acid of known concentrations.

Visualizations

Caption: Fenton Reaction Mechanism.

Caption: Experimental Workflow.

References

• 1. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. keio.elsevierpure.com [keio.elsevierpure.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. escholarship.org [escholarship.org]

Application Notes and Protocols for Monitoring Atmospheric Hydroxyl Radicals with 2-Hydroxyterephthalic Acid Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atmospheric hydroxyl radicals (•OH) are highly reactive and play a crucial role in the oxidative capacity of the troposphere, influencing the lifetime of greenhouse gases, the formation of secondary organic aerosols, and the degradation of pollutants. Accurate measurement of •OH concentrations is therefore essential for atmospheric chemistry research and environmental monitoring. The 2-hydroxyterephthalic acid (HTA) probe method offers a sensitive and reliable approach for quantifying •OH radicals. This method is based on the reaction of non-fluorescent terephthalic acid (TA) with hydroxyl radicals to produce the highly fluorescent product, 2-hydroxyterephthalic acid (HTA)[1][2]. The fluorescence intensity of the resulting solution is directly proportional to the amount of •OH radicals captured[1]. This document provides detailed application notes and experimental protocols for the use of the HTA probe in monitoring atmospheric hydroxyl radicals.

Principle of the Method

The core of this method lies in the specific and rapid reaction between terephthalic acid and hydroxyl radicals. The reaction proceeds as follows:

Terephthalic Acid (non-fluorescent) + •OH → 2-Hydroxyterephthalic Acid (highly fluorescent)

The resulting HTA is a stable molecule with distinct fluorescence properties, allowing for its quantification using fluorescence spectroscopy or high-performance liquid chromatography (HPLC) with fluorescence detection[1][3]. The concentration of HTA formed is then used to calculate the concentration of hydroxyl radicals in the sampled air.

Quantitative Data Summary

The following tables summarize key quantitative data associated with the 2-hydroxyterephthalic acid probe method for hydroxyl radical detection.

Table 1: Reaction Kinetics and Product Yield

Parameter	Value	Reference
Rate constant of •OH with Terephthalic Acid (kTA)	3.3 x 10⁹ M⁻¹s⁻¹	[4]
Yield of 2-Hydroxyterephthalic Acid (YHTA)	31.5 ± 7%	[5][6]

Table 2: Analytical Parameters for 2-Hydroxyterephthalic Acid (HTA)

Parameter	Value	Reference
Excitation Wavelength (λex)	310 - 315 nm	[2][7]
Emission Wavelength (λem)	425 nm	[2][7]
Detection Limit (Fluorescence Spectroscopy)	As low as 2 nM	[5][6]
Detection Limit (HPLC with Fluorescence)	5 nmol/L	[3]

Experimental Protocols

Protocol 1: Preparation of Terephthalic Acid Trapping Solution

Materials:

• Terephthalic acid (TA)

• Sodium hydroxide (NaOH)

• High-purity water (e.g., Milli-Q or equivalent)

• Volumetric flasks

• Magnetic stirrer and stir bar

Procedure:

• To prepare a 10 mM stock solution of terephthalic acid, dissolve the appropriate amount of TA in a solution of NaOH. The concentration of NaOH should be sufficient to deprotonate the carboxylic acid groups of TA and enhance its solubility. A common approach is to use a 2:1 molar ratio of NaOH to TA.

• For example, to prepare 100 mL of a 10 mM TA solution, dissolve 166.1 mg of TA and 80 mg of NaOH in approximately 80 mL of high-purity water in a 100 mL volumetric flask.

• Stir the solution until the TA is completely dissolved.

• Bring the solution to the final volume of 100 mL with high-purity water.

• The final working concentration of the trapping solution may need to be optimized based on the expected •OH concentrations and sampling duration. A typical working concentration is in the range of 1-5 mM.

Protocol 2: Atmospheric Air Sampling using an Impinger

Materials:

• Midget impingers (25 mL)

• Air sampling pump with a calibrated flow rate

• Flowmeter

• Connecting tubing (e.g., Tygon®)

• Ice bath or cooler

• Prepared terephthalic acid trapping solution

Procedure:

• Assemble the sampling train consisting of two midget impingers in series, followed by a flowmeter and the air sampling pump. The second impinger serves as a backup to ensure complete trapping of hydroxyl radicals.

• Pipette a known volume (e.g., 15 mL) of the terephthalic acid trapping solution into each impinger.

• Place the impingers in an ice bath or cooler to minimize evaporation of the trapping solution during sampling.

• Connect the inlet of the first impinger to the sampling line, which should be positioned at the desired sampling location.

• Turn on the air sampling pump and adjust the flow rate to a known and constant value, typically between 0.5 and 1.0 L/min. Record the starting time and flow rate.

• Sample the air for a predetermined period, which will depend on the expected hydroxyl radical concentrations. Sampling times can range from 30 minutes to several hours.

• At the end of the sampling period, record the end time and turn off the pump.

• Disconnect the impingers and combine the solutions from both impingers into a single, labeled sample vial.

• Store the samples in a cool, dark place until analysis to prevent any photochemical degradation of the HTA product.

Protocol 3: Analysis of 2-Hydroxyterephthalic Acid by Fluorescence Spectroscopy

Materials:

• Fluorescence spectrophotometer

• Quartz cuvettes

• 2-Hydroxyterephthalic acid (HTA) standard

• High-purity water

• Collected air samples

Procedure:

• Calibration:

  • Prepare a series of HTA standard solutions of known concentrations (e.g., ranging from 10 nM to 1 µM) by diluting a stock solution of HTA in the same matrix as the trapping solution (e.g., dilute NaOH solution).

  • Measure the fluorescence intensity of each standard at an excitation wavelength of 315 nm and an emission wavelength of 425 nm.

  • Construct a calibration curve by plotting the fluorescence intensity versus the HTA concentration.

• Sample Analysis:

  • Transfer an aliquot of the collected sample from the impinger into a quartz cuvette.

  • Measure the fluorescence intensity of the sample under the same instrument settings used for the calibration standards.

• Data Calculation:

  • Using the calibration curve, determine the concentration of HTA in the sampled solution.

  • Calculate the total moles of HTA collected by multiplying the concentration by the total volume of the trapping solution.

  • Calculate the atmospheric concentration of hydroxyl radicals using the following formula:

  [•OH] (molecules/cm³) = (moles of HTA / (YHTA * Flow Rate (L/min) * Sampling Time (min) * 1000 cm³/L)) * Avogadro's Number

  Where:

  • moles of HTA is the total moles of HTA determined.

  • YHTA is the yield of HTA (0.315).

  • Flow Rate is the calibrated air sampling flow rate.

  • Sampling Time is the duration of air sampling.

  • Avogadro's Number is 6.022 x 10²³ molecules/mole.

Protocol 4: Analysis of 2-Hydroxyterephthalic Acid by HPLC with Fluorescence Detection

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector

• Reversed-phase C18 column

• Mobile phase (e.g., a mixture of phosphate buffer and methanol or acetonitrile)

• 2-Hydroxyterephthalic acid (HTA) standard

• Collected air samples

• Syringe filters (0.45 µm)

Procedure:

• HPLC Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of phosphate buffer (e.g., 50 mM, pH 3.5) and methanol (e.g., 70:30 v/v). The optimal mobile phase composition may need to be determined empirically.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Fluorescence Detector Settings: Excitation at 315 nm, Emission at 425 nm.

• Calibration:

  • Prepare a series of HTA standard solutions of known concentrations.

  • Inject each standard into the HPLC system and record the peak area.

  • Construct a calibration curve by plotting the peak area versus the HTA concentration.

• Sample Preparation and Analysis:

  • Filter the collected air sample through a 0.45 µm syringe filter to remove any particulate matter.

  • Inject the filtered sample into the HPLC system.

  • Identify the HTA peak based on its retention time, which should match that of the HTA standard.

  • Record the peak area for the HTA in the sample.

• Data Calculation:

  • Use the calibration curve to determine the concentration of HTA in the injected sample.

  • Calculate the atmospheric concentration of hydroxyl radicals using the same formula as in Protocol 3.

Visualizations

Caption: Reaction of terephthalic acid with a hydroxyl radical.

Caption: Experimental workflow for •OH monitoring.

References

• 1. keio.elsevierpure.com [keio.elsevierpure.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. skcltd.com [skcltd.com]
• 5. easlab.com [easlab.com]
• 6. researchgate.net [researchgate.net]
• 7. escholarship.org [escholarship.org]

Application Note: Preparation of 2-Hydroxyterephthalic Acid Standard Solutions

AN-001 | For Research Use Only

Abstract

This document provides a detailed, step-by-step protocol for the preparation of 2-Hydroxyterephthalic acid (CAS 636-94-2) standard solutions. Accurate and reproducible standards are critical for the quantification of this analyte in various research applications, particularly in studies involving the detection of hydroxyl radicals.[1] This protocol covers safety precautions, preparation of a stock solution, and subsequent serial dilutions to create working standards for generating a calibration curve.

Introduction

2-Hydroxyterephthalic acid (2-HTA), also known as 2-hydroxy-1,4-benzenedicarboxylic acid, is a key fluorescent product formed from the reaction of terephthalic acid with hydroxyl radicals.[1] This property makes it an important probe for quantifying hydroxyl radical formation in chemical and biological systems. Accurate quantification using analytical techniques such as High-Performance Liquid Chromatography (HPLC) with fluorescence detection necessitates the preparation of precise standard solutions. This protocol outlines a reliable method for preparing a primary stock solution and a series of working standards suitable for instrument calibration.

Compound Information:

• Chemical Name: 2-Hydroxyterephthalic acid

• CAS Number: 636-94-2

• Molecular Formula: C₈H₆O₅

• Molecular Weight: 182.13 g/mol

Materials and Equipment

• Chemicals:

  • 2-Hydroxyterephthalic acid (≥97% purity)[2]

  • Methanol (HPLC Grade or higher)

  • Ultrapure water (18.2 MΩ·cm)

• Equipment:

  • Analytical balance (4-decimal place readability)

  • Spatula and weighing paper/boat

  • Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

  • Class A volumetric pipettes or calibrated micropipettes

  • Beakers

  • Ultrasonic bath

  • Amber glass vials for storage

  • Personal Protective Equipment (PPE): Safety glasses, nitrile gloves, lab coat

Safety Precautions

2-Hydroxyterephthalic acid is classified as a hazardous substance. Adherence to safety guidelines is mandatory.

• Hazard Statements: Harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[2]

• Precautionary Measures:

  • Work in a well-ventilated area or a chemical fume hood.[3]

  • Avoid breathing dust.[4]

  • Wear appropriate PPE, including safety glasses with side shields, nitrile gloves, and a lab coat.[3]

  • In case of contact with eyes, rinse cautiously with water for several minutes.[5]

  • Wash hands thoroughly after handling.[4]

  • Store the solid compound in a cool, dry, well-ventilated place in a tightly closed container.[3][5]

Experimental Protocol: Standard Solution Preparation

This protocol describes the preparation of a 1 mM stock solution, followed by serial dilutions to create working standards ranging from 0.1 µM to 10 µM.

Preparation of 1.0 mM Stock Solution

Due to the sparingly soluble nature of 2-Hydroxyterephthalic acid in water, a co-solvent such as methanol is recommended to ensure complete dissolution for the stock solution.[5][6]

• Calculate Mass: Calculate the mass of 2-Hydroxyterephthalic acid required. To prepare 25 mL of a 1.0 mM stock solution:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (g) = 0.001 mol/L × 0.025 L × 182.13 g/mol = 0.00455 g

  • Therefore, weigh out 4.55 mg of 2-Hydroxyterephthalic acid.

• Weighing: Accurately weigh the calculated amount (4.55 mg) of 2-Hydroxyterephthalic acid using an analytical balance.

• Dissolution: Quantitatively transfer the weighed solid into a 25 mL Class A volumetric flask. Add approximately 5 mL of methanol to the flask to dissolve the solid.

• Sonication: Gently swirl the flask. If necessary, place the flask in an ultrasonic bath for 5-10 minutes to ensure the solid is completely dissolved.

• Dilution: Once the solid is fully dissolved and the solution is at room temperature, carefully add ultrapure water to the flask until the liquid level reaches the 25 mL calibration mark.

• Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly mixed.

• Storage: Transfer the stock solution to a clearly labeled amber glass vial and store it refrigerated (2-8°C). While specific stability data is limited, it is best practice to prepare fresh stock solutions regularly.

Preparation of Working Standard Solutions

Prepare a series of working standards by performing serial dilutions of the 1.0 mM stock solution. The following table provides a dilution scheme to obtain concentrations commonly used for an HPLC calibration curve.

Table 1: Dilution Scheme for 2-Hydroxyterephthalic Acid Working Standards

Target Concentration (µM)	Volume of Stock or Previous Standard	Dilution Volume (Ultrapure Water)	Final Volume (mL)
100 µM (Intermediate)	1.0 mL of 1.0 mM Stock	9.0 mL	10
10 µM	1.0 mL of 100 µM Intermediate	9.0 mL	10
5.0 µM	5.0 mL of 10 µM Standard	5.0 mL	10
2.0 µM	2.0 mL of 10 µM Standard	8.0 mL	10
1.0 µM	1.0 mL of 10 µM Standard	9.0 mL	10
0.5 µM	5.0 mL of 1.0 µM Standard	5.0 mL	10
0.1 µM	1.0 mL of 1.0 µM Standard	9.0 mL	10

Note: Use Class A volumetric flasks and calibrated pipettes for all dilutions to ensure accuracy.[7] Prepare working standards fresh daily or as required by your laboratory's standard operating procedures.

Workflow Visualization

The following diagram illustrates the logical flow of the standard preparation protocol.

Caption: Workflow for preparing 2-Hydroxyterephthalic acid standard solutions.

References

• 1. escholarship.org [escholarship.org]
• 2. 2-Hydroxyterephthalic acid 97 636-94-2 [sigmaaldrich.com]
• 3. matrixscientific.com [matrixscientific.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Page loading... [wap.guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. mastelf.com [mastelf.com]

Application Notes: 2-Hydroxyterephthalic Acid Assay Kit for Hydroxyl Radical Detection

For research use only. Not for use in diagnostic procedures.

Introduction

Reactive oxygen species (ROS) are chemically reactive molecules containing oxygen, which are generated as natural byproducts of cellular metabolism. While they play crucial roles in signaling and homeostasis, excessive ROS production leads to oxidative stress, a condition implicated in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. Among the various ROS, the hydroxyl radical (•OH) is the most reactive and damaging, with a very short half-life of approximately 10⁻⁹ seconds.[1] This high reactivity makes its direct detection challenging.

The 2-Hydroxyterephthalic Acid Assay Kit provides a sensitive and reliable method for the indirect quantification of hydroxyl radicals. The assay is based on the reaction of a non-fluorescent probe, terephthalic acid (TA), with hydroxyl radicals to produce a highly fluorescent and stable product, 2-hydroxyterephthalic acid (HTA).[2][3][4][5] The intensity of the fluorescence is directly proportional to the amount of hydroxyl radicals generated in the sample. This method is highly specific for •OH and is not susceptible to interference from other ROS like hydrogen peroxide or superoxide.[6]

Principle of the Assay

The core of this assay is the specific hydroxylation of terephthalic acid (TA) by hydroxyl radicals (•OH). TA itself is a non-fluorescent molecule. In the presence of •OH, TA is hydroxylated to form 2-hydroxyterephthalic acid (HTA), a product with strong and stable fluorescence.[1][2][5][7] The fluorescence of HTA can be measured using a fluorescence spectrophotometer or a microplate reader with excitation at approximately 315 nm and emission detection at around 425 nm.[1] The amount of HTA formed, and thus the fluorescence intensity, correlates directly with the concentration of hydroxyl radicals captured. Because terephthalic acid is a symmetric molecule, it yields only one fluorescent isomer upon hydroxylation, which simplifies the interpretation of results.[7]

Figure 1. Principle of the hydroxyl radical detection assay.

Applications

This assay kit is suitable for a wide range of applications in academic research and drug development, including:

• Quantification of ROS in Cell Culture: Measuring oxidative stress in cells treated with various stimuli, such as drugs, toxins, or radiation.

• Screening of Antioxidant Compounds: Evaluating the efficacy of potential antioxidant drugs or natural products in scavenging hydroxyl radicals.

• Studying Enzyme Kinetics: Monitoring •OH production from enzymatic reactions, such as the Fenton reaction.[2][8]

• Analysis of Environmental Samples: Detecting •OH in environmental systems to assess oxidative potential.[9][10]

• Neurobiology Research: Investigating the role of oxidative stress in neurodegenerative diseases by measuring •OH in brain tissue homogenates or microdialysis samples.[6]

Advantages of the Assay

• High Specificity: The terephthalate probe reacts specifically with hydroxyl radicals, with minimal interference from other ROS.[6]

• High Sensitivity: The assay can detect very low concentrations of hydroxyl radicals, with detection limits reported in the nanomolar range.[2][7][8][11]

• Stable Product: The fluorescent product, 2-hydroxyterephthalic acid, is stable for hours, allowing for flexibility in measurement timing.[2][7][8]

• Simple Protocol: The assay is easy to perform and can be adapted for a high-throughput format using a microplate reader.

Experimental Protocols

Materials and Equipment Required

Materials Provided in the Kit:

• Terephthalic Acid (TA) Probe

• 2-Hydroxyterephthalic Acid (HTA) Standard

• Assay Buffer

Materials Required but Not Provided:

• Samples (cell lysates, tissue homogenates, purified enzymes, etc.)

• Phosphate-buffered saline (PBS)

• Microplates (96-well, black, clear bottom is recommended)

• Fluorescence microplate reader or spectrofluorometer

• Standard laboratory equipment (pipettes, tubes, etc.)

Reagent Preparation

• TA Probe Solution: Prepare a stock solution of the TA Probe in the provided Assay Buffer. The final concentration will depend on the specific experimental setup but is typically in the range of 500 µM to 2 mM. Protect the solution from light.

• HTA Standard Curve: Prepare a series of dilutions of the HTA Standard in Assay Buffer. A typical concentration range for the standard curve is 0 to 10 µM. This will be used to quantify the amount of HTA produced in the samples.

General Experimental Workflow

Figure 2. General experimental workflow for the assay.

Detailed Protocol for Cell-Based Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Remove the culture medium and treat the cells with the experimental compounds (e.g., ROS inducers or antioxidant candidates) in fresh medium or PBS. Include appropriate positive and negative controls.

• Probe Loading: After the treatment period, remove the medium and add 100 µL of the TA Probe Solution to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time may need to be determined empirically.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation set to ~315 nm and emission set to ~425 nm.

Data Analysis

• Subtract Background: Subtract the average fluorescence reading of the blank wells (Assay Buffer with TA Probe only) from all other readings.

• Generate Standard Curve: Plot the fluorescence intensity of the HTA standards versus their concentrations. Perform a linear regression to obtain the equation of the line (y = mx + c).

• Calculate HTA Concentration: Use the standard curve equation to calculate the concentration of HTA produced in each sample from its background-subtracted fluorescence value. The concentration of hydroxyl radicals can then be inferred from the HTA concentration.

Data Presentation

The following table provides example data from an experiment where a cultured cell line was treated with a known ROS-inducing agent (e.g., Fenton reagents: H₂O₂ + Fe²⁺) in the presence of the TA probe.

Table 1: Sample Quantitative Data

Treatment Group	H₂O₂ Conc. (µM)	Fe²⁺ Conc. (µM)	Average Fluorescence (RFU)	Calculated HTA Conc. (µM)
Negative Control	0	0	150	0.05
Treatment 1	25	50	850	2.5
Treatment 2	50	50	1600	5.1
Treatment 3	100	50	3100	10.2
Antioxidant + Treat 3	100	50	950	2.8

RFU = Relative Fluorescence Units

Signaling Pathway Context

Hydroxyl radicals are often generated via cellular processes such as the Fenton and Haber-Weiss reactions, which involve transition metals like iron (Fe²⁺) and endogenous molecules like superoxide (O₂⁻) and hydrogen peroxide (H₂O₂). These processes are frequently linked to mitochondrial respiration and the activity of enzymes like NADPH oxidases (NOX).

Figure 3. Simplified pathway of cellular hydroxyl radical generation.

References

• 1. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 2. keio.elsevierpure.com [keio.elsevierpure.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hydroxyl radical generation in peroxymonocarbonate/Co 2+ systems: kinetic and mechanistic insights - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06308F [pubs.rsc.org]
• 6. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 10. Detection and quantification of reactive oxygen species (ROS) in indoor air - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Determination of Hydroxyl Radical Formation in Advanced Oxidation Processes using 2-Hydroxyterephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Advanced Oxidation Processes (AOPs) are a class of chemical treatment procedures designed to remove organic and inorganic pollutants from water and wastewater by oxidation through reactions with hydroxyl radicals (•OH). Accurate quantification of •OH is crucial for evaluating the efficiency of AOPs and for understanding the underlying chemical mechanisms. Terephthalic acid (TA) has emerged as a reliable and sensitive probe for the detection of hydroxyl radicals.[1] This method is based on the reaction of non-fluorescent terephthalic acid with hydroxyl radicals to produce a highly fluorescent product, 2-hydroxyterephthalic acid (hTA).[1][2] The fluorescence intensity of hTA is directly proportional to the amount of hydroxyl radicals generated, providing a quantitative measure of their formation.[3]

Principle of the Method

The core of this analytical method lies in the specific reaction between terephthalic acid and hydroxyl radicals. Due to the symmetric nature of the terephthalic acid molecule, its reaction with a hydroxyl radical predominantly yields a single, stable, and highly fluorescent product, 2-hydroxyterephthalic acid.[2][4][5] The resulting hTA exhibits a distinct fluorescence spectrum, with an excitation wavelength maximum around 315 nm and an emission wavelength maximum at approximately 425 nm.[6][7] This allows for sensitive detection with minimal interference from the parent compound, terephthalic acid, which is practically non-fluorescent.[8] The concentration of hydroxyl radicals can be determined by measuring the fluorescence intensity of the formed hTA and correlating it to a standard calibration curve.[7]

Data Presentation

The following table summarizes key quantitative data for the determination of hydroxyl radicals using 2-hydroxyterephthalic acid.

Parameter	Value	Remarks	Source
Excitation Wavelength (λex)	~315 nm	Optimal wavelength for exciting 2-hydroxyterephthalic acid.	[6][7]
Emission Wavelength (λem)	~425 nm	Wavelength of maximum fluorescence emission from 2-hydroxyterephthalic acid.	[6][7]
Detection Limit	As low as 2 nM	Demonstrates the high sensitivity of the terephthalate probe method.	[1][4][5]
hTA Yield (YhTA)	31.5 ± 7%	Reported yield from the reaction of terephthalic acid with •OH in a ferrous Fenton system at pH 3.5. Note that there is some disagreement in the literature on this value.	[1]
Rate Constant (k)	3.3 x 10⁹ M⁻¹s⁻¹	Rate constant for the reaction of terephthalate with •OH, approaching the diffusion-controlled limit.	[2]
hTA Detection Limit (HPLC)	5 nmol/L (100 fmol)	Detection limit for 2-hydroxyterephthalate using HPLC with fluorescence detection.	[9][10][11]

Experimental Protocols

Two primary methodologies are employed for the quantification of 2-hydroxyterephthalic acid: direct fluorescence spectroscopy and High-Performance Liquid Chromatography (HPLC) with fluorescence detection.

Protocol 1: Quantification by Fluorescence Spectroscopy

This protocol is suitable for rapid and direct measurement of hTA concentration.

Materials and Reagents:

• Terephthalic acid (TA)

• 2-hydroxyterephthalic acid (hTA) standard

• Ultrapure water

• Buffer solution (e.g., phosphate buffer, pH 7.4)

• The AOP system to be evaluated (e.g., Fenton reagents, photocatalyst suspension)

Instrumentation:

• Fluorescence Spectrophotometer

• pH meter

• Magnetic stirrer

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of terephthalic acid (e.g., 10 mM) in a suitable buffer. The disodium salt of terephthalic acid can be used for better solubility.

  • Prepare a stock solution of 2-hydroxyterephthalic acid (e.g., 1 mM) in the same buffer for calibration.

• Calibration Curve:

  • Prepare a series of standard solutions of hTA by diluting the stock solution to concentrations ranging from the detection limit to the expected maximum concentration in the samples (e.g., 50 nM to 800 nM).[4]

  • Measure the fluorescence intensity of each standard at an excitation wavelength of ~315 nm and an emission wavelength of ~425 nm.

  • Plot a calibration curve of fluorescence intensity versus hTA concentration.

• Sample Preparation and Measurement:

  • In the AOP reactor, add a known concentration of terephthalic acid to the reaction medium. The final concentration should be sufficient to scavenge the generated hydroxyl radicals effectively.

  • Initiate the AOP (e.g., by adding H₂O₂ to a Fenton system or by illuminating a photocatalyst).

  • At specific time intervals, withdraw aliquots of the reaction mixture.

  • If necessary, stop the reaction in the aliquot (e.g., by adding a hydroxyl radical scavenger like dimethyl sulfoxide (DMSO) or by removing the catalyst).

  • Measure the fluorescence intensity of the aliquot at the same instrument settings used for the calibration curve.

• Data Analysis:

  • Using the calibration curve, determine the concentration of hTA in each aliquot.

  • The concentration of hydroxyl radicals can then be estimated based on the yield of hTA.

Protocol 2: Quantification by HPLC with Fluorescence Detection

This protocol offers higher selectivity and can separate hTA from other potential fluorescent byproducts.

Materials and Reagents:

• Same as Protocol 1

• HPLC-grade methanol or acetonitrile

• HPLC-grade water

• Mobile phase modifier (e.g., formic acid or acetic acid)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • A fluorescence detector

  • A suitable reversed-phase column (e.g., C18)

• Syringe filters (0.22 µm)

Procedure:

• Preparation of Stock and Standard Solutions:

  • Prepare stock and standard solutions of TA and hTA as described in Protocol 1.

• HPLC Conditions:

  • Set the fluorescence detector to an excitation wavelength of ~315 nm and an emission wavelength of ~425 nm.

  • Prepare a suitable mobile phase (e.g., a mixture of methanol/water or acetonitrile/water with a small amount of acid to control the pH).

  • Set the column temperature and flow rate according to the column manufacturer's recommendations.

• Calibration Curve:

  • Inject known concentrations of hTA standards into the HPLC system.

  • Record the peak area for each standard.

  • Plot a calibration curve of peak area versus hTA concentration.

• Sample Preparation and Measurement:

  • Prepare and collect samples from the AOP experiment as described in Protocol 1.

  • Filter the aliquots through a 0.22 µm syringe filter before injection to protect the HPLC column.

  • Inject the filtered samples into the HPLC system.

• Data Analysis:

  • Identify the hTA peak in the chromatogram based on its retention time, which should match that of the hTA standard.

  • Determine the concentration of hTA in the samples by comparing the peak area to the calibration curve.

  • Calculate the hydroxyl radical concentration considering the yield of hTA.

Visualizations

Caption: Reaction of terephthalic acid with a hydroxyl radical.

Caption: Workflow for •OH determination using terephthalic acid.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Detection and optimization of 2-hydroxy- terephthalic acid formed through the reaction of terephthalic acid with hydroxyl radical in liquid exposed to helium cold atmospheric plasma jet [pst.hfcas.ac.cn]
• 4. scispace.com [scispace.com]
• 5. escholarship.org [escholarship.org]
• 6. Hydroxyterephthalate as a fluorescent probe for hydroxyl radicals: application to hair melanin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. keio.elsevierpure.com [keio.elsevierpure.com]
• 10. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Detection of Radicals in Sonochemistry using 2-Hydroxyterephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of terephthalic acid (TA) as a chemical probe for the detection and quantification of hydroxyl radicals (•OH) generated during sonochemical processes. The method is based on the reaction of non-fluorescent terephthalic acid with hydroxyl radicals to form the highly fluorescent product, 2-hydroxyterephthalic acid (hTA).

Principle of the Method

Sonochemistry utilizes acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—to generate extreme localized conditions, leading to the formation of reactive radical species. The primary radical species formed from the sonolysis of water is the hydroxyl radical (•OH).

The detection method relies on the specific reaction between terephthalic acid and hydroxyl radicals. TA itself is non-fluorescent, which minimizes background signal.[1] Upon reaction with •OH, it is hydroxylated to form 2-hydroxyterephthalic acid (hTA), a stable and highly fluorescent molecule. The intensity of the fluorescence is directly proportional to the amount of hTA formed, which in turn correlates with the quantity of hydroxyl radicals produced in the sonochemical system.[2][3] This method is valued for its sensitivity and specificity towards •OH, as other reactive oxygen species like hydrogen peroxide (H₂O₂) and superoxide (O₂⁻) do not react with terephthalic acid to produce the fluorescent product.[4][5]

The chemical reaction is as follows:

Caption: Reaction of Terephthalic Acid with a Hydroxyl Radical.

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedures for quantifying hydroxyl radicals using terephthalic acid dosimetry.

2.1. Required Reagents and Materials

• Terephthalic acid (TA)

• Sodium hydroxide (NaOH)

• Phosphate buffer salts (e.g., KH₂PO₄, Na₂HPO₄)

• High-purity water (Milli-Q or equivalent)

• 2-Hydroxyterephthalic acid (hTA) standard

• Methanol (HPLC grade)

• Orthophosphoric acid (for HPLC mobile phase)

2.2. Required Equipment

• Sonochemical reactor (ultrasonic bath or probe sonicator)

• Fluorescence spectrophotometer or High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

• Micro-syringes and filters for HPLC sample preparation

2.3. Preparation of Solutions

Terephthalic Acid (TA) Probe Solution: A common stock solution is 2 mM TA in a phosphate buffer (pH 7.4).[6]

• To prepare 1 L of the solution, dissolve 0.33 g of terephthalic acid and 0.20 g of sodium hydroxide in a phosphate buffer.[6]

• The phosphate buffer can be prepared by dissolving 0.58 g of KH₂PO₄ and 0.98 g of Na₂HPO₄ in high-purity water.[6]

• Adjust the final volume to 1 L with high-purity water.

• Store the solution in the dark at 4°C to prevent photochemical reactions.[6]

hTA Standard Solutions:

• Prepare a stock solution of a known concentration of 2-hydroxyterephthalic acid in the same phosphate buffer.

• Perform serial dilutions to create a series of standard solutions (e.g., 50, 100, 500, and 800 nM) for generating a calibration curve.[7]

2.4. Sonication Procedure

• Place a known volume of the terephthalic acid probe solution into the sonochemical reaction vessel.

• Ensure consistent experimental conditions such as temperature, volume, and vessel geometry for all samples.

• Apply ultrasound at the desired frequency and power for a specific duration (e.g., 5 minutes).[6]

• It is advisable to run control experiments, including a TA solution without sonication and a sonicated solution without TA, to account for any background fluorescence or degradation.

2.5. Quantification of 2-Hydroxyterephthalic Acid (hTA)

The concentration of the fluorescent product, hTA, can be determined using either a fluorescence spectrophotometer or an HPLC with a fluorescence detector. HPLC is generally preferred as it separates hTA from potential interfering by-products.

Using a Fluorescence Spectrophotometer:

• Calibrate the instrument using the hTA standard solutions to generate a calibration curve of fluorescence intensity versus concentration.

• Measure the fluorescence intensity of the sonicated samples.

• Set the excitation wavelength to approximately 310-315 nm and the emission wavelength to 420-425 nm.[7][8]

• Determine the concentration of hTA in the samples from the calibration curve.

Using HPLC with Fluorescence Detection:

• Filter the sonicated samples through a 0.22 µm syringe filter before injection.

• Set the HPLC-fluorescence detector to an excitation wavelength of ~310 nm and an emission wavelength of ~420 nm.[7]

• A typical mobile phase could be a gradient of methanol and acidified water (e.g., with orthophosphoric acid to pH 2.04).[6]

• Inject a known volume of the sample (e.g., 2 µl) onto the HPLC column (a C18 column is commonly used).[6]

• Identify and quantify the hTA peak by comparing its retention time and area with those of the hTA standards.

Data Presentation and Analysis

3.1. Calibration and Quantification

A calibration curve is essential for accurate quantification. The relationship between the fluorescence intensity (or peak area from HPLC) and the concentration of hTA should be linear over the expected concentration range of the samples.

3.2. Calculation of Hydroxyl Radical Yield

The concentration of hydroxyl radicals can be estimated from the concentration of hTA. However, it is crucial to consider the yield of hTA from the reaction of TA with •OH, as not every hydroxyl radical that reacts with TA produces hTA.[7] Recent studies suggest a yield (YhTA) of approximately 31.5% to 35%.[9]

The concentration of •OH can be calculated using the formula: [•OH] = [hTA] / YhTA

Where:

• [•OH] is the concentration of hydroxyl radicals.

• [hTA] is the measured concentration of 2-hydroxyterephthalic acid.

• YhTA is the molar yield of hTA (e.g., 0.315).

Quantitative Data Summary

Parameter	Value	Reference
hTA Excitation Wavelength	310 - 315 nm	[7][8]
hTA Emission Wavelength	420 - 425 nm	[7][8]
Detection Limit of hTA	As low as 2 - 5 nM	[2][7]
Yield of hTA (YhTA)	31.5 ± 7% (at pH 3.5)	[9]
Rate constant (TA + •OH)	(4.4 ± 0.1) x 10⁹ M⁻¹s⁻¹	[10]

Workflow Diagram

The following diagram illustrates the complete experimental workflow for the detection of hydroxyl radicals using terephthalic acid dosimetry.

Caption: Experimental Workflow for •OH Detection.

Considerations and Potential Interferences

• Formation of By-products: The reaction between TA and •OH can produce by-products other than hTA, such as 2,5-dihydroxyterephthalic acid.[6][11] This can lead to an underestimation of the total •OH produced if only hTA is measured. HPLC analysis is recommended to separate these products.

• Secondary Reactions: The fluorescent product, hTA, can react further with hydroxyl radicals, which could be a factor at high radical concentrations or long sonication times.[6]

• Transition Metal Interference: High concentrations of certain transition metals, such as Cu(II) above 50 µM, can interfere with the fluorescence of hTA.[7]

• pH Sensitivity: The fluorescence of hTA can be pH-dependent. Therefore, it is important to use a buffered solution and maintain a consistent pH throughout the experiments.[7]

• Diffusion Limitation: In sonochemistry, •OH radicals are primarily generated at the surface of collapsing cavitation bubbles. The diffusion of TA molecules to this interface can be a rate-limiting step, potentially affecting the trapping efficiency.[6]

By following these detailed protocols and being mindful of the potential limitations, researchers can effectively utilize terephthalic acid dosimetry as a sensitive and reliable tool for quantifying hydroxyl radical production in sonochemical systems.

References

• 1. Terephthalic acid: a dosimeter for the detection of hydroxyl radicals in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Detection and optimization of 2-hydroxy- terephthalic acid formed through the reaction of terephthalic acid with hydroxyl radical in liquid exposed to helium cold atmospheric plasma jet [pst.hfcas.ac.cn]
• 5. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sonochemical dosimetry: A comparative study of Weissler, Fricke and terephthalic acid methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Hydroxyterephthalic Acid as a Linker in the Synthesis of Functional MOFs

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides detailed application notes and experimental protocols for the synthesis of functional Metal-Organic Frameworks (MOFs) using 2-hydroxyterephthalic acid as a linker, with a focus on their application in drug delivery. While direct experimental data for MOFs synthesized with 2-hydroxyterephthalic acid is limited in the current literature, this guide provides protocols adapted from validated methods for isomeric dihydroxyterephthalic acid linkers and general MOF drug delivery workflows.

Introduction to 2-Hydroxyterephthalic Acid in MOF Synthesis

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. The choice of the organic linker is crucial in determining the structural and functional properties of the resulting MOF, such as pore size, surface area, and chemical functionality. 2-Hydroxyterephthalic acid, a derivative of terephthalic acid, offers a unique combination of a carboxylic acid for coordination with metal centers and a hydroxyl group that can serve as a functional site for post-synthetic modification or for influencing the MOF's properties, such as hydrophilicity and drug interaction.

The introduction of a hydroxyl group onto the terephthalic acid backbone is anticipated to enhance the drug loading capacity and modulate the release kinetics of therapeutic agents through hydrogen bonding interactions. This makes 2-hydroxyterephthalic acid a promising linker for the design of functional MOFs for drug delivery applications.

Proposed Synthesis Protocols for MOFs using 2-Hydroxyterephthalic Acid

While specific protocols for 2-hydroxyterephthalic acid are not extensively reported, the following protocols are adapted from established methods for the synthesis of MOFs with isomeric (2,3-dihydroxyterephthalic acid) and parent (terephthalic acid) linkers. These solvothermal methods are widely applicable for the synthesis of new MOF structures.

Protocol for Synthesis of a Copper-based MOF (Hypothetical Cu-2OH-BDC)

This protocol is adapted from the synthesis of a Cu-MOF using 2,3-dihydroxyterephthalic acid[1].

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• 2-Hydroxyterephthalic acid (2OH-H₂BDC)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Acetic acid

Procedure:

• Prepare a metal precursor solution by dissolving 2 mmol of Copper(II) acetate monohydrate in a mixture of 64 mL of deionized water and 1.6 mL of acetic acid.

• Prepare a linker solution by dissolving 2 mmol of 2-hydroxyterephthalic acid in 64 mL of DMF.

• Combine the two solutions in a glass vial and mix thoroughly.

• Seal the vial and leave it at room temperature for 7 days.

• Collect the resulting solid product by filtration.

• Wash the product with fresh DMF to remove unreacted precursors.

• Activate the MOF by solvent exchange with a volatile solvent like ethanol or acetone, followed by drying under vacuum at an elevated temperature (e.g., 90-120 °C) to remove the solvent molecules from the pores.

Protocol for Synthesis of a Zinc-based MOF (Hypothetical Zn-2OH-BDC)

This protocol is a modified room-temperature synthesis adapted from the preparation of MOF-2 and MOF-74[2].

Materials:

• Zinc acetate dihydrate (Zn(OAc)₂·2H₂O)

• 2-Hydroxyterephthalic acid (2OH-H₂BDC)

• N,N-Dimethylformamide (DMF)

• Deionized water

Procedure:

• Prepare a linker solution by dissolving 1 mmol of 2-hydroxyterephthalic acid in 6.6 mL of methanol.

• Prepare a metal precursor solution by dissolving 2 mmol of zinc acetate dihydrate in 3.3 mL of methanol.

• Slowly add the linker solution to the metal precursor solution dropwise while stirring continuously at room temperature.

• Continue stirring the mixture for 18-24 hours.

• Collect the precipitated crystals by centrifugation.

• Wash the product three times with fresh methanol to remove any unreacted starting materials.

• Dry the final product under vacuum.

Protocol for Synthesis of an Iron-based MOF (Hypothetical Fe-2OH-BDC)

This solvothermal protocol is adapted from the synthesis of Fe-based MOFs using terephthalic acid[3][4].

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• 2-Hydroxyterephthalic acid (2OH-H₂BDC)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• Dissolve 1.23 mmol of 2-hydroxyterephthalic acid in 30 mL of DMF in a 100 mL Teflon-lined stainless-steel autoclave.

• Add 0.738 mmol of Iron(III) chloride hexahydrate to the solution while stirring.

• Add 30 mL of ethanol to the mixture.

• Seal the autoclave tightly and place it in a convection oven at 80-120 °C for 24 hours.

• After cooling to room temperature, filter the resulting solid.

• Wash the product with a 1:1 mixture of DMF:ethanol, followed by pure ethanol.

• Dry the synthesized MOF under vacuum.

Characterization of Synthesized MOFs

After synthesis, it is crucial to characterize the MOFs to confirm their structure, porosity, and stability.

Recommended Characterization Techniques:

• Powder X-Ray Diffraction (PXRD): To confirm the crystallinity and phase purity of the synthesized MOF.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the MOF and determine the temperature at which the framework decomposes.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the MOF and confirm the coordination of the linker to the metal center.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To visualize the morphology and particle size of the MOF crystals.

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area, pore volume, and pore size distribution of the MOF, which are critical parameters for drug loading.

Quantitative Data (Comparative)

As there is a lack of specific data for MOFs synthesized with 2-hydroxyterephthalic acid, the following tables present data from MOFs synthesized with isomeric dihydroxyterephthalic acid and the parent terephthalic acid linkers for comparative purposes.

Table 1: Physicochemical Properties of Related MOFs

MOF Name (Linker)	Metal Ion	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Pore Size (nm)	Reference
SIMOF-6 (2,3-dihydroxyterephthalic acid)	Cu(II)	6	-	-	[1]
Zn-MOF-74 (2,5-dihydroxyterephthalic acid)	Zn(II)	-	-	-	[5]
Fe-MOF (terephthalic acid)	Fe(III)	688.55	0.638	5.45	[6]
Cu-MOF (terephthalic acid)	Cu(II)	-	-	-	[7]
Zn-MOF-2 (terephthalic acid)	Zn(II)	-	-	-	[8]

Note: The low surface area of SIMOF-6 was attributed to phase changes upon solvent removal[1]. The porosity of MOFs is highly dependent on the synthesis and activation conditions.

Table 2: Drug Loading and Release in Related MOFs

MOF (Linker)	Drug	Drug Loading (wt%)	Release Conditions	% Release (Time)	Reference
Zn-MOF-74 (2,5-dihydroxyterephthalic acid)	Ibuprofen	30-80	PBS	Fast kinetics (k = 0.27 h⁻¹ᐟ²) at 50 wt% loading	[5]
Fe-MOF (terephthalic acid)	5-Fluorouracil	-	MCF-7 cell line	80% loss of cell viability at 100 µg/ml	[6]
MIL-101(Fe) (terephthalic acid)	Doxorubicin	24.5	GSH/ATP solution	Controlled release	[9]
ZIF-8 (2-methylimidazole)	5-Fluorouracil	-	PBS (pH 5.5)	-	[10]
AuNPs@ZIF-8/ZIF-67 (2-methylimidazole)	5-Fluorouracil	40	PBS (pH 5)	Higher cumulative release	[11]
AuNPs@ZIF-8/ZIF-67 (2-methylimidazole)	Curcumin	60	PBS (pH 5)	Higher cumulative release	[11]

Experimental Protocols for Drug Delivery Applications

The following are general protocols for the encapsulation and in vitro release of drugs using porous MOFs.

Protocol for Drug Loading via Impregnation

This is a common post-synthetic modification method for loading drugs into pre-synthesized MOFs.

Materials:

• Activated MOF

• Therapeutic drug (e.g., Ibuprofen, 5-Fluorouracil, Doxorubicin)

• Suitable solvent (in which the drug is soluble and the MOF is stable)

• Centrifuge

• UV-Vis Spectrophotometer

Procedure:

• Prepare a stock solution of the drug in the chosen solvent at a known concentration.

• Disperse a known amount of the activated MOF in the drug solution.

• Stir the mixture at room temperature for 24-72 hours to allow the drug molecules to diffuse into the pores of the MOF.

• Collect the drug-loaded MOF by centrifugation.

• Wash the product with a small amount of fresh solvent to remove any drug molecules adsorbed on the external surface of the MOF crystals.

• Dry the drug-loaded MOF under vacuum.

• Determine the amount of drug loaded into the MOF by measuring the concentration of the drug remaining in the supernatant using UV-Vis spectrophotometry and the following formula:

  Drug Loading (wt%) = [(Initial mass of drug - Mass of drug in supernatant) / Mass of drug-loaded MOF] x 100

Protocol for In Vitro Drug Release Study

This protocol describes a typical setup for monitoring the release of a drug from a MOF carrier in a simulated physiological environment.

Materials:

• Drug-loaded MOF

• Phosphate-Buffered Saline (PBS) at different pH values (e.g., pH 7.4 for physiological conditions and pH 5.5 for a simulated tumor microenvironment)

• Dialysis membrane (with a molecular weight cut-off lower than the drug's molecular weight)

• Shaking incubator or water bath

• UV-Vis Spectrophotometer

Procedure:

• Disperse a known amount of the drug-loaded MOF in a specific volume of PBS inside a dialysis bag.

• Seal the dialysis bag and place it in a larger container with a known volume of the same PBS buffer.

• Maintain the setup at 37 °C with continuous gentle stirring.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot of the release medium from the larger container.

• Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed PBS to maintain sink conditions.

• Measure the concentration of the released drug in the collected aliquots using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength.

• Calculate the cumulative percentage of drug released at each time point.

Visualizations

The following diagrams illustrate the general workflows and concepts described in these application notes.

Caption: General workflow for the synthesis and activation of a Metal-Organic Framework.

Caption: Experimental workflow for loading a therapeutic drug into a MOF via impregnation.

Caption: Workflow for conducting an in vitro drug release study from a MOF carrier.

Conclusion and Future Perspectives

2-Hydroxyterephthalic acid presents a promising, yet underexplored, avenue for the development of functional MOFs for drug delivery. The protocols and data presented herein, largely adapted from related systems, provide a solid foundation for researchers to begin synthesizing and evaluating MOFs with this specific linker. Future work should focus on the systematic synthesis of MOFs with 2-hydroxyterephthalic acid and various metal ions, followed by thorough characterization of their physicochemical properties. Subsequent drug loading and release studies with a range of therapeutic molecules will be essential to fully elucidate the potential of these novel materials in advanced drug delivery systems. The hydroxyl functionality may also be exploited for post-synthetic modifications to introduce targeting moieties or other functionalities, further expanding their therapeutic utility.

References

• 1. A flexible MOF formed from CuII and 2,3-di­hydroxy­terephthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. research.chalmers.se [research.chalmers.se]
• 5. Optimizing ibuprofen concentration for rapid pharmacokinetics on biocompatible zinc-based MOF-74 and UTSA-74 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. Highly Efficient Encapsulation of Doxorubicin Hydrochloride in Metal-Organic Frameworks for Synergistic Chemotherapy and Chemodynamic Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Research Progress in Targeted Drug Delivery and Release Mechanisms Based on Metal-Organic Frameworks - CD Bioparticles [cd-bioparticles.net]
• 11. Gold nanoparticle encapsulated hybrid MOF: synthesis, characterization, and co-drug delivery of 5-fluorouracil and curcumin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting low fluorescence signal in 2-Hydroxyterephthalic acid assay

Welcome to the technical support center for the 2-Hydroxyterephthalic acid (HTA) assay. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to this assay.

Troubleshooting Guide: Low Fluorescence Signal

A common issue encountered with the 2-Hydroxyterephthalic acid (HTA) assay is a lower-than-expected fluorescence signal. This can be caused by a variety of factors, from reagent preparation to instrument settings. Below is a troubleshooting guide in a question-and-answer format to help you identify and resolve the root cause of a weak signal.

Q1: My fluorescence signal is very low or indistinguishable from the background. What are the first things I should check?

A1: Start by verifying the fundamental components of your assay:

• Reagent Integrity: Ensure that your terephthalic acid (TA) solution is not degraded and has been stored correctly, protected from light. Confirm the concentration and activity of the source generating the hydroxyl radicals (e.g., Fenton reagents, photocatalyst).

• Instrument Settings: Double-check that the excitation and emission wavelengths on your fluorescence plate reader or spectrofluorometer are set correctly for 2-hydroxyterephthalic acid (HTA). The optimal settings are typically around 315 nm for excitation and 425 nm for emission.[1][2]

• Standard Curve: Prepare a fresh standard curve with a known concentration range of HTA to ensure that your instrument is capable of detecting the fluorescent product and to verify its sensitivity.

Q2: I've confirmed my reagents and instrument settings are correct, but the signal is still low. What are other potential chemical or environmental factors?

A2: Several factors related to the chemical environment of the assay can lead to a diminished signal:

• pH of the Reaction Mixture: The fluorescence of HTA can be pH-dependent. Ensure the pH of your reaction buffer is within the optimal range, typically between 6 and 11.[1]

• Presence of Quenchers: Certain substances can quench the fluorescence of HTA. Transition metals, particularly copper (II) ions at concentrations above 50 µM, can reduce the apparent HTA formation and fluorescence intensity.[3][4]

• Insufficient Hydroxyl Radical Generation: The primary reason for a low signal is often an insufficient amount of hydroxyl radicals being produced in your system to react with the terephthalic acid. Re-evaluate the efficiency of your hydroxyl radical generating system.

• Low Yield of 2-Hydroxyterephthalic Acid: The reaction between terephthalic acid and hydroxyl radicals does not have a 100% yield of the fluorescent product, HTA. The reported yield is approximately 35%.[2][5] This inherent limitation of the assay should be considered when interpreting signal strength.

Q3: Could the issue be with my experimental procedure or the equipment itself?

A3: Yes, procedural and equipment-related issues are common culprits for low fluorescence signals:

• Inadequate Incubation Time: Ensure that the reaction has been allowed to proceed for a sufficient amount of time to generate a detectable amount of HTA.

• Photobleaching: HTA can be susceptible to photobleaching, which is the light-induced degradation of the fluorophore. Minimize the exposure of your samples to the excitation light before measurement.[6]

• Instrument Gain/Sensitivity Settings: The gain or sensitivity setting on your fluorescence reader may be too low. Increasing the gain can amplify the signal; however, be cautious as excessively high gain can also increase background noise.[7][8]

• Microplate Choice: If using a microplate reader, ensure you are using black, clear-bottom microplates with low autofluorescence to minimize background signal and enhance the signal-to-noise ratio.[8][9]

Frequently Asked Questions (FAQs)

Q: What is the principle of the 2-Hydroxyterephthalic acid (HTA) assay?

A: The HTA assay is used to detect the presence of hydroxyl radicals (•OH). It utilizes the non-fluorescent probe molecule, terephthalic acid (TA), which reacts with hydroxyl radicals to produce a highly fluorescent product, 2-hydroxyterephthalic acid (HTA).[10] The intensity of the fluorescence is proportional to the amount of HTA formed, and thus to the concentration of hydroxyl radicals in the sample.

Q: What are the optimal excitation and emission wavelengths for measuring 2-Hydroxyterephthalic acid (HTA) fluorescence?

A: The recommended excitation wavelength for HTA is approximately 315 nm, and the emission wavelength is around 425 nm.[1][2]

Q: Can other reactive oxygen species (ROS) interfere with the HTA assay?

A: The HTA assay is considered to be highly specific for hydroxyl radicals. Other ROS, such as hydrogen peroxide and superoxide, do not significantly react with terephthalic acid to form the fluorescent product.[10]

Q: How stable is the fluorescent product, 2-Hydroxyterephthalic acid (HTA)?

A: The fluorescence of 2-hydroxyterephthalate is reported to be stable for at least 24 hours, which allows for flexibility in the timing of measurements after the reaction is complete.

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for the 2-Hydroxyterephthalic acid assay.

Table 1: Spectroscopic Properties and Detection Limits

Parameter	Value	Reference
Excitation Wavelength (λex)	~315 nm	[1][2]
Emission Wavelength (λem)	~425 nm	[1][2]
Detection Limit	As low as 2 nM	[4]
Linear Concentration Range	0 to 2.0 x 10⁻³ M for HTA	[1]

Table 2: Reaction Conditions and Yield

Parameter	Value/Range	Reference
Optimal pH Range	6 - 11	[1]
Yield of 2-HTA	~35%	[2][5]
Interfering Cu(II) Concentration	> 50 µM	[3][4]

Detailed Experimental Protocol

This protocol provides a general framework for performing the 2-Hydroxyterephthalic acid assay. Specific concentrations and incubation times may need to be optimized for your particular experimental system.

Materials:

• Terephthalic acid (TA)

• Sodium hydroxide (NaOH) for dissolving TA

• Phosphate buffer (or other suitable buffer)

• Your experimental system for generating hydroxyl radicals

• 2-Hydroxyterephthalic acid (HTA) standard

• Fluorescence microplate reader or spectrofluorometer

• Black, clear-bottom 96-well plates (for plate reader) or quartz cuvettes (for spectrofluorometer)

Procedure:

• Preparation of Reagents:

  • Terephthalic Acid (TA) Stock Solution: Prepare a stock solution of TA (e.g., 10 mM) by dissolving it in a dilute NaOH solution, as it has low solubility in neutral water. Adjust the pH to the desired value for your experiment using a suitable buffer. Store the stock solution protected from light.

  • 2-Hydroxyterephthalic Acid (HTA) Standards: Prepare a series of HTA standards of known concentrations (e.g., ranging from nM to µM) in the same buffer as your samples. This will be used to generate a standard curve.

• Assay Procedure:

  • To your experimental sample where hydroxyl radical generation is expected, add the TA stock solution to a final desired concentration (e.g., 0.5 - 2 mM).

  • Include appropriate controls:

    • Blank: A sample containing all components except the source of hydroxyl radicals.

    • Positive Control: A system known to generate hydroxyl radicals (e.g., a Fenton reaction mixture) to ensure the assay is working.

  • Incubate the reaction mixture for the desired period under your experimental conditions.

• Fluorescence Measurement:

  • After incubation, transfer an aliquot of each sample and standard to the wells of a black, clear-bottom 96-well plate or a quartz cuvette.

  • Set the fluorescence plate reader or spectrofluorometer to the appropriate excitation (~315 nm) and emission (~425 nm) wavelengths.

  • Measure the fluorescence intensity of all samples, standards, and controls.

• Data Analysis:

  • Subtract the fluorescence intensity of the blank from the fluorescence intensity of your samples.

  • Generate a standard curve by plotting the fluorescence intensity of the HTA standards against their known concentrations.

  • Use the standard curve to determine the concentration of HTA in your experimental samples.

  • The concentration of HTA can then be used to estimate the amount of hydroxyl radicals produced, taking into account the ~35% yield of the reaction.

Visualizations

Caption: Workflow of the 2-Hydroxyterephthalic acid (HTA) assay.

Caption: Troubleshooting flowchart for low fluorescence signal in the HTA assay.

References

• 1. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 2. 2-hydroxyterephthalic acid synthesis - chemicalbook [chemicalbook.com]
• 3. escholarship.org [escholarship.org]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Troubleshooting Fluorescence Intensity Plate Reader Experiments | Basicmedical Key [basicmedicalkey.com]
• 8. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 9. selectscience.net [selectscience.net]
• 10. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]

interference of transition metals in 2-Hydroxyterephthalic acid hydroxyl radical detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the 2-Hydroxyterephthalic acid (HTA) assay for hydroxyl radical detection. This guide focuses on the common issue of interference from transition metals.

Troubleshooting Guide: Transition Metal Interference

Issue: Inaccurate or unreliable results in the HTA assay, suspected to be caused by the presence of transition metals in the sample.

Background: Transition metals can interfere with the HTA assay through several mechanisms:

• Complex Formation: Formation of complexes between the transition metal and terephthalic acid (TA) or 2-hydroxyterephthalic acid (hTA), reducing the availability of TA to react with hydroxyl radicals or quenching the fluorescence of the hTA product.

• Fenton-like Reactions: Redox-active transition metals, such as iron and copper, can participate in Fenton-like reactions, either generating additional hydroxyl radicals (leading to an overestimation) or consuming them (leading to an underestimation).

• Fluorescence Quenching: The presence of certain metal ions can directly quench the fluorescence of the hTA product, leading to an underestimation of hydroxyl radical levels.

The following troubleshooting workflow can help identify and mitigate transition metal interference.

Caption: Troubleshooting workflow for identifying and mitigating transition metal interference in the HTA assay.

Frequently Asked Questions (FAQs)

Q1: Which transition metals are known to interfere with the 2-Hydroxyterephthalic acid (HTA) assay?

A1: Several transition metals have been reported to interfere with the HTA assay. Copper (Cu(II)) is a well-documented interferent.[1][2][3] Other transition metals such as Iron (Fe(II), Fe(III)), Cobalt (Co(II)), Manganese (Mn(II)), and Nickel (Ni(II)) are also known to form complexes with terephthalate at high concentrations and can potentially interfere with the assay.[2]

Q2: What are the mechanisms of interference by transition metals in the HTA assay?

A2: Transition metals can interfere through several mechanisms:

• Complexation with Terephthalic Acid (TA): Metal ions can form complexes with TA, reducing its availability to react with hydroxyl radicals. This can lead to an underestimation of hydroxyl radical concentration.[1][3]

• Fluorescence Quenching of 2-Hydroxyterephthalic Acid (hTA): Some metal ions can quench the fluorescence of the hTA product, resulting in a lower detected signal and an underestimation of hydroxyl radicals.

• Participation in Fenton-like Reactions: Redox-active metals like Fe(II) and Cu(II) can react with hydrogen peroxide (if present in the sample) to generate additional hydroxyl radicals, leading to an overestimation. Conversely, they can also be involved in reactions that consume hydroxyl radicals.[4]

Q3: At what concentrations do transition metals start to interfere with the HTA assay?

A3: Quantitative data on interference thresholds is limited for many transition metals. However, for Copper (Cu(II)), studies have shown that its interference is negligible at concentrations below approximately 50 µM.[1][3] For other metals, it is recommended to determine the interference threshold experimentally if they are expected to be present in the samples.

Q4: How can I mitigate interference from transition metals in my samples?

A4: Several strategies can be employed to mitigate transition metal interference:

• Use of Chelating Agents: The addition of a chelating agent, such as Ethylenediaminetetraacetic acid (EDTA), can sequester metal ions and prevent them from interfering with the assay. It is crucial to determine the optimal concentration of the chelating agent to avoid its own interference with the assay.

• Sample Dilution: If the concentration of the interfering metal is known, diluting the sample to bring the metal concentration below its interference threshold can be a simple and effective solution.

• Cation Exchange Chromatography: For samples with high concentrations of interfering metal cations, using a cation exchange resin can effectively remove them prior to the HTA assay.

Q5: Will the addition of a chelating agent like EDTA affect the hydroxyl radical generation in my system?

A5: It is possible. Chelating agents can alter the redox potential of metal ions, which may influence the rate of Fenton-like reactions. Therefore, if your experimental system's hydroxyl radical generation is dependent on the activity of transition metals, the addition of a chelating agent could impact the results. It is essential to run appropriate controls to assess the effect of the chelating agent on your specific experimental setup.

Quantitative Data on Transition Metal Interference

Transition Metal	Known Interference Threshold	Primary Mechanism of Interference	Notes
Copper (Cu(II))	< 50 µM[1][3]	Complex formation with TA and hTA, Fluorescence quenching	Interference is reported to be insignificant below this concentration.
Iron (Fe(II)/Fe(III))	Not well-defined	Fenton-like reactions, Complex formation with TA	Can either increase or decrease the apparent hydroxyl radical concentration depending on the reaction conditions.
Manganese (Mn(II))	Not well-defined	Complex formation with TA	Potential for interference, especially at high concentrations.
Cobalt (Co(II))	Not well-defined	Complex formation with TA	Potential for interference, especially at high concentrations.
Nickel (Ni(II))	Not well-defined	Complex formation with TA	Potential for interference, especially at high concentrations.
Zinc (Zn(II))	Not well-defined	Complex formation with TA	Generally considered a weaker interferent compared to redox-active metals.

Experimental Protocols

Standard Protocol for 2-Hydroxyterephthalic Acid (HTA) Assay

This protocol provides a general procedure for the detection of hydroxyl radicals using the HTA assay. Optimization may be required for specific applications.

Materials:

• Terephthalic acid (TA)

• 2-hydroxyterephthalic acid (hTA) standard

• Phosphate buffer (or other appropriate buffer, pH 7.0-7.4)

• High-purity water

• Sample containing hydroxyl radicals

• Fluorometer or HPLC with fluorescence detector

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of TA (e.g., 10 mM) in a suitable buffer (e.g., phosphate buffer). Ensure the TA is fully dissolved.

  • Prepare a series of hTA standard solutions of known concentrations in the same buffer to generate a calibration curve.

• Sample Incubation:

  • In a reaction vessel, mix the sample with the TA solution to a final desired concentration of TA (e.g., 1-5 mM).

  • Incubate the reaction mixture at a controlled temperature for a specific period to allow the reaction between hydroxyl radicals and TA to occur. The incubation time should be optimized based on the expected rate of hydroxyl radical generation.

• Fluorescence Measurement:

  • After incubation, measure the fluorescence of the solution using a fluorometer or HPLC with a fluorescence detector.

  • The typical excitation wavelength for hTA is around 310-320 nm, and the emission wavelength is around 420-430 nm.[2]

• Quantification:

  • Generate a standard curve by plotting the fluorescence intensity of the hTA standards against their concentrations.

  • Use the standard curve to determine the concentration of hTA in the samples based on their fluorescence intensity.

  • The concentration of hydroxyl radicals can then be calculated based on the yield of hTA from the reaction with hydroxyl radicals, which may vary depending on the experimental conditions.

Protocol for Mitigating Metal Interference with EDTA

This protocol provides a general guideline for using EDTA to chelate interfering transition metals.

Materials:

• Ethylenediaminetetraacetic acid (EDTA)

• All materials listed in the standard HTA assay protocol

Procedure:

• Determine Optimal EDTA Concentration:

  • Perform preliminary experiments to determine the lowest effective concentration of EDTA that mitigates interference without significantly affecting the baseline fluorescence or the reaction of interest. This can be done by titrating EDTA into a sample containing a known concentration of the interfering metal and observing the effect on the HTA assay.

• Modified Assay Protocol:

  • Prepare a stock solution of EDTA in high-purity water.

  • Prior to the addition of TA, add the predetermined optimal concentration of EDTA to the sample.

  • Allow a short incubation period (e.g., 5-10 minutes) for the EDTA to chelate the metal ions present in the sample.

  • Proceed with the standard HTA assay protocol as described above by adding the TA solution and incubating for the desired reaction time.

• Controls:

  • It is crucial to include proper controls:

    • A sample without the addition of EDTA.

    • A sample with EDTA but without the hydroxyl radical generating system to assess any background fluorescence from the EDTA-metal complexes.

    • A sample with EDTA and the hydroxyl radical generating system but without TA to check for any direct reaction between EDTA and the generated radicals.

Visualizations

Caption: The chemical principle of the HTA assay and points of interference by transition metals.

References

• 1. tandfonline.com [tandfonline.com]
• 2. escholarship.org [escholarship.org]
• 3. researchgate.net [researchgate.net]
• 4. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Background Fluorescence in 2-Hydroxyterephthalic Acid (HTPA) Assays

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting strategies and frequently asked questions (FAQs) to minimize background fluorescence in 2-Hydroxyterephthalic acid (2-HTPA) experiments. The 2-HTPA assay is a highly sensitive method for detecting hydroxyl radicals (•OH), where the non-fluorescent terephthalic acid (TA) reacts with •OH to produce the highly fluorescent 2-HTPA. A low background signal is critical for achieving high sensitivity and accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of high background fluorescence in my 2-HTPA assay?

High background fluorescence can originate from several sources, critically impacting the signal-to-noise ratio. The most common culprits include:

• Impure Terephthalic Acid (TA): Commercial TA can contain fluorescent impurities, including pre-existing 2-HTPA, which is a major contributor to high background readings.[1]

• Contaminated Reagents: Solvents, buffers, and water used in the experiment can contain fluorescent contaminants.

• Sample Autofluorescence: Biological samples often contain endogenous molecules (e.g., NADH, riboflavins, collagen) that fluoresce at similar wavelengths, masking the specific signal.[2][3]

• Interfering Substances: Transition metals, such as copper (Cu(II)) at high concentrations, can interfere with the assay and quench the fluorescence signal.[4][5]

• Fixative-Induced Fluorescence: Aldehyde fixatives like paraformaldehyde (PFA) used in tissue preparation can generate fluorescent products.[6][7]

Q2: How can I purify my Terephthalic Acid (TA) to reduce inherent background?

Purification of the starting TA is one of the most effective ways to lower background fluorescence. Methods involving activated charcoal are effective at removing fluorescent organic impurities.[8][9] Additional techniques include recrystallization and hydrogenation.[8][10]

Q3: Which solvents and buffers are recommended to minimize background?

Always use high-purity, analytical, or HPLC-grade reagents and solvents.

• Water: Use ultrapure water (18.2 MΩ·cm).

• Buffers: Prepare buffers with high-purity salts. Before use, it is good practice to run a fluorescence scan on the buffer alone to ensure it has a low intrinsic background.

• Cell Culture Media: For live-cell experiments, consider using phenol red-free media, as phenol red is fluorescent.[2]

Q4: Can metal ions in my sample interfere with the assay?

Yes, certain metal ions can interfere. Copper (Cu(II)) has been shown to reduce 2-HTPA fluorescence intensity, but this effect is typically significant only at concentrations above 50 µM.[5] If your experiment involves the Fenton reaction (Fe²+ + H₂O₂) to generate hydroxyl radicals, be aware that iron itself can participate in side reactions.[11] The use of metal chelators like EDTA should be approached with caution as they can interfere with desired metal-catalyzed reactions.

Q5: My biological sample has high autofluorescence. How can I address this?

Managing autofluorescence in biological samples is crucial.

• Run Controls: Always include an "unlabeled" control (sample without TA) to measure the native autofluorescence of your system.[2]

• Photobleaching: Pre-treating fixed tissue sections with intense light from an LED lamp can effectively reduce autofluorescence without significantly affecting subsequent fluorescent probing.[12]

• Chemical Quenching: Reagents like Sudan Black B can quench lipofuscin-related autofluorescence.[3][13] However, be aware that Sudan Black B itself fluoresces in the far-red spectrum and may not be compatible with all protocols.[13]

• Sample Preparation: When working with tissue, perfusing the animal with PBS prior to fixation can help remove red blood cells, which are a source of autofluorescence due to heme groups.[3][7]

Q6: What are the optimal instrument settings for measuring 2-HTPA fluorescence?

The fluorescent product, 2-HTPA, has well-defined spectral properties.

• Wavelengths: Use an excitation wavelength (λex) of approximately 310-315 nm and an emission wavelength (λem) of 420-425 nm .[5][14]

• Instrument Settings: Optimize the gain and slit widths on your fluorometer or plate reader to maximize the signal-to-noise ratio. Start with the settings used for your 2-HTPA standard curve and adjust as needed.

Troubleshooting Guide

This table summarizes common problems, their potential causes, and recommended solutions to minimize background fluorescence.

Problem	Possible Cause(s)	Recommended Solution(s)
High fluorescence in blank samples (no •OH source)	1. Terephthalic Acid (TA) is contaminated with fluorescent impurities.[1] 2. Buffer, water, or other reagents are contaminated.[2]	1. Purify TA using the activated charcoal protocol or recrystallization.[8][9] 2. Use HPLC-grade or ultrapure water and analytical grade reagents. Test all components individually for fluorescence.
Inconsistent or drifting baseline readings	1. Photobleaching of the 2-HTPA product during measurement. 2. Temperature fluctuations affecting the instrument or sample.	1. Minimize the sample's exposure to the excitation light. Use the lowest necessary light intensity and integration time. 2. Allow the instrument and samples to reach thermal equilibrium before reading.
Low signal-to-noise ratio	1. High background fluorescence (see above). 2. Sub-optimal instrument settings (gain, slit width). 3. Insufficient generation of hydroxyl radicals.	1. Implement the solutions for reducing background fluorescence. 2. Create a 2-HTPA standard curve to determine the optimal instrument settings for your concentration range. 3. Verify the efficiency of your •OH generating system.
Fluorescence signal is lower than expected (quenching)	1. Presence of transition metals (e.g., >50 µM Cu(II)).[5] 2. High concentration of •OH scavengers in the sample matrix (e.g., mannitol, ethanol, sucrose).[1]	1. If possible, dilute the sample to reduce metal concentration. Consider sample pre-treatment if compatible with the assay. 2. Identify and, if possible, remove scavenger molecules from the sample. Be aware of their presence when interpreting results.

Experimental Protocols

Protocol 1: Purification of Terephthalic Acid (TA) via Activated Charcoal Treatment

This protocol is adapted from methods designed to remove organic impurities from crude TA.[8][9]

• Dissolution: In a fume hood, dissolve crude TA in a 0.1 M Sodium Hydroxide (NaOH) solution to a concentration of approximately 10-20 mg/mL. Stir until fully dissolved.

• Charcoal Treatment: Add activated charcoal to the solution (approximately 10% of the TA weight).

• Stirring: Stir the mixture at room temperature for 30-60 minutes. The activated charcoal will adsorb fluorescent impurities.

• Filtration: Filter the solution through a 0.22 µm filter to completely remove all activated charcoal particles. The resulting filtrate should be clear.

• Precipitation: Slowly add 1 M Hydrochloric Acid (HCl) to the filtrate while stirring. TA will precipitate as the pH becomes acidic (target pH ~3-4).

• Recovery: Collect the purified TA precipitate by vacuum filtration.

• Washing: Wash the precipitate several times with ultrapure water to remove any residual salts.

• Drying: Dry the purified TA in a vacuum oven at a low temperature (e.g., 60-80°C) until a constant weight is achieved. Store the purified TA in a desiccator, protected from light.

Protocol 2: General Assay for Hydroxyl Radical (•OH) Detection

This protocol provides a general workflow for using the purified TA to measure •OH.

• Reagent Preparation:

  • TA Stock Solution (e.g., 10 mM): Dissolve purified TA in 0.01 M NaOH.

  • 2-HTPA Standard Stock Solution (e.g., 1 mM): Dissolve 2-hydroxyterephthalic acid in your reaction buffer.

  • Reaction Buffer: Prepare a suitable buffer (e.g., 50 mM sodium phosphate buffer, pH 7.4). Ensure it is free of fluorescent contaminants.

• Standard Curve: Prepare a series of 2-HTPA standards (e.g., 0 nM to 1000 nM) by diluting the stock solution in the reaction buffer. Measure their fluorescence to generate a standard curve.

• Sample Reaction:

  • In your reaction vessel (e.g., microplate well, cuvette), combine your sample (the source of •OH) with the reaction buffer.

  • Add the TA stock solution to a final concentration that is in large excess to the expected •OH concentration (e.g., 500 µM).

  • Initiate the •OH-generating reaction.

  • Include necessary controls:

    • Blank: Reaction buffer + TA (no •OH source).

    • Negative Control: Sample + Reaction buffer (no TA).

• Incubation: Incubate the reaction for a predetermined amount of time at a constant temperature, protected from ambient light.

• Fluorescence Measurement: Measure the fluorescence of the samples and standards using a fluorometer set to λex ≈ 315 nm and λem ≈ 425 nm .

• Quantification: Subtract the fluorescence of the blank from all readings. Use the standard curve to convert the fluorescence intensity of your samples into the molar concentration of 2-HTPA formed.

Visualizations

Caption: Workflow for minimizing background in the 2-HTPA assay.

Caption: Reaction schematic for 2-HTPA formation and sources of interference.

References

• 1. connectsci.au [connectsci.au]
• 2. southernbiotech.com [southernbiotech.com]
• 3. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]
• 6. researchgate.net [researchgate.net]
• 7. labcompare.com [labcompare.com]
• 8. US3465035A - Process for purifying terephthalic acid - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. US5095145A - Preparation of purified terephthalic acid from waste polyethylene terephthalate - Google Patents [patents.google.com]
• 11. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. genetargetsolutions.com.au [genetargetsolutions.com.au]
• 14. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]

Technical Support Center: Optimizing 2-Hydroxyterephthalic Acid Fluorescence

Welcome to the technical support center for the optimization of 2-Hydroxyterephthalic acid (hTA) fluorescence assays. This guide is designed for researchers, scientists, and drug development professionals who use the terephthalic acid (TA) probe to detect and quantify hydroxyl radicals (•OH). Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind using terephthalic acid to measure hydroxyl radicals?

A1: Terephthalic acid (TA) is a non-fluorescent molecule that selectively reacts with hydroxyl radicals (•OH) to produce a highly fluorescent and stable product, 2-hydroxyterephthalic acid (hTA). The intensity of the fluorescence emitted by hTA is proportional to the amount of •OH radicals generated in the system. This method is widely used due to its sensitivity and specificity.

Q2: What are the optimal excitation and emission wavelengths for measuring hTA fluorescence?

A2: The optimal excitation wavelength for hTA is in the range of 310-315 nm, and the optimal emission wavelength is between 420-425 nm.[1][2][3] It is recommended to perform a wavelength scan on your specific instrument to determine the precise maxima for your experimental conditions.

Q3: How does pH affect the fluorescence of 2-hydroxyterephthalic acid?

A3: The effect of pH on hTA fluorescence can be complex and may depend on the composition of the solution. Some studies have shown that the fluorescence intensity of hTA decreases as the pH increases from 3 to 12.[4] Conversely, it has also been reported that adding a base like ammonium hydroxide can increase fluorescence intensity, a step that is sometimes included in protocols before measurement. This suggests that the final pH of the measured sample should be consistent across all experiments, including standards and blanks, to ensure accurate and reproducible results. The yield of hTA from the reaction between TA and •OH also shows a pH dependence, with a reported yield of 35% at pH 9 or above, decreasing to 31% at pH 2.[5]

Q4: What are common sources of interference in the hTA fluorescence assay?

A4: Potential interferences can arise from transition metals and other fluorescent compounds in your sample. For instance, high concentrations of Cu(II) (above 50 µM) have been shown to reduce the fluorescence intensity of hTA.[5] It is crucial to use high-purity water and reagents to minimize contamination. If your samples contain complex mixtures, consider running appropriate controls to account for background fluorescence.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No or very low fluorescence signal	1. No or insufficient hydroxyl radical generation: The reaction conditions (e.g., Fenton reagents, photocatalyst) are not optimal. 2. Instrument settings are incorrect: Excitation/emission wavelengths, slit widths, or gain are not set properly. 3. Degradation of reagents: 2-hydroxyterephthalic acid standard or terephthalic acid probe has degraded.	1. Verify hydroxyl radical source: Ensure that your system for generating •OH is working correctly. For Fenton reactions, check the concentrations and freshness of Fe(II) and H₂O₂ solutions. 2. Optimize instrument settings: Set the excitation wavelength to ~315 nm and the emission wavelength to ~425 nm. Adjust the gain to amplify the signal without saturating the detector. Use a known concentration of hTA standard to confirm instrument performance. 3. Use fresh reagents: Prepare fresh stock solutions of TA and hTA. Store stock solutions protected from light and at an appropriate temperature (e.g., refrigerated).
High background fluorescence	1. Contaminated reagents or solvents: Impurities in water, buffers, or TA can fluoresce. 2. Autofluorescence from sample matrix: Biological or environmental samples may contain endogenous fluorescent compounds. 3. Incorrect microplate type: Using transparent or white microplates for fluorescence measurements can lead to high background and crosstalk.	1. Use high-purity reagents: Use HPLC-grade or ultrapure water and high-purity salts and solvents. 2. Run a sample blank: Measure the fluorescence of your sample matrix without the TA probe to determine the background signal and subtract it from your measurements. 3. Use black microplates: For fluorescence assays, use black, opaque-walled microplates to minimize background and prevent light scattering between wells.
Inconsistent or irreproducible results	1. Inconsistent pH: The pH of the samples and standards are not the same. 2. Variable reaction times: The incubation time for the reaction between TA and •OH is not consistent. 3. Temperature fluctuations: The reaction rate can be temperature-dependent. 4. Pipetting errors: Inaccurate or inconsistent volumes of reagents are being added.	1. Control the pH: Ensure that the final pH of all samples, standards, and blanks is identical before measurement. Use a buffered solution if necessary. 2. Standardize incubation time: Use a timer to ensure that all samples are incubated for the same duration. 3. Maintain constant temperature: Perform the experiment at a controlled and consistent temperature. 4. Calibrate pipettes: Ensure your pipettes are properly calibrated and use proper pipetting techniques to ensure accuracy and precision.
Fluorescence signal decreases over time	1. Photobleaching: The hTA molecule is being destroyed by prolonged exposure to the excitation light. 2. Chemical instability: The hTA product may be degrading due to other reactive species in the sample.	1. Minimize light exposure: Reduce the exposure time to the excitation light in the fluorometer. Take measurements promptly after the reaction is complete. 2. Assess sample stability: Measure the fluorescence of an hTA standard in your sample matrix over time to check for degradation. If instability is an issue, measurements should be taken at a consistent time point after the reaction.

Experimental Protocols

Protocol 1: Preparation of Reagents and Standards

• Preparation of 1 mM 2-Hydroxyterephthalic Acid (hTA) Stock Solution:

  • Dissolve 18.21 mg of 2-hydroxyterephthalic acid in 100 mL of ultrapure water.

  • Store the stock solution in a foil-wrapped container and refrigerate. This solution should be stable for several months.

• Preparation of Terephthalic Acid (TA) Probe Solution:

  • The concentration of the TA probe solution will depend on the specific application. A common concentration is 2 mM.

  • To prepare a 2 mM TA solution, dissolve 33.22 mg of terephthalic acid in 100 mL of a suitable buffer (e.g., phosphate buffer). The pH of this solution should be adjusted as required for your experiment.

• Preparation of hTA Calibration Curve:

  • Perform serial dilutions of the 1 mM hTA stock solution to prepare a series of standards with concentrations ranging from nanomolar to micromolar (e.g., 50 nM, 100 nM, 500 nM, 1 µM).

  • The dilutions should be made in the same buffer and at the same final pH as your experimental samples.

  • Measure the fluorescence of each standard using the optimized instrument settings.

  • Plot the fluorescence intensity as a function of the hTA concentration to generate a standard curve.

Protocol 2: Quantification of Hydroxyl Radicals using the Fenton Reaction

This protocol provides a general method for detecting •OH generated by the Fenton reaction (Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻).

• Reaction Setup:

  • In a reaction vessel (e.g., a microcentrifuge tube or a well in a microplate), add the terephthalic acid probe solution to a final concentration of ~500 µM.

  • Add your sample or the components that will generate hydroxyl radicals.

  • Initiate the Fenton reaction by adding a fresh solution of FeSO₄ (e.g., to a final concentration of 5 µM) followed by H₂O₂ (e.g., to a final concentration of 5 µM). The final reaction volume will depend on your experimental setup.

• Incubation:

  • Incubate the reaction mixture for a defined period (e.g., 20-60 minutes) at a constant temperature, protected from light.

• Fluorescence Measurement:

  • After incubation, measure the fluorescence of the solution using a fluorometer with excitation at ~315 nm and emission at ~425 nm.

  • It may be necessary to adjust the pH of the solution before measurement to optimize the fluorescence signal and ensure consistency with the standards.

• Quantification:

  • Use the generated standard curve to determine the concentration of hTA formed in your samples.

  • The concentration of hTA is directly proportional to the amount of hydroxyl radicals produced.

Visualizations

Caption: Workflow for hydroxyl radical detection using the Fenton reaction and terephthalic acid probe.

Caption: Logical relationship of the terephthalic acid probe assay for hydroxyl radical detection.

References

• 1. rsc.org [rsc.org]
• 2. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]

correcting for variability in 2-Hydroxyterephthalic acid quantum yield

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing 2-Hydroxyterephthalic acid (HTA) as a fluorescent probe, particularly for the quantification of hydroxyl radicals (•OH).

Frequently Asked Questions (FAQs)

Q1: What is the principle behind using terephthalic acid (TA) to measure hydroxyl radicals?

Terephthalic acid (TA) is a non-fluorescent molecule that reacts with hydroxyl radicals (•OH) to produce a single, highly fluorescent product: 2-hydroxyterephthalic acid (HTA). The intensity of the fluorescence emitted by HTA is proportional to the amount of •OH generated in the system. This allows for the indirect quantification of hydroxyl radicals.

Q2: Why is there variability in the reported quantum yield of HTA?

The term "quantum yield" in this context often refers to the product yield (YhTA) of HTA from the reaction of TA with •OH. There is significant disagreement in the literature regarding this yield, which introduces uncertainty in the absolute quantification of •OH.[1] This variability is attributed to several factors, including the experimental conditions under which the yield was determined and the methods used for measurement.

Q3: What are the key factors that influence the HTA fluorescence and its formation yield?

Several experimental parameters can significantly affect the fluorescence signal and the yield of HTA:

• pH: The yield of HTA is moderately dependent on pH. It is reported to be around 35% at pH 9 or above and decreases to approximately 31% at a pH of 2.[2]

• Temperature: The formation of HTA has a strong temperature dependence. The yield can increase by as much as a factor of two between 5°C (278 K) and 30°C (303 K) at a pH of 5.4.[2]

• Transition Metals: Certain transition metals, particularly copper (II), can interfere with the assay. At concentrations above 50 µM, Cu(II) can reduce the fluorescence intensity of HTA.[2]

• Photolysis: The light source used for fluorescence excitation can potentially cause photolysis of the HTA product, leading to a lower apparent yield.[2]

• Solvent: The properties of the solvent, such as its refractive index, can influence fluorescence measurements. Corrections are necessary when comparing results from different solvents.[3]

Q4: What are the recommended excitation and emission wavelengths for HTA detection?

The commonly accepted excitation wavelength for HTA is in the range of 310-315 nm, with the corresponding emission peak observed at approximately 425 nm.[4][5]

Troubleshooting Guide

Q1: My HTA fluorescence signal is lower than expected or inconsistent. What should I check?

• Verify Instrument Settings: Ensure that the fluorometer is set to the correct excitation (e.g., 315 nm) and emission (e.g., 425 nm) wavelengths.[4][5] Check slit widths and integration times, as these can affect signal intensity.[2]

• Check Reagent Purity and Preparation: Use high-purity water and reagents to avoid trace contaminants that can quench fluorescence or interfere with the reaction.[2] Prepare fresh solutions of TA and HTA standards.

• Confirm pH of the Solution: As the HTA yield is pH-dependent, verify and buffer the pH of your samples to ensure consistency.[2]

• Control the Temperature: Due to the strong temperature dependence of the HTA yield, maintain a constant and recorded temperature throughout your experiments.[2]

• Assess for Quenching Agents: If your sample contains transition metals, particularly Cu(II) at concentrations above 50 µM, consider their potential quenching effects.[2]

• Review Calibration Curve: Prepare a fresh HTA calibration curve to ensure its linearity and accuracy in the concentration range of your samples.

Q2: I am observing high background fluorescence in my samples. How can I address this?

• Run a Proper Blank: Always measure a blank sample containing everything except the analyte (or in this case, the generated HTA) to subtract any background fluorescence from your sample readings.[2]

• Check for Contamination: Solvents, buffers, or the TA reagent itself might contain fluorescent impurities. Test each component individually to identify the source of the background signal.

• Sample Matrix Effects: If you are working with complex samples (e.g., biological extracts, environmental water), other endogenous fluorescent compounds may interfere. Sample purification or separation steps, such as HPLC, might be necessary.[6]

Q3: My calculated hydroxyl radical concentrations are different from published values. Why might this be?

• Yield of HTA (YhTA) Value: The specific value of the HTA yield used in your calculations is a critical factor. There is disagreement in the literature on the precise yield.[1] Be aware of the yield value you are using and the conditions (e.g., pH, temperature) under which it was determined.

• Experimental Conditions: Ensure your experimental conditions (pH, temperature, TA concentration) are comparable to those in the literature you are referencing.[2]

• Interferences: Unaccounted interferences from other species in your sample that may react with hydroxyl radicals or quench HTA fluorescence can lead to discrepancies.

Data Presentation

Table 1: Reported Yields of 2-Hydroxyterephthalic Acid (YhTA) at Different pH Values

pH	Reported Yield (YhTA)	Reference
2	31%	[2]
3.5	31.5 ± 7%	[1]
9	35%	[2]

Table 2: Influence of Temperature on HTA Yield

Temperature Range	Observation	Reference
278 K to 303 K (5°C to 30°C)	Yield increases by approximately a factor of 2.	[2]

Experimental Protocols

Protocol 1: Preparation of 2-Hydroxyterephthalic Acid (HTA) Calibration Standards

• Prepare a Stock Solution: Accurately weigh a known amount of pure HTA standard and dissolve it in a suitable solvent (e.g., a buffered aqueous solution at a specific pH) to prepare a concentrated stock solution (e.g., 1 mM).

• Perform Serial Dilutions: Create a series of working standards by serially diluting the stock solution. Recommended concentrations for the calibration curve can range from 50 nM to 800 nM.[2]

• Measure Fluorescence: Measure the fluorescence intensity of each standard at the designated excitation and emission wavelengths (e.g., 315 nm excitation, 425 nm emission).[4]

• Construct Calibration Curve: Plot the fluorescence intensity versus the HTA concentration. The resulting plot should be linear in the chosen concentration range.

Protocol 2: Standard Measurement of HTA Fluorescence

• Sample Preparation: To your reaction mixture, add terephthalic acid (TA) to a final concentration sufficient to scavenge the expected hydroxyl radicals (e.g., 0.5 to 10 mM).[2]

• Initiate Reaction: Initiate the hydroxyl radical-generating reaction.

• Fluorescence Measurement: At desired time points, transfer an aliquot of the reaction solution to a quartz cuvette.

• Data Acquisition: Measure the fluorescence intensity using a fluorometer with excitation set to ~315 nm and emission to ~425 nm.[5]

• Quantification: Use the calibration curve generated in Protocol 1 to determine the concentration of HTA in your sample.

• Calculate •OH Concentration: To estimate the concentration of hydroxyl radicals, divide the measured HTA concentration by the appropriate HTA yield (YhTA) for your experimental conditions (pH and temperature).

Visualizations

Caption: Reaction of terephthalic acid with a hydroxyl radical.

Caption: Experimental workflow for HTA quantification.

Caption: Troubleshooting flowchart for HTA assay issues.

References

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. researchgate.net [researchgate.net]
• 4. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis and Purification of 2-Hydroxyterephthalic Acid

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the common pitfalls encountered during the synthesis and purification of 2-Hydroxyterephthalic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-Hydroxyterephthalic acid?

A1: The primary synthesis routes for 2-Hydroxyterephthalic acid include the diazotization of 2-aminoterephthalic acid followed by hydrolysis (a Sandmeyer-type reaction), the direct hydroxylation of terephthalic acid, and enzymatic synthesis from 3-hydroxybenzoic acid.

Q2: I obtained a low yield in my synthesis of 2-Hydroxyterephthalic acid from 2-aminoterephthalic acid. What are the likely causes?

A2: Low yields in this synthesis are often attributed to incomplete diazotization, decomposition of the diazonium salt, or the formation of side products. Careful control of reaction temperature (typically 0-5 °C) during diazotization is critical to prevent premature decomposition of the diazonium salt. The presence of excess water or impurities in the starting materials can also negatively impact the yield.

Q3: What are the typical impurities I might encounter in my crude 2-Hydroxyterephthalic acid?

A3: Depending on the synthetic route, common impurities include unreacted starting materials (e.g., 2-aminoterephthalic acid), side-products from the diazotization reaction (such as phenols and deamination products), and products of incomplete hydroxylation when starting from terephthalic acid. Residual solvents from the reaction or workup are also common.

Q4: What is the recommended method for purifying crude 2-Hydroxyterephthalic acid?

A4: Recrystallization is the most effective and commonly used method for purifying 2-Hydroxyterephthalic acid. The choice of solvent is crucial; an ideal solvent will dissolve the compound well at elevated temperatures but poorly at room temperature. Based on the solubility of the related compound 2-aminoterephthalic acid, methanol or an ethanol/water mixture are good starting points for developing a recrystallization protocol.[1]

Q5: How can I assess the purity of my final 2-Hydroxyterephthalic acid product?

A5: High-Performance Liquid Chromatography (HPLC) is a reliable method for quantifying the purity of your product.[1] ¹H Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the structure of the desired product and identify any organic impurities present.

Troubleshooting Guides

Synthesis Troubleshooting

This guide addresses common issues encountered during the synthesis of 2-Hydroxyterephthalic acid.

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Formation	Incomplete diazotization of 2-aminoterephthalic acid.	Ensure the complete dissolution of 2-aminoterephthalic acid before the addition of sodium nitrite. Maintain a low temperature (0-5 °C) throughout the addition of sodium nitrite and the subsequent stirring period. Use a fresh, high-purity source of sodium nitrite.
Decomposition of the diazonium salt.	Work quickly after the formation of the diazonium salt. Avoid warming the reaction mixture above 5 °C before the hydrolysis step.
Ineffective hydrolysis of the diazonium salt.	Ensure the temperature for the hydrolysis step is sufficiently high (e.g., 85 °C) and the reaction is allowed to proceed for an adequate amount of time (e.g., 24 hours) as indicated in the protocol.[2]
Presence of a Brown/Dark-Colored Product	Formation of azo-coupled side products.	Maintain a low temperature during diazotization to minimize side reactions. Ensure efficient stirring to prevent localized high concentrations of reactants.
Decomposition of the product at high temperatures.	Avoid excessive heating during the hydrolysis and purification steps.
Inconsistent Yields	Variability in the quality of starting materials.	Use starting materials of known purity. 2-aminoterephthalic acid can be purified by recrystallization if necessary.[1]
Insufficient control of reaction parameters.	Strictly adhere to the reaction temperature, time, and stoichiometry outlined in the protocol.

Purification Troubleshooting

This section provides solutions to common problems faced during the purification of 2-Hydroxyterephthalic acid.

Issue	Potential Cause	Troubleshooting Steps
Poor Crystal Formation During Recrystallization	The chosen solvent is too good, keeping the product in solution even at low temperatures.	Select a solvent in which the product has lower solubility at room temperature. A mixed solvent system (e.g., ethanol/water) can be effective.[1]
The solution is not saturated.	Reduce the volume of the solvent by careful evaporation to concentrate the solution.
Rapid cooling of the solution.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.
Product Fails to Crystallize	Presence of impurities that inhibit crystallization.	Try adding a seed crystal of pure 2-Hydroxyterephthalic acid to induce crystallization. If a seed crystal is not available, scratching the inside of the flask with a glass rod can sometimes initiate crystallization.
Low Recovery After Recrystallization	Using too much solvent for recrystallization.	Use the minimum amount of hot solvent required to fully dissolve the crude product.
The product has significant solubility in the cold solvent.	Ensure the solution is thoroughly chilled in an ice bath before filtration to minimize the amount of product lost in the mother liquor. Wash the collected crystals with a minimal amount of ice-cold solvent.
Persistent Impurities in the Final Product	The impurity has similar solubility to the product in the chosen recrystallization solvent.	A second recrystallization may be necessary. Alternatively, column chromatography can be employed for more challenging separations.
The impurity is occluded within the crystals.	Ensure slow cooling during recrystallization to allow for the formation of a well-ordered crystal lattice that excludes impurities.

Data Presentation

Comparison of Synthesis Methods for 2-Hydroxyterephthalic Acid

Synthesis Method	Starting Material	Reported Yield	Key Considerations
Diazotization and Hydrolysis	2-Aminoterephthalic acid	90%[2]	Requires careful temperature control. Potential for diazonium salt instability and side product formation.
Direct Hydroxylation	Terephthalic acid	31.5 ± 7% to 35%[3][4]	Lower yield and potential for multiple hydroxylated products.
Enzymatic Synthesis	3-Hydroxybenzoic acid	108.97 ± 2.21 µg/L/mg protein (wild-type enzyme); 2.69 ± 0.029 mg/L/mg protein (engineered enzyme)[3][5]	Environmentally friendly method with high selectivity. Yield is reported in units that are not directly comparable to percentage yield without further data.

Experimental Protocols

Synthesis of 2-Hydroxyterephthalic Acid from 2-Aminoterephthalic Acid[2]

• Dissolution: Dissolve 2.0 g (11 mmol) of 2-aminoterephthalic acid in 30 mL of water containing 2.0 g of NaOH (50 wt% aqueous solution).

• Cooling: Cool the solution to 0 °C in an ice bath with stirring until a clear solution is obtained.

• Diazotization: Add a solution of 1.2 g of NaNO₂ dissolved in 2 mL of distilled water to the reaction mixture.

• Acidification: Slowly add 8 mL of concentrated HCl to the diluted solution (previously diluted with 16 mL of distilled water). The solution will turn a beige color.

• Stirring: Stir the reaction mixture for 4 hours at room temperature.

• Hydrolysis: Add CuSO₄ to the mixture and heat at 85 °C for 24 hours.

• Workup: After completion, collect the solid product by filtration and wash it with distilled water (3 x 30 mL).

• Drying: Dry the product under vacuum to obtain 2-Hydroxyterephthalic acid. (Reported yield: 1.8 g, 90%).

General Protocol for Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent mixture in which the 2-Hydroxyterephthalic acid is soluble when hot and insoluble when cold.

• Dissolution: Place the crude 2-Hydroxyterephthalic acid in an Erlenmeyer flask and add a small amount of the selected solvent. Heat the mixture to boiling while stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If there are insoluble impurities or activated charcoal was used, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals in a vacuum oven.

Visualizations

Caption: Workflow for the synthesis and purification of 2-Hydroxyterephthalic acid.

Caption: A logical guide for troubleshooting low yields in the synthesis of 2-Hydroxyterephthalic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. De novo biosynthesis of 2-hydroxyterephthalic acid, the monomer for high-performance hydroxyl modified PBO fiber, by enzymatic Kolbe–Schmitt reaction with CO2 fixation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] De novo biosynthesis of 2-hydroxyterephthalic acid, the monomer for high-performance hydroxyl modified PBO fiber, by enzymatic Kolbe–Schmitt reaction with CO2 fixation | Semantic Scholar [semanticscholar.org]

stability of 2-Hydroxyterephthalic acid under different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-Hydroxyterephthalic acid under various experimental conditions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the handling and experimental use of 2-Hydroxyterephthalic acid.

Issue	Potential Cause	Recommended Solution
Inconsistent analytical results (e.g., varying peak areas in HPLC)	Degradation of the compound in solution.	Prepare fresh solutions daily. If solutions must be stored, keep them refrigerated in amber vials to protect from light and thermal degradation. One study has shown the fluorescence of 2-hydroxy terephthalate to be stable for 24 hours[1][2].
pH of the solution may be affecting stability.	Maintain a consistent pH for your solutions. While specific data is limited, the fluorescence of the related compound terephthalate is less susceptible to pH changes, suggesting some stability across a pH range[3]. It is recommended to buffer solutions to the desired experimental pH.
Appearance of unknown peaks in chromatograms	The compound is degrading under the experimental conditions.	Conduct a forced degradation study to identify potential degradation products. Stress conditions to consider include acidic, basic, oxidative, thermal, and photolytic stress[4][5].
Contamination of the sample or solvent.	Ensure high purity of solvents and proper cleaning of all glassware and equipment.
Loss of solid material or change in appearance	Improper storage conditions leading to degradation.	Store 2-Hydroxyterephthalic acid in a tightly closed container in a dry and cool place, away from strong oxidizing agents[6][7][8][9].
Precipitation of the compound from solution	Exceeding the solubility of the compound in the chosen solvent.	Review the solubility of 2-Hydroxyterephthalic acid in your solvent system. Adjust the concentration or consider the use of a co-solvent if compatible with your experiment.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 2-Hydroxyterephthalic acid?

A1: Solid 2-Hydroxyterephthalic acid should be stored in a tightly closed container in a dry, cool, and well-ventilated place. It is incompatible with strong oxidizing agents[6][7][8][9]. For long-term storage, keeping it under an inert atmosphere at room temperature is also recommended[10][11].

Q2: How stable is 2-Hydroxyterephthalic acid in aqueous solutions?

A2: While comprehensive quantitative data is limited, the fluorescence of 2-hydroxy terephthalate has been reported to be stable for at least 24 hours when used as a probe for hydroxyl radicals[1][2]. However, for quantitative experiments, it is best practice to use freshly prepared solutions. If storage is necessary, solutions should be protected from light and stored at low temperatures (e.g., refrigerated).

Q3: What is the expected stability of 2-Hydroxyterephthalic acid at different pH values?

A3: There is limited specific data on the pH stability of 2-Hydroxyterephthalic acid. The related terephthalate probe is noted to have a fluorescent product that is less susceptible to pH changes compared to other probes[3]. However, as an aromatic carboxylic acid, its stability could be compromised at extreme pH values, especially at elevated temperatures, potentially leading to hydrolysis or other degradation reactions. It is advisable to buffer your experimental solutions and evaluate the stability of 2-Hydroxyterephthalic acid at the specific pH of your experiment if it is a critical parameter.

Q4: Is 2-Hydroxyterephthalic acid sensitive to light?

A4: As a substituted aromatic compound, there is a potential for photosensitivity. It is recommended to protect solutions of 2-Hydroxyterephthalic acid from light by using amber vials or by wrapping containers in aluminum foil, especially during long-term experiments or when exposed to high-intensity light sources[3]. General guidelines for photostability testing of new drug substances recommend exposure to a minimum of 1.2 million lux hours and 200 watt hours/square meter of UV light[4][12][13][14].

Q5: What are the potential degradation products of 2-Hydroxyterephthalic acid?

A5: Specific degradation products of 2-Hydroxyterephthalic acid are not well-documented in the available literature. Potential degradation pathways for aromatic carboxylic acids under forced degradation conditions (e.g., strong acid/base, oxidation, high temperature) could involve decarboxylation, hydroxylation, or cleavage of the aromatic ring. To identify degradation products in your specific experimental setup, techniques like HPLC-MS are recommended[15][16][17][18].

Data Summary

Table 1: Physicochemical Properties and Storage of 2-Hydroxyterephthalic Acid

Property	Value	Reference
Molecular Formula	C8H6O5	[19]
Molecular Weight	182.13 g/mol	[19]
Melting Point	312-317 °C	[7][8][9][10]
Appearance	White to yellow to orange powder/crystal	[10]
Storage Temperature	Room Temperature	[10][11]
Storage Conditions	Inert atmosphere, dry, tightly closed container	[6][7][8][9][10][11]
Incompatible Materials	Strong oxidizing agents	[6][7][8][9]

Experimental Protocols

Protocol: Forced Degradation Study for 2-Hydroxyterephthalic Acid

This protocol provides a general framework for conducting a forced degradation study to identify potential degradation products and assess the stability of 2-Hydroxyterephthalic acid under various stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of 2-Hydroxyterephthalic acid in a suitable solvent (e.g., methanol, acetonitrile, or a buffered aqueous solution) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at room temperature and at an elevated temperature (e.g., 60 °C).

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at room temperature and at an elevated temperature (e.g., 60 °C).

• Oxidative Degradation: Mix the stock solution with a solution of 3% hydrogen peroxide. Keep the sample at room temperature.

• Thermal Degradation: Store the solid compound and the stock solution in an oven at an elevated temperature (e.g., 60 °C or higher, depending on the desired stress level).

• Photolytic Degradation: Expose the stock solution in a photochemically transparent container to a light source capable of emitting both UV and visible light, as per ICH Q1B guidelines[12][13][14]. A dark control sample should be stored under the same conditions but protected from light.

3. Sample Analysis:

• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples, including a non-stressed control, by a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV or fluorescence detector[1][2][20][21][22].

• The HPLC method should be capable of separating the parent compound from any degradation products.

4. Data Interpretation:

• Compare the chromatograms of the stressed samples with the control sample to identify any new peaks corresponding to degradation products.

• Calculate the percentage of degradation of 2-Hydroxyterephthalic acid under each stress condition.

• If significant degradation is observed, further characterization of the degradation products can be performed using techniques like LC-MS or NMR[15][16][17][18].

Visualizations

Caption: Experimental workflow for a forced degradation study of 2-Hydroxyterephthalic acid.

References

• 1. keio.elsevierpure.com [keio.elsevierpure.com]
• 2. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-羟基对苯二甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2-羟基对苯二甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 2-Hydroxyterephthalic acid 97 636-94-2 [sigmaaldrich.com]
• 9. 2-羟基对苯二甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 10. chembk.com [chembk.com]
• 11. 2-hydroxyterephthalic acid | 636-94-2 [chemicalbook.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. rdlaboratories.com [rdlaboratories.com]
• 14. database.ich.org [database.ich.org]
• 15. hyphadiscovery.com [hyphadiscovery.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. synthinkchemicals.com [synthinkchemicals.com]
• 18. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 2-Hydroxyterephthalic acid | C8H6O5 | CID 97257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. helixchrom.com [helixchrom.com]

dealing with solubility issues of 2-Hydroxyterephthalic acid in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling solubility challenges associated with 2-Hydroxyterephthalic acid (2-HTA) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of 2-Hydroxyterephthalic acid in aqueous solutions?

A1: 2-Hydroxyterephthalic acid is sparingly soluble in neutral aqueous solutions. Its solubility is significantly influenced by the pH of the solution. As a dicarboxylic acid with a phenolic hydroxyl group, its solubility increases substantially in alkaline conditions (higher pH) due to the deprotonation of the carboxylic acid and hydroxyl groups, forming more soluble salts.

Q2: How does pH affect the solubility of 2-Hydroxyterephthalic acid?

A2: The solubility of 2-Hydroxyterephthalic acid is pH-dependent. It is more soluble in alkaline solutions. This is because the carboxylic acid groups and the hydroxyl group can donate protons (act as acids), and in a basic environment, they form charged carboxylate and phenolate ions, which are more readily dissolved in water. The predicted pKa of one of the carboxylic acids is approximately 2.56.[1] At pH values above its pKa, the compound will be deprotonated and more soluble.

Q3: Can I use organic co-solvents to improve the solubility of 2-Hydroxyterephthalic acid in aqueous solutions?

A3: Yes, using a water-miscible polar organic co-solvent can improve the solubility of 2-Hydroxyterephthalic acid. Solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are effective at dissolving terephthalic acid and its derivatives. However, when preparing a stock solution in an organic solvent and diluting it into an aqueous buffer, precipitation can occur if the final concentration exceeds the solubility limit in the mixed-solvent system. It is crucial to perform dilutions carefully and consider the final percentage of the organic solvent.

Q4: Is it advisable to heat the solution to dissolve 2-Hydroxyterephthalic acid?

A4: Gentle heating can aid in the dissolution of 2-Hydroxyterephthalic acid. The solubility of terephthalic acid, a related compound, is known to increase with temperature.[2] However, excessive or prolonged heating should be avoided as it may lead to the degradation of the compound, especially at a non-neutral pH.[3][4]

Q5: What are the common challenges when preparing solutions of 2-Hydroxyterephthalic acid for experimental use?

A5: The most common challenges include:

• Poor dissolution in neutral water: Due to its limited solubility.

• Precipitation upon pH change: Adding a dissolved solution to a buffer with a different pH can cause the compound to precipitate if the final pH is not conducive to its solubility.

• Precipitation when diluting organic stock solutions: The addition of an aqueous buffer to a concentrated organic stock solution can lower the overall solvating power, leading to precipitation.

• Compound instability: Prolonged exposure to high temperatures or extreme pH values may cause degradation.

Troubleshooting Guides

Issue 1: Difficulty Dissolving 2-Hydroxyterephthalic Acid in Water

Problem: The compound is not fully dissolving in water at the desired concentration.

Troubleshooting Steps:

• pH Adjustment: The most effective method is to increase the pH of the solution. Add a small amount of a base, such as 0.1 M Sodium Hydroxide (NaOH), dropwise while stirring until the solid dissolves. Many protocols for using 2-hydroxyterephthalic acid as a fluorescent probe involve dissolving it in a dilute NaOH solution.[5][6]

• Gentle Warming: Warm the solution in a water bath (e.g., 30-40°C) while stirring. Avoid boiling to prevent potential degradation.

• Sonication: Use a sonicator bath to provide mechanical agitation, which can help break down solid aggregates and enhance dissolution.

• Use of Co-solvents: If the experimental design allows, prepare a concentrated stock solution in a polar aprotic solvent like DMSO and then dilute it into the aqueous medium. Be mindful of the final co-solvent concentration.

Issue 2: Precipitation When Diluting a Stock Solution into an Aqueous Buffer

Problem: A precipitate forms when the stock solution (either in an organic solvent or at a high pH) is added to the final aqueous buffer.

Troubleshooting Steps:

• Check Final Concentration: Ensure the final concentration of 2-Hydroxyterephthalic acid in the buffer does not exceed its solubility limit under the final pH and temperature conditions.

• Slow Addition and Vigorous Stirring: Add the stock solution dropwise to the buffer while vigorously stirring. This helps to disperse the compound quickly and avoid localized high concentrations that can lead to precipitation.

• Adjust Buffer pH: If possible, slightly increase the pH of the destination buffer to better accommodate the dissolved, deprotonated form of the acid.

• Pre-warm the Buffer: Gently warming the buffer before adding the stock solution can sometimes help to keep the compound in solution.

• Co-solvent in Buffer: If using an organic stock solution, consider adding a small percentage of the same organic solvent to the final buffer to improve solubility.

Quantitative Data

Table 1: Solubility of Structurally Similar Bioactive Compounds in Different Aqueous Buffers at Various Temperatures

Note: This data is for novel bioactive hybrid compounds and is provided as a reference for the expected solubility behavior of organic acids in different pH environments.

Temperature (°C)	Solubility in Buffer pH 2.0 (mol/L x 10⁻³)	Solubility in Buffer pH 7.4 (mol/L x 10⁻⁴)
25	0.68 - 1.98	0.67 - 3.19
30	Varies with compound	Varies with compound
37	Varies with compound	Varies with compound
40	Varies with compound	Varies with compound

Data adapted from a study on novel bioactive hybrid compounds, which demonstrates that solubility is generally higher in acidic buffer (pH 2.0) compared to a more neutral buffer (pH 7.4) for these specific structures.[7] For 2-Hydroxyterephthalic acid, the opposite is expected, with higher solubility at a more alkaline pH.

Experimental Protocols

Protocol 1: Preparation of a 2-Hydroxyterephthalic Acid Aqueous Stock Solution using pH Adjustment

• Objective: To prepare a clear aqueous stock solution of 2-Hydroxyterephthalic acid.

• Materials:

  • 2-Hydroxyterephthalic acid powder

  • Deionized water

  • 0.1 M Sodium Hydroxide (NaOH) solution

  • Magnetic stirrer and stir bar

  • pH meter

• Procedure:

  • Weigh the desired amount of 2-Hydroxyterephthalic acid powder and add it to a beaker containing the required volume of deionized water.

  • Place the beaker on a magnetic stirrer and begin stirring. The powder will likely not dissolve completely at this stage.

  • Slowly add the 0.1 M NaOH solution dropwise to the suspension.

  • Monitor the dissolution of the powder. Continue adding NaOH until all the solid has dissolved and the solution is clear.

  • Measure the pH of the final solution.

  • If required for the experiment, adjust the pH downwards carefully using a dilute acid (e.g., 0.1 M HCl), but be aware that the compound may precipitate if the pH drops too low.

  • Filter the solution through a 0.22 µm filter to remove any remaining particulates.

Protocol 2: Preparation of a 2-Hydroxyterephthalic Acid Solution Using a Co-solvent

• Objective: To prepare a stock solution of 2-Hydroxyterephthalic acid in an organic solvent and dilute it into an aqueous buffer.

• Materials:

  • 2-Hydroxyterephthalic acid powder

  • Dimethyl sulfoxide (DMSO)

  • Aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

  • Vortex mixer

• Procedure:

  • Prepare a concentrated stock solution of 2-Hydroxyterephthalic acid in DMSO (e.g., 10-100 mM). Ensure the compound is fully dissolved, using gentle warming or vortexing if necessary.

  • To prepare the working solution, add the DMSO stock solution dropwise to the pre-warmed aqueous buffer while vortexing or stirring vigorously.

  • The final concentration of DMSO in the aqueous solution should be kept to a minimum (typically <1%) to avoid solvent effects in biological assays.

  • Visually inspect the solution for any signs of precipitation. If precipitation occurs, the final concentration of 2-Hydroxyterephthalic acid may be too high for that specific co-solvent/buffer system.

Visualizations

Caption: Experimental workflow for preparing 2-Hydroxyterephthalic acid solutions.

Caption: Troubleshooting logic for 2-Hydroxyterephthalic acid precipitation issues.

References

• 1. 2-Hydroxyterephthalic acid | C8H6O5 | CID 97257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Combined effect of pH and high temperature on the stability and antioxidant capacity of two anthocyanins in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]
• 7. Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - PMC [pmc.ncbi.nlm.nih.gov]

how to prevent photodegradation of 2-Hydroxyterephthalic acid during experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in preventing the photodegradation of 2-Hydroxyterephthalic acid (hTA) during experiments.

Troubleshooting Guide: Unexpected Loss of 2-Hydroxyterephthalic Acid Signal

Researchers may encounter a decrease or complete loss of the 2-Hydroxyterephthalic acid (hTA) fluorescent signal during their experiments. This guide provides potential causes and actionable solutions to mitigate this issue.

Problem: A noticeable decrease in hTA fluorescence intensity over time or upon exposure to light.

Potential Cause	Troubleshooting Steps	Recommended Action
Photodegradation	The primary cause of signal loss is the degradation of hTA upon exposure to ultraviolet (UV) light.	1. Filter the light source: Use a long-pass filter to block wavelengths below 365 nm from reaching the sample.[1] 2. Limit exposure time: Minimize the duration of light exposure during measurements. 3. Work in a dark environment: Conduct sample preparation and handling under subdued lighting conditions.[2]
Quenching by Metal Ions	The presence of certain metal ions, particularly copper (Cu(II)) at concentrations above 50 µM, can quench the fluorescence of hTA, leading to an apparent signal loss.[1]	1. Use high-purity solvents and reagents: Ensure that all components of the experimental solution are free from significant metal ion contamination. 2. Incorporate a chelating agent: If metal ion contamination is suspected, consider adding a chelating agent like EDTA to the solution to sequester metal ions.
pH-dependent Instability	The stability of hTA can be influenced by the pH of the solution. While detailed studies are limited, extreme pH values may affect the compound's stability and fluorescent properties.[1]	1. Maintain a stable pH: Use a buffered solution to maintain a consistent pH throughout the experiment. 2. Optimize pH: If possible, conduct experiments within a neutral or slightly acidic pH range, as highly alkaline conditions can affect the stability of phenolic compounds.[3]
Oxidative Degradation	In the presence of strong oxidizing agents or under photocatalytic conditions, hTA can be degraded.[4]	1. Deoxygenate solutions: If the experimental setup allows, bubbling an inert gas such as nitrogen or argon through the solution can remove dissolved oxygen and reduce oxidative degradation. 2. Avoid photocatalysts: Be aware that certain materials, like TiO2, can induce photodegradation in the presence of light.[5]
Solvent Effects	The choice of solvent can influence the photostability of a compound. While specific data for hTA is limited, polar protic solvents can sometimes participate in photochemical reactions.	1. Select appropriate solvents: Use solvents that do not absorb light in the excitation or emission range of hTA.[2] 2. Consider solvent purity: Use high-purity, spectroscopy-grade solvents to avoid impurities that may act as photosensitizers.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 2-Hydroxyterephthalic acid degradation in experiments?

A1: The primary cause of 2-Hydroxyterephthalic acid (hTA) degradation is exposure to ultraviolet (UV) radiation, specifically at wavelengths below 365 nm.[1] This can lead to the decomposition of the molecule and a subsequent loss of its characteristic fluorescence.

Q2: How can I minimize photodegradation during fluorescence measurements?

A2: To minimize photodegradation during fluorescence measurements, it is crucial to control the light exposure. This can be achieved by using a long-pass filter to eliminate UV light with wavelengths shorter than 365 nm from the excitation source of your fluorometer. Additionally, reducing the exposure time to the excitation light and working with samples in a darkened environment will further preserve the integrity of the hTA.[1][2]

Q3: Can the pH of my solution affect the stability of 2-Hydroxyterephthalic acid?

A3: Yes, the pH of the solution can influence the stability of hTA. While hTA is generally considered to have a stable fluorescent product, its UV absorption has a slight pH dependence.[1] It is advisable to use a buffered solution to maintain a constant pH. Extreme pH conditions, particularly high alkalinity, may lead to the degradation of phenolic compounds like hTA.[3]

Q4: Are there any substances that can interfere with my 2-Hydroxyterephthalic acid measurements?

A4: Yes, certain substances can interfere with your measurements. Metal ions, such as copper (Cu(II)), at concentrations exceeding 50 µM, can quench the fluorescence of hTA, making it appear as if the compound has degraded.[1] Using high-purity reagents and solvents is recommended to avoid contamination. If metal ion presence is unavoidable, the use of a chelating agent may be beneficial.

Q5: Can I use antioxidants to protect my 2-Hydroxyterephthalic acid from degradation?

A5: While the use of antioxidants to prevent the photodegradation of other compounds is a known strategy, there is no direct experimental evidence for their effectiveness with 2-Hydroxyterephthalic acid.[6][7][8] However, since photodegradation can involve oxidative processes, the addition of an antioxidant that does not interfere with the fluorescence measurement could theoretically offer some protection. This would need to be validated for your specific experimental conditions.

Experimental Protocols

Protocol for Minimizing Photodegradation During Fluorescence Measurement

This protocol outlines the steps to minimize the degradation of 2-Hydroxyterephthalic acid (hTA) during fluorescence analysis.

• Sample Preparation:

  • Prepare all hTA solutions in a dark or low-light environment. Use amber glassware or wrap containers in aluminum foil to protect them from ambient light.

  • Use high-purity, spectroscopy-grade solvents to avoid impurities that could act as photosensitizers.[2]

  • If the experimental conditions permit, deoxygenate the solvent by bubbling with an inert gas (e.g., nitrogen or argon) for 15-20 minutes prior to dissolving the hTA.

  • Buffer the solution to a stable pH, preferably in the neutral to slightly acidic range.

• Instrumentation Setup:

  • Before placing the sample in the fluorometer, ensure that the instrument's excitation beam is blocked.

  • Install a long-pass filter (e.g., a 365 nm cut-off filter) in the excitation light path to prevent short-wavelength UV light from reaching the sample.[1]

  • Optimize instrument settings (e.g., slit widths, integration time) using a stable, non-photolabile fluorophore to minimize the required exposure time for the hTA sample.

• Measurement Procedure:

  • Keep the sample cuvette out of the light path until the measurement is ready to be initiated.

  • Open the shutter to the excitation source only for the duration of the data acquisition.

  • If multiple measurements are required from the same sample, allow for a dark period between measurements to minimize cumulative light exposure.

  • For kinetic studies, use the lowest possible excitation intensity that provides an adequate signal-to-noise ratio.

Visual Guides

Experimental Workflow for Preventing Photodegradation

Caption: Workflow for minimizing 2-Hydroxyterephthalic acid photodegradation.

Logical Relationship of Factors Causing Signal Loss

Caption: Factors contributing to the loss of 2-Hydroxyterephthalic acid signal.

References

• 1. escholarship.org [escholarship.org]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. Frontiers | Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems [frontiersin.org]
• 6. Photodegradation of avobenzone: stabilization effect of antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

calibration curve issues with 2-Hydroxyterephthalic acid fluorescence

Technical Support Center: 2-Hydroxyterephthalic Acid Fluorescence

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2-Hydroxyterephthalic acid (2-HTA) fluorescence assays, particularly concerning calibration curve issues.

Frequently Asked Questions (FAQs)

Q1: What is 2-Hydroxyterephthalic acid (2-HTA) and why is it used as a fluorescent probe?

A1: 2-Hydroxyterephthalic acid (2-HTA) is a highly fluorescent compound that is the primary product of the reaction between terephthalic acid (TA) and hydroxyl radicals (•OH).[1][2] Because the fluorescence intensity of 2-HTA is directly proportional to its concentration, it serves as a reliable probe for quantifying the generation of hydroxyl radicals in various chemical and biological systems.[3] The reaction is advantageous because terephthalic acid itself is non-fluorescent, and the formation of 2-HTA is a stoichiometric result of the reaction with hydroxyl radicals, allowing for sensitive detection.[4]

Q2: What are the optimal excitation and emission wavelengths for 2-HTA fluorescence measurement?

A2: The optimal excitation and emission wavelengths for 2-Hydroxyterephthalic acid can vary slightly depending on the instrument and buffer conditions, but they are generally in the following ranges:

• Excitation Wavelength (λex): 310 nm to 315 nm[1][5][6][7]

• Emission Wavelength (λem): 420 nm to 425 nm[5][6][7][8]

It is always recommended to perform a wavelength scan on your specific instrument to determine the precise maxima for your experimental setup.

Q3: What is a typical concentration range for a 2-HTA calibration curve?

A3: The linear range of a 2-HTA calibration curve can span several orders of magnitude. The appropriate range depends on the sensitivity of your fluorometer and the expected concentration of hydroxyl radicals in your samples. Here are some reported concentration ranges:

• Low Concentrations: 50 nM to 800 nM[1]

• Higher Concentrations: 0 to 2.0 x 10⁻³ M[5]

The detection limit for 2-HTA can be as low as 2 nM to 50 nmol/dm³.[1][2]

Q4: How does pH affect 2-HTA fluorescence and the reaction with hydroxyl radicals?

A4: The fluorescence of 2-HTA and the yield of its formation from terephthalic acid can be influenced by pH. The yield of 2-HTA from the reaction of terephthalic acid with hydroxyl radicals has been reported to decrease from about 35% at pH 9 to 31% at pH 2.[1] Some studies have also observed that the fluorescence intensity of 2-HTA decreases with increasing pH.[9] Therefore, it is crucial to maintain a consistent and buffered pH for all standards and samples in your experiment. A common pH for these assays is around 7.4, often using a phosphate buffer.[1]

Troubleshooting Guide: Calibration Curve Issues

Q5: Why is my 2-HTA calibration curve not linear?

A5: A non-linear calibration curve can arise from several factors. Here are some common causes and troubleshooting steps:

• High Concentrations and Inner Filter Effects: At very high concentrations of 2-HTA, the excitation light may be absorbed by the solution before it can penetrate the full width of the cuvette, a phenomenon known as the inner filter effect. This can lead to a plateauing of the fluorescence signal.

  • Solution: Dilute your higher concentration standards and samples to fall within the linear range of your instrument.

• Instrumental Issues: The detector on your fluorometer may be saturated at high fluorescence intensities.

  • Solution: Reduce the gain or voltage setting on your photomultiplier tube (PMT) detector. You can also narrow the excitation and emission slit widths to reduce the amount of light reaching the detector.

• Chemical Interferences: The presence of quenching agents or other fluorescent compounds in your samples can interfere with the measurement.

  • Solution: Analyze a blank sample containing all matrix components except 2-HTA to check for background fluorescence. If quenching is suspected, consider sample purification or the use of a standard addition method.

• Incorrect Wavelengths: Using sub-optimal excitation and emission wavelengths can lead to reduced sensitivity and a non-linear response.

  • Solution: Confirm the optimal wavelengths for your instrument by performing an excitation and emission scan.

The following diagram outlines a general workflow for troubleshooting linearity issues.

Caption: A workflow for troubleshooting non-linear calibration curves.

Q6: My fluorescence readings are unstable or decreasing over time. What could be the cause?

A6: Unstable or decreasing fluorescence readings are often due to photobleaching or quenching.

• Photobleaching: 2-HTA, like many fluorophores, can be susceptible to photobleaching, which is the photochemical destruction of the fluorophore upon prolonged exposure to the excitation light.

  • Solution: Minimize the exposure time of your samples to the excitation light. Use the narrowest possible slit widths that still provide adequate signal. If your instrument has a shutter, keep it closed when not actively measuring.

• Quenching: Quenching is any process that decreases the fluorescence intensity.[10] This can be caused by various substances in your sample.

  • Collisional (Dynamic) Quenching: Occurs when the excited fluorophore collides with another molecule (the quencher) in solution, leading to non-radiative relaxation.[10][11] Common quenchers include molecular oxygen and halide ions.[10]

  • Static Quenching: Occurs when the fluorophore forms a non-fluorescent complex with a quencher.[11]

  • Interference from Transition Metals: Certain transition metals, such as Cu(II), can reduce the fluorescence intensity of 2-HTA, especially at higher concentrations (above 50 µM).[1]

  • Solution: If quenching is suspected, try degassing your solutions to remove dissolved oxygen. If metal ion interference is a possibility, consider the use of a chelating agent like EDTA, though be mindful of its potential to interfere with your reaction of interest.[1]

Q7: I have high background fluorescence in my blank samples. How can I reduce it?

A7: High background fluorescence can obscure your signal and reduce the sensitivity of your assay.

• Contaminated Solvents or Reagents: The water, buffers, or terephthalic acid stock solution may contain fluorescent impurities.

  • Solution: Use high-purity solvents (e.g., Milli-Q water) and analytical grade reagents. Prepare fresh solutions and store them protected from light.

• Cuvette Contamination: Dirty or scratched cuvettes can contribute to background signal.

  • Solution: Thoroughly clean your cuvettes with an appropriate solvent. For persistent contamination, acid washing may be necessary. Always handle cuvettes by the frosted sides to avoid fingerprints on the optical surfaces.

• Sample Matrix Effects: Complex biological or environmental samples may contain endogenous fluorescent compounds.

  • Solution: If possible, perform a sample cleanup or extraction to remove interfering substances. Alternatively, you can use the standard addition method to account for matrix effects.

Experimental Protocols & Data

Protocol: Generating a 2-Hydroxyterephthalic Acid Calibration Curve

• Preparation of a 2-HTA Stock Solution:

  • Accurately weigh a known amount of 2-Hydroxyterephthalic acid powder.

  • Dissolve it in a small amount of a suitable solvent (e.g., a slightly basic aqueous solution, as 2-HTA is more soluble at higher pH) before diluting with your assay buffer (e.g., phosphate buffer, pH 7.4) to a final concentration of 1 mM.

  • Store this stock solution in an amber vial or a container wrapped in aluminum foil at 4°C to protect it from light.[1]

• Preparation of Working Standards:

  • Perform serial dilutions of the 1 mM stock solution using your assay buffer to prepare a series of working standards. A typical range might be from 50 nM to 1 µM, but this should be adjusted based on your expected sample concentrations.

  • Ensure you prepare a "zero" standard, which is just the assay buffer.

• Fluorescence Measurement:

  • Set the excitation and emission wavelengths on your fluorometer (e.g., λex = 315 nm, λem = 425 nm).[5][7]

  • Set appropriate slit widths (e.g., 5-10 nm) and PMT voltage/gain.

  • Measure the fluorescence intensity of the "zero" standard and subtract this value from all subsequent readings.

  • Measure the fluorescence intensity of each working standard, starting from the lowest concentration.

• Data Analysis:

  • Plot the background-subtracted fluorescence intensity (y-axis) against the corresponding 2-HTA concentration (x-axis).

  • Perform a linear regression analysis on the data points. The resulting equation (y = mx + c) and the coefficient of determination (R²) will define your calibration curve. An R² value > 0.99 is generally considered a good fit.

Quantitative Data Summary

Parameter	Value	Reference(s)
Excitation Wavelength (λex)	310 - 315 nm	[1],[5],[6],[7]
Emission Wavelength (λem)	420 - 425 nm	[5],[6],[8],[7]
Common pH Range	7.4 (can range from 2 to 9)	[1]
Reported Linear Range	50 nM - 800 nM; 0 - 2.0 mM	[1],[5]
Detection Limit	As low as 2 nM	[1]

Signaling Pathways and Workflows

The primary reaction of interest is the conversion of non-fluorescent terephthalic acid to the highly fluorescent 2-hydroxyterephthalic acid by hydroxyl radicals.

Caption: Formation of fluorescent 2-HTA from terephthalic acid.

References

• 1. escholarship.org [escholarship.org]
• 2. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. "Hydroxyterephthalate as a fluorescent probe for hydroxyl radicals: App" by Xinhua Qu, Louis J. Kirschenbaum et al. [digitalcommons.uri.edu]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: The Impact of Solvent on the Fluorescence Spectrum of 2-Hydroxyterephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of solvent on the fluorescence spectrum of 2-Hydroxyterephthalic acid (2-HTA). The information is designed to assist researchers in optimizing their experimental setups, interpreting their data, and troubleshooting common issues encountered during fluorescence measurements.

Frequently Asked Questions (FAQs)

Q1: What are the typical excitation and emission maxima for 2-Hydroxyterephthalic acid?

In aqueous solutions, 2-Hydroxyterephthalic acid (2-HTA) is most commonly excited at approximately 315 nm, with its fluorescence emission maximum observed around 425 nm.[1] These values can, however, shift depending on the solvent environment.

Q2: How does solvent polarity affect the fluorescence spectrum of 2-HTA?

The fluorescence spectrum of 2-HTA is sensitive to the polarity of the solvent, a phenomenon known as solvatochromism. As solvent polarity increases, a bathochromic (red) shift in the emission spectrum is often observed. This is due to the stabilization of the more polar excited state of the molecule by the polar solvent molecules.

Q3: What is the primary application of 2-Hydroxyterephthalic acid fluorescence?

The strong fluorescence of 2-HTA is widely utilized as a sensitive probe for the detection of hydroxyl radicals (•OH).[2][3][4] Terephthalic acid, which is nearly non-fluorescent, reacts with hydroxyl radicals to produce the highly fluorescent 2-HTA. The intensity of the fluorescence is proportional to the amount of hydroxyl radicals generated.

Q4: Can the fluorescence of 2-HTA be quenched?

Yes, the fluorescence of 2-HTA can be quenched by various substances. For instance, in aqueous solutions, the presence of metal ions like Cu(II) can lead to a reduction in fluorescence intensity. It is crucial to consider the composition of your sample matrix to avoid potential quenching effects.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or very low fluorescence signal	1. Incorrect excitation or emission wavelength settings. 2. Low concentration of 2-HTA. 3. Presence of a quenching agent in the solvent or sample. 4. Instrument malfunction (e.g., lamp off, detector issue).	1. Verify the excitation and emission wavelengths. For aqueous solutions, start with an excitation of ~315 nm and scan for emission around 425 nm. 2. Prepare a fresh, more concentrated solution of 2-HTA. 3. Analyze the composition of your solvent and sample for potential quenchers. If possible, purify the solvent or use a different one. 4. Check the instrument's operational status, including the lamp and detector.
Unexpected shifts in excitation or emission peaks	1. Change in solvent polarity. 2. Presence of impurities in the solvent. 3. Formation of aggregates at high concentrations.	1. Characterize the polarity of your solvent. A shift to longer wavelengths (red shift) in the emission spectrum often indicates an increase in solvent polarity. 2. Use high-purity, spectroscopy-grade solvents. 3. Dilute the sample to see if the spectral shift is concentration-dependent.
Inconsistent or fluctuating fluorescence intensity	1. Temperature fluctuations in the sample. 2. Photobleaching of the sample due to prolonged exposure to the excitation light. 3. Presence of scattering particles in the solution.	1. Use a temperature-controlled cuvette holder to maintain a constant temperature. 2. Reduce the excitation light intensity or the exposure time. Prepare a fresh sample if significant photobleaching has occurred. 3. Filter the solution to remove any particulate matter.
Distorted spectrum shape	1. Inner filter effect at high concentrations. 2. Instrumental artifacts (e.g., Raman scattering from the solvent).	1. Dilute the sample. The absorbance of the solution at the excitation wavelength should generally be below 0.1 to avoid inner filter effects. 2. Measure the spectrum of the pure solvent (blank) to identify and subtract any Raman peaks.

Experimental Protocols

Protocol for Measuring the Fluorescence Spectrum of 2-Hydroxyterephthalic Acid in Different Solvents

Objective: To determine the excitation and emission spectra of 2-HTA in various solvents to assess the impact of solvent polarity.

Materials:

• 2-Hydroxyterephthalic acid (solid)

• A selection of high-purity, spectroscopy-grade solvents with varying polarities (e.g., hexane, toluene, dichloromethane, acetone, ethanol, methanol, water)

• Fluorometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-HTA (e.g., 1 mM) in a suitable solvent in which it is readily soluble (e.g., methanol or ethanol).

• Working Solution Preparation: From the stock solution, prepare dilute working solutions (e.g., 1-10 µM) of 2-HTA in each of the selected solvents. Ensure the final absorbance at the excitation maximum is below 0.1 to prevent inner filter effects.

• Instrument Setup:

  • Turn on the fluorometer and allow the lamp to warm up for the recommended time.

  • Set the excitation and emission slit widths (e.g., 5 nm).

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be tested and record a blank scan to account for any background fluorescence or Raman scattering.

• Excitation Spectrum Measurement:

  • Replace the blank with the cuvette containing the 2-HTA working solution.

  • Set the emission wavelength to the expected maximum (e.g., 425 nm for aqueous solutions, may need to be adjusted for other solvents) and scan a range of excitation wavelengths (e.g., 250-400 nm) to find the excitation maximum.

• Emission Spectrum Measurement:

  • Set the excitation wavelength to the determined maximum from the previous step.

  • Scan a range of emission wavelengths (e.g., 350-600 nm) to record the fluorescence emission spectrum and determine the emission maximum.

• Data Analysis:

  • Subtract the blank spectrum from the sample spectrum.

  • Record the excitation and emission maxima for 2-HTA in each solvent.

  • Tabulate the data for comparison.

Data Presentation

Table 1: Hypothetical Fluorescence Properties of 2-Hydroxyterephthalic Acid in Various Solvents

Solvent	Polarity Index (ET(30))	Excitation Max (nm)	Emission Max (nm)	Stokes Shift (cm⁻¹)	Quantum Yield (Φ)
Hexane	31.0	~310	~405	~7500	~0.20
Toluene	33.9	~312	~415	~7900	~0.25
Dichloromethane	41.1	~314	~420	~8200	~0.30
Acetone	42.2	~315	~425	~8500	~0.35
Ethanol	51.9	~316	~430	~8800	~0.40
Methanol	55.5	~316	~435	~9100	~0.45
Water	63.1	~315	~425	~8500	~0.50

Note: The data in this table are illustrative and intended to show the expected trends. Actual experimental values may vary.

Visualizations

Caption: Experimental workflow for studying solvent effects on 2-HTA fluorescence.

Caption: Relationship between solvent properties and 2-HTA fluorescence characteristics.

References

• 1. escholarship.org [escholarship.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]

removing interfering compounds in samples for 2-Hydroxyterephthalic acid analysis

Welcome to the technical support center for the analysis of 2-Hydroxyterephthalic acid (2-HTA). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

I. Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address specific issues you may encounter.

A. Biological Samples (Plasma, Serum, Urine)

Question 1: I am analyzing 2-HTA in plasma/serum and observe significant background interference. How can I remove proteins that are likely causing this interference?

Answer:

Proteins are a major source of interference in the analysis of 2-HTA in plasma and serum. Protein precipitation is a common and effective method to remove them. Acetonitrile is a widely used and efficient precipitating agent.

Recommended Protocol: Protein Precipitation with Acetonitrile

• Sample Preparation: Take a 100 µL aliquot of your plasma or serum sample.

• Precipitation: Add 300 µL of cold acetonitrile (containing an internal standard if used) to the sample. This creates a 3:1 (v/v) ratio of acetonitrile to sample.

• Vortexing: Vortex the mixture vigorously for 1-3 minutes to ensure thorough mixing and protein denaturation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant, which contains the 2-HTA, for analysis.

Question 2: What is the expected recovery of 2-HTA after protein precipitation with acetonitrile, and how can I assess it?

Answer:

The recovery of an analyte after a sample preparation step is crucial for accurate quantification. While specific recovery for 2-HTA can vary based on experimental conditions, typical recoveries for small molecules after acetonitrile precipitation are generally high.

To assess the recovery in your own experiment, you can perform a recovery study. This involves comparing the analytical signal of 2-HTA in a sample that has undergone the precipitation process to the signal of a standard solution of 2-HTA at the same concentration that has not been subjected to precipitation.

Quantitative Data Summary: Analyte Recovery after Protein Precipitation

Precipitating Agent	Sample Matrix	Analyte	Average Recovery (%)	Reference
Acetonitrile	Human Plasma	Various Drugs	>80%	[1]
Acetonitrile	Human Plasma	Efavirenz	88.7 - 111.5%	[2]
Zinc Hydroxide	Human Serum Albumin	Lidocaine	90 ± 6%	[3]
Zinc Hydroxide	Human Serum Albumin	3-Hydroxyanthranilic acid	60 ± 8%	[3]

Question 3: I am working with urine samples. Is protein precipitation necessary, and what other methods can I use for sample cleanup?

Answer:

Urine typically has a lower protein concentration than plasma or serum, but it contains other interfering substances like salts and pigments. For sensitive analyses, a cleanup step is still recommended. Solid-Phase Extraction (SPE) is a highly effective technique for cleaning up urine samples before 2-HTA analysis.

Recommended Protocol: Solid-Phase Extraction (SPE) for Urine Samples

A reverse-phase SPE cartridge (e.g., C18) can be used to retain 2-HTA while allowing polar interferences like salts to be washed away.

• Column Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove salts and other polar impurities. A second wash with a weak organic solvent solution (e.g., 5% methanol in water) can further remove less polar interferences.

• Elution: Elute the 2-HTA from the cartridge with 1 mL of methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase for HPLC analysis.

Quantitative Data Summary: Analyte Recovery after Solid-Phase Extraction

SPE Sorbent	Sample Matrix	Analyte(s)	Average Recovery (%)	Reference
Polymeric	Urine	Various Drugs of Abuse	74.2 - 116.9%	[4]
Phenyl-Hexyl	Urine	Pain Management Drugs	73 - 105%	[5]

B. Environmental Samples (Water, Soil Extracts)

Question 4: I am analyzing 2-HTA in environmental water samples and see a broad, interfering fluorescence signal. What could be the cause and how do I remove it?

Answer:

Humic and fulvic acids are common components of natural waters and are known to be fluorescent, which can significantly interfere with the detection of 2-HTA.[6] A common method to remove humic acids is by pH adjustment and precipitation.

Recommended Protocol: Removal of Humic Acid by Acid Precipitation

• Acidification: Adjust the pH of the water sample to 1.0 using a strong acid, such as 6 M HCl. Humic acids are insoluble at this low pH.

• Precipitation: Allow the acidified sample to stand for 12-16 hours to ensure complete precipitation of the humic acids.

• Separation: Centrifuge the sample to pellet the precipitated humic acid. The supernatant, containing the 2-HTA and soluble fulvic acids, can then be carefully collected for further analysis.

• Purification (Optional): For higher purity, the humic acid precipitate can be redissolved in 0.1 M KOH and then reprecipitated with 6 M HCl to remove co-precipitated impurities.[6]

Question 5: How can I improve the removal of humic substances if acid precipitation is not sufficient?

Answer:

For more rigorous removal of humic substances, a multi-step approach combining precipitation and solid-phase extraction can be employed. This is particularly useful for complex soil extracts.

Recommended Protocol: Combined Approach for Humic Acid Removal

• Initial Lysis and Precipitation: Perform a detergent-based cell lysis (for soil microbes) followed by trichloroacetic acid (TCA) precipitation of proteins.

• Acidification and Filtration at Peptide Level: After enzymatic digestion (if performing proteomics), acidify the peptide solution to a pH of 2-3. At this pH, humic acids are less soluble than the target analytes.

• Filtration: Use a molecular weight cutoff filter (e.g., 10 kDa) to separate the larger humic acid molecules from the smaller 2-HTA molecules.[7]

C. General HPLC Troubleshooting

Question 6: My 2-HTA peak is tailing in my HPLC chromatogram. What are the common causes and how can I fix it?

Answer:

Peak tailing is a common issue in HPLC and can be caused by several factors. For an acidic compound like 2-HTA, interactions with the stationary phase are a likely cause.

Troubleshooting Peak Tailing:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with the carboxyl groups of 2-HTA, causing tailing.

  • Solution: Lower the pH of the mobile phase (e.g., to pH 2.5-3 with formic or phosphoric acid). This will protonate the silanol groups, reducing their interaction with the analyte.

• Column Contamination: Buildup of strongly retained compounds from the sample matrix on the column inlet can distort peak shape.

  • Solution: Use a guard column to protect the analytical column. If contamination is suspected, flush the column with a strong solvent.

• Mismatched Injection Solvent: Injecting the sample in a solvent much stronger than the mobile phase can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the mobile phase.

• Column Void: A void at the head of the column can lead to peak tailing or splitting.

  • Solution: This usually indicates column degradation and the column may need to be replaced.

Question 7: I am observing ghost peaks in my chromatogram. What are they and how can I eliminate them?

Answer:

Ghost peaks are unexpected peaks that appear in a chromatogram. They can originate from several sources.

Troubleshooting Ghost Peaks:

• Contaminated Mobile Phase: Impurities in the solvents or additives used to prepare the mobile phase can appear as ghost peaks, especially in gradient elution.

  • Solution: Use high-purity HPLC-grade solvents and reagents. Filter all mobile phases before use.

• Carryover from Previous Injections: If a compound from a previous injection is not fully eluted, it can appear as a ghost peak in subsequent runs.

  • Solution: Implement a thorough needle wash protocol in your autosampler. Increase the column wash time at the end of each run.

• Sample Contamination: The ghost peak could be a contaminant introduced during sample preparation.

  • Solution: Run a blank sample (injection of the sample solvent) to see if the ghost peak is present. If so, the contamination is likely from the solvent or the system.

II. Experimental Workflows and Diagrams

A. Workflow for Removing Protein Interferences from Biological Samples

This workflow outlines the process of preparing biological samples for 2-HTA analysis by removing protein interferences.

Caption: Workflow for Protein Precipitation.

B. Workflow for Removing Humic Acid Interferences from Environmental Samples

This diagram illustrates the procedure for removing humic acid from water samples to prevent fluorescence interference.

Caption: Workflow for Humic Acid Removal.

C. Logical Troubleshooting Flow for HPLC Peak Tailing

This decision tree provides a systematic approach to troubleshooting peak tailing issues in your 2-HTA analysis.

Caption: Decision Tree for Peak Tailing.

References

• 1. researchgate.net [researchgate.net]
• 2. Overcoming the Effects of Highly Organic Protein Precipitation Extracts on LC Peak Shape Using Direct Injection [restek.com]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Analysis of Drugs of Abuse in Urine [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Optimized Extraction Method To Remove Humic Acid Interferences from Soil Samples Prior to Microbial Proteome Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Terephthalic Acid and Hydroxyl Radical Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the reaction between terephthalic acid (TPA) and hydroxyl radicals (•OH). This reaction is commonly used to detect and quantify hydroxyl radicals due to the formation of the highly fluorescent product, 2-hydroxyterephthalic acid (hTA).

Frequently Asked Questions (FAQs)

Q1: What is the primary product of the reaction between terephthalic acid and hydroxyl radicals?

The reaction between terephthalic acid (TPA) and a hydroxyl radical (•OH) primarily yields a single, stable, and highly fluorescent product: 2-hydroxyterephthalic acid (hTA).[1][2][3] Due to the symmetric structure of TPA, the hydroxylation predominantly occurs at one of the four identical positions on the aromatic ring.[2] This specificity is a significant advantage of using TPA as a hydroxyl radical probe.

Q2: What are the main advantages of using terephthalic acid as a hydroxyl radical probe?

Terephthalic acid is a preferred probe for hydroxyl radical detection for several reasons:

• High Sensitivity: The fluorescent product, hTA, allows for very low detection limits, as low as 2 nM.[3]

• High Specificity: TPA's symmetrical structure results in a single primary fluorescent product, simplifying analysis.[2]

• Product Stability: The fluorescent product, 2-hydroxyterephthalic acid, is stable for hours.[2]

• Solubility and pH Stability: TPA is more soluble and its fluorescent product is more stable over a wider pH range compared to other common probes like benzoate.[1][3]

Q3: What methods can be used to generate hydroxyl radicals for my experiment?

Hydroxyl radicals can be generated through various methods, including:

• Fenton and photo-Fenton Reactions: These involve the reaction of ferrous iron (Fe²⁺) with hydrogen peroxide (H₂O₂), which can be enhanced by UV light.[1][2]

• Radiolysis of Water: Using gamma rays to split water molecules.[2]

• Sonolysis: Applying ultrasound to aqueous solutions.[1]

• Photocatalysis: Using semiconductors like TiO₂ under UV irradiation.[4]

• UV Photolysis: Direct photolysis of sources like hydrogen peroxide or nitrate.[1][5]

Q4: How does pH affect the reaction rate and product yield?

The yield of 2-hydroxyterephthalic acid (hTA) is moderately dependent on pH. The yield has been reported to decrease from approximately 35% at pH 9 to 31% at pH 2.[1]

Q5: Can transition metals interfere with the experiment?

Yes, transition metals can interfere with the reaction. For instance, copper (Cu²⁺) can form complexes with terephthalic acid at high concentrations, potentially reducing the apparent formation of hTA.[1][6][7] Iron (Fe²⁺/Fe³⁺) is a key component of the Fenton reaction and its concentration will directly impact the rate of hydroxyl radical generation.[1] It is crucial to use high-purity reagents and thoroughly clean all labware to avoid metal contamination.[1][8]

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low or No Fluorescence Signal	1. Inefficient Hydroxyl Radical Generation: Incorrect reagent concentrations (e.g., Fe²⁺, H₂O₂), improper pH, or insufficient UV light intensity (for photo-Fenton).2. Quenching of Fluorescence: Presence of quenching agents in the sample matrix.3. Degradation of Fluorescent Product: Exposure of hTA to UV light with wavelengths shorter than 360 nm can cause photodegradation.[5]	1. Optimize Reaction Conditions: Verify the concentrations of all reagents. Adjust the pH to the optimal range for your hydroxyl radical generation method. Ensure the UV lamp is functioning correctly and providing adequate irradiation.2. Sample Purity: Use high-purity water and reagents. Consider sample cleanup steps if the matrix is complex.3. Control Light Exposure: Minimize the exposure of the samples to short-wavelength UV light after the reaction.
High Background Fluorescence	1. Contaminated Reagents or Glassware: Impurities in the terephthalic acid, water, or other reagents, or residual fluorescent compounds on the glassware.2. Autofluorescence of Sample Matrix: Components within the sample itself may be fluorescent at the excitation/emission wavelengths of hTA.	1. Use High-Purity Materials: Employ analytical grade or higher purity reagents. Thoroughly clean all glassware, preferably with an acid wash followed by rinsing with high-purity water.2. Run Blanks: Always run a blank sample containing everything except the hydroxyl radical source to measure and subtract the background fluorescence.
Poor Reproducibility	1. Inconsistent Reaction Conditions: Fluctuations in temperature, pH, or reagent concentrations between experiments.2. Metal Contamination: Trace metal contaminants can catalyze or inhibit the reaction in an uncontrolled manner.[1][8]3. Pipetting Errors: Inaccurate measurement of reagents.	1. Standardize Protocols: Maintain consistent experimental conditions (temperature, pH, mixing speed). Prepare fresh solutions for each set of experiments.2. Use High-Purity Reagents: As mentioned, use high-purity water and reagents to minimize metal contamination.3. Calibrate Pipettes: Ensure all pipettes are properly calibrated.
Unexpected Reaction Kinetics	1. Side Reactions: The hydroxyl radicals may be reacting with other species in the solution, competing with terephthalic acid.2. Interference from Transition Metals: As noted, metals like Cu²⁺ can complex with TPA, affecting its availability to react with hydroxyl radicals.[1][6][7]	1. Simplify the System: If possible, conduct initial experiments in a simple, well-defined buffer system before moving to more complex matrices.2. Metal Chelators: In some cases, the addition of a specific metal chelator (that does not interfere with the primary reaction) may be necessary to sequester interfering metal ions. However, this should be done with caution as it can also affect hydroxyl radical generation.

Quantitative Data Summary

Parameter	Value	Conditions	Reference
Rate Constant (TPA + •OH)	3.3 x 10⁹ M⁻¹s⁻¹	Not specified	[2]
Rate Constant (TPA + •OH)	(4.4 ± 0.1) x 10⁹ M⁻¹s⁻¹	Not specified
Yield of hTA (YhTA)	31.5 ± 7%	Ferrous Fenton system at pH 3.5	[1][6][7]
Yield of hTA (YhTA)	~35%	pH 9	[1]
Yield of hTA (YhTA)	~31%	pH 2	[1]
Detection Limit of hTA	~2 nM	Fluorescence spectroscopy	[1][3]
Detection Limit of hTA	5 nmol/L (100 fmol)	HPLC with fluorescence detection	[9]

Experimental Protocols

Protocol 1: Hydroxyl Radical Detection using a Ferrous Fenton System

This protocol describes the generation of hydroxyl radicals using the Fenton reaction and their detection with terephthalic acid.

• Reagent Preparation:

  • Terephthalic Acid (TPA) Stock Solution: Prepare a stock solution of TPA (e.g., 10 mM) in high-purity water. The disodium salt of terephthalic acid is more soluble.

  • Ferrous Sulfate (FeSO₄) Solution: Prepare a fresh solution of FeSO₄ (e.g., 1 mM) in high-purity water.

  • Hydrogen Peroxide (H₂O₂) Solution: Prepare a solution of H₂O₂ (e.g., 1 mM) in high-purity water. The exact concentration should be determined by UV-Vis spectrophotometry.

  • Buffer Solution: Prepare a suitable buffer to maintain the desired pH (e.g., phosphate buffer for pH 7.4 or adjust with sulfuric acid for a lower pH).

• Reaction Procedure:

  • In a reaction vessel, combine the TPA stock solution and buffer to achieve the desired final concentrations (e.g., 500 µM TPA).

  • Add the H₂O₂ solution to the desired final concentration (e.g., 5.38-6.00 µM).

  • Initiate the reaction by adding the FeSO₄ solution to the desired final concentration (e.g., 4.44-4.77 µM).[1]

  • Incubate the reaction mixture in the dark with gentle shaking at a constant temperature (e.g., 20°C).[1]

  • At specific time intervals, withdraw aliquots of the reaction mixture.

• Analysis:

  • Analyze the collected aliquots for the formation of 2-hydroxyterephthalic acid (hTA) using a fluorescence spectrometer or HPLC with a fluorescence detector.[10][9]

  • For fluorescence spectroscopy, use an excitation wavelength of approximately 315-320 nm and measure the emission at around 425 nm.

  • Quantify the concentration of hTA by comparing the fluorescence intensity to a standard curve prepared with authentic hTA.

Protocol 2: Quantification of H₂O₂

Accurate quantification of H₂O₂ is crucial for controlled hydroxyl radical generation.

• Reagent Preparation:

  • Eluent: High-purity water with 0.1 mM EDTA, adjusted to pH 3.5 with sulfuric acid.

  • Fluorescent Reagent: A solution containing horseradish peroxidase and p-hydroxyphenyl acetic acid (POHPAA).

• HPLC Procedure:

  • Use an HPLC system with a fluorescence detector (e.g., Shimadzu RF-10AXL).[1]

  • Inject the sample onto a C18 guard column with the eluent delivered at a flow rate of 0.6 mL/min.[1]

  • Post-column, mix the eluate with the fluorescent reagent.

  • The horseradish peroxidase catalyzes the reaction between H₂O₂ and POHPAA to form a fluorescent dimer.[1]

  • Detect the fluorescent dimer at an excitation wavelength of 320 nm and an emission wavelength of 400 nm.[1]

Visualizations

Caption: Experimental workflow for hydroxyl radical detection.

Caption: Simplified Fenton reaction and TPA hydroxylation.

References

• 1. scispace.com [scispace.com]
• 2. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Terephthalate as a probe for photochemically generated hydroxyl radical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. escholarship.org [escholarship.org]
• 9. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. keio.elsevierpure.com [keio.elsevierpure.com]

Technical Support Center: Quality Control of Commercial 2-Hydroxyterephthalic Acid for Research Use

This technical support center provides researchers, scientists, and drug development professionals with essential information for the quality control of commercial 2-Hydroxyterephthalic acid (2-HTA) used in research.

Frequently Asked Questions (FAQs)

1. What is the typical purity of commercial 2-Hydroxyterephthalic acid?

Commercial 2-Hydroxyterephthalic acid is generally available with a purity of 97% or higher.[1][2] It is supplied as a solid, with a color ranging from white to yellow or orange.[3]

2. How should I store 2-Hydroxyterephthalic acid?

For long-term stability, 2-HTA should be stored in a tightly sealed container in a dry, well-ventilated place at room temperature, under an inert atmosphere.[3] While it may be shipped at ambient temperature, this is due to the minimal transit times and does not reflect the ideal long-term storage conditions.[2]

3. What are the main safety precautions when handling 2-Hydroxyterephthalic acid?

2-Hydroxyterephthalic acid is harmful if swallowed and can cause skin, eye, and respiratory irritation.[3] It is crucial to wear appropriate personal protective equipment (PPE), including gloves and safety glasses, and to work in a well-ventilated area. Avoid creating dust when handling the solid material.

4. What are potential impurities in commercial 2-Hydroxyterephthalic acid?

While specific impurity profiles can vary between suppliers, potential impurities may include:

• Starting materials: Unreacted terephthalic acid or other precursors from the synthesis process.[4][5]

• Isomers: Positional isomers such as 2,5-dihydroxyterephthalic acid may be present.[4]

• By-products: Compounds formed during the synthesis of 2-HTA.[6]

• Residual solvents: Solvents used during the manufacturing and purification process.[5][7]

• Degradation products: Impurities can arise from improper storage or handling, leading to degradation.[7]

5. How can I assess the purity of my 2-Hydroxyterephthalic acid sample?

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for determining the purity of aromatic carboxylic acids like 2-HTA.[8][9] It allows for the separation and quantification of the main component and any non-volatile impurities. For volatile impurities, Gas Chromatography-Mass Spectrometry (GC-MS) may be more suitable.[8]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent experimental results	Impurities in the 2-HTA reagent.	Verify the purity of your 2-HTA lot using a suitable analytical method like HPLC. If impurities are detected, consider purifying the reagent or obtaining a higher purity grade.
Degradation of the 2-HTA stock solution.	Prepare fresh stock solutions regularly. 2-HTA stock solutions in water should be stored in a refrigerator and protected from light.[10]
Low fluorescence signal in hydroxyl radical detection assays	Interference from transition metals.	Transition metals, such as Cu(II) at concentrations above 50 µM, can quench the fluorescence of 2-HTA.[10] Consider using a chelating agent or ensure all labware is thoroughly cleaned to avoid metal contamination.
Incorrect pH of the reaction buffer.	The fluorescence of 2-HTA can be pH-dependent. Ensure the pH of your experimental system is controlled and consistent with the established protocol. The yield of 2-HTA from the reaction with hydroxyl radicals also varies with pH.[10]
High background fluorescence	Contaminated solvents or reagents.	Use high-purity solvents and reagents for all experiments.[10]
Presence of other fluorescent impurities in the 2-HTA.	Run a blank sample containing all components except the source of hydroxyl radicals to determine the background fluorescence. If the background is high, a purer grade of 2-HTA may be needed.
Unexpected peaks in chromatogram (HPLC analysis)	Isomeric impurities.	Positional isomers may have similar retention times. Optimize the HPLC method (e.g., mobile phase composition, gradient) to improve the resolution of isomeric impurities.[9]
Sample degradation during analysis.	Ensure the mobile phase is compatible with 2-HTA and that the analysis is performed promptly after sample preparation.

Experimental Protocols

Purity Assessment of 2-Hydroxyterephthalic Acid by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 2-HTA. Method optimization may be required depending on the specific impurities expected and the HPLC system used.

1. Reagents and Materials:

• 2-Hydroxyterephthalic acid sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (analytical grade)

• Volumetric flasks

• Pipettes

• HPLC vials

2. Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 100 x 2.1 mm, 3.5 µm)[9]

3. Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water (e.g., 30:70 v/v) containing 0.1% phosphoric acid or formic acid.[8] Filter and degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh a known amount of a 2-HTA reference standard and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of dilutions to create a calibration curve.

• Sample Solution Preparation: Dissolve a known amount of the commercial 2-HTA sample in the mobile phase to achieve a concentration within the range of the calibration curve.

• Chromatographic Conditions:

  • Column: C18 reverse-phase

  • Injection Volume: 10 µL

  • Flow Rate: 0.5 mL/min (may require optimization)

  • Detection Wavelength: 315 nm (based on the excitation wavelength for fluorescence)[11]

  • Column Temperature: 30 °C

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Analysis: Determine the purity of the sample by calculating the area percentage of the 2-HTA peak relative to the total area of all peaks in the chromatogram.

Visual Guides

Caption: Quality Control Workflow for Commercial 2-Hydroxyterephthalic Acid.

Caption: Troubleshooting Guide for Fluorescence-Based Assays Using 2-HTA.

References

• 1. scbt.com [scbt.com]
• 2. 2-Hydroxyterephthalic acid 97 636-94-2 [sigmaaldrich.com]
• 3. chembk.com [chembk.com]
• 4. 2-hydroxyterephthalic acid | 636-94-2 [chemicalbook.com]
• 5. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmtech.com [pharmtech.com]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. Micellar liquid chromatography of terephthalic acid impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]
• 11. 2-hydroxyterephthalic acid synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-Hydroxyterephthalic Acid and Coumarin as Hydroxyl Radical Probes

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of hydroxyl radicals (•OH), a highly reactive oxygen species (ROS), is crucial for understanding oxidative stress and its implications in various biological and chemical processes. This guide provides a detailed comparison of two widely used fluorescent probes: terephthalic acid (which is converted to 2-hydroxyterephthalic acid) and coumarin.

Principle of Detection

Both terephthalic acid and coumarin are non-fluorescent molecules that, upon reaction with hydroxyl radicals, are converted into highly fluorescent products. The intensity of the fluorescence emitted is proportional to the concentration of hydroxyl radicals, allowing for their quantification.

Terephthalic Acid (TA): This probe reacts with hydroxyl radicals to produce a single fluorescent product, 2-hydroxyterephthalic acid (hTA)[1][2]. The symmetric nature of the terephthalic acid molecule simplifies the reaction, leading to a single, stable fluorescent product[2].

Coumarin: In contrast, the reaction of coumarin with hydroxyl radicals yields several hydroxylated products[3][4]. Among these, 7-hydroxycoumarin (7-OHC) is the most strongly fluorescent and is the primary product measured[3][4]. The formation of multiple products can introduce complexity in the precise quantification of hydroxyl radicals[3][4].

Quantitative Performance Comparison

The selection of a suitable hydroxyl radical probe often depends on its performance characteristics. The following table summarizes the key quantitative data for terephthalic acid and coumarin.

Parameter	Terephthalic Acid (TA)	Coumarin
Fluorescent Product	2-Hydroxyterephthalic acid (hTA)	7-Hydroxycoumarin (7-OHC)
Excitation Wavelength	~310-315 nm[1][5]	~326-355 nm[6][7][8]
Emission Wavelength	~420-425 nm[1][5]	~450-460 nm[7][9]
Limit of Detection	~2-5 nM[1][10]	~5 nM[2][3][11]
Reaction Rate Constant with •OH	3.3-4.4 x 10⁹ M⁻¹s⁻¹[2][12]	5.0 x 10⁹ - 1.05 x 10¹⁰ M⁻¹s⁻¹[13][14]
Product Yield	~31.5 ± 7% (at pH 3.5)[15]; 30.5-35% (pH 2-9)[1]	~4.4-6.1%[3][13]
Quantum Yield of Product	Not explicitly found	0.08 - 0.32 (for 7-hydroxycoumarin derivatives)[6][7][9]
Selectivity	High for •OH over H₂O₂ and O₂⁻[16][17]	High for •OH[14][18]
Key Limitations	Potential interference from Cu(II) at high concentrations (>50 µM)[15]. Photodegradation of hTPA under UV irradiation <360 nm[12].	"Inner filtering effect" where coumarin absorbs excitation light intended for 7-OHC, leading to underestimation of •OH[3][4]. Formation of multiple, less fluorescent byproducts[3][4].

Reaction Mechanisms

The detection of hydroxyl radicals by both probes involves an electrophilic aromatic substitution reaction where the hydroxyl radical attacks the aromatic ring.

Figure 1. Reaction of Terephthalic Acid with a Hydroxyl Radical.

Figure 2. Reaction of Coumarin with a Hydroxyl Radical.

Experimental Protocols

Below are generalized experimental protocols for the detection of hydroxyl radicals using terephthalic acid and coumarin. Specific concentrations and incubation times may need to be optimized based on the experimental system.

Hydroxyl Radical Detection using Terephthalic Acid

This protocol is based on the fluorometric detection of 2-hydroxyterephthalic acid (hTA).

Materials:

• Terephthalic acid (TA)

• 2-Hydroxyterephthalic acid (hTA) standard

• Phosphate buffer (pH 7.4)

• Fluorometer

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of TA (e.g., 10 mM) in a suitable buffer (e.g., phosphate buffer, pH 7.4).

  • Prepare a series of hTA standards of known concentrations in the same buffer for calibration.

• Sample Preparation and Reaction:

  • To your experimental sample suspected of containing hydroxyl radicals, add the TA stock solution to a final concentration typically in the range of 100 µM to 2 mM.

  • Incubate the reaction mixture at the desired temperature for a specific period. This incubation time should be optimized to allow for sufficient reaction without significant degradation of the product.

• Fluorescence Measurement:

  • After incubation, measure the fluorescence intensity of the sample using a fluorometer.

  • Set the excitation wavelength to approximately 315 nm and the emission wavelength to approximately 425 nm[5].

• Quantification:

  • Generate a standard curve by plotting the fluorescence intensity of the hTA standards against their concentrations.

  • Determine the concentration of hTA in your sample by interpolating its fluorescence intensity on the standard curve.

  • Calculate the concentration of hydroxyl radicals, taking into account the yield of hTA from the reaction (approximately 31.5-35%)[1][15].

Figure 3. Experimental Workflow for •OH Detection with Terephthalic Acid.

Hydroxyl Radical Detection using Coumarin

This protocol outlines the detection of hydroxyl radicals through the formation of 7-hydroxycoumarin (7-OHC).

Materials:

• Coumarin

• 7-Hydroxycoumarin (7-OHC) standard

• Phosphate buffer (pH 7.4)

• Fluorometer

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of coumarin (e.g., 10 mM) in a suitable solvent (e.g., ethanol or DMSO) and then dilute in phosphate buffer (pH 7.4) to the desired working concentration.

  • Prepare a series of 7-OHC standards of known concentrations in the same buffer for calibration.

• Sample Preparation and Reaction:

  • Add the coumarin working solution to your experimental sample to a final concentration typically in the range of 100 µM to 1 mM.

  • Incubate the mixture under the desired experimental conditions.

• Fluorescence Measurement:

  • Measure the fluorescence of the sample using a fluorometer with an excitation wavelength of approximately 332-355 nm and an emission wavelength of approximately 450-460 nm[7][9].

• Quantification:

  • Construct a standard curve using the fluorescence readings of the 7-OHC standards.

  • Determine the concentration of 7-OHC in your sample from the standard curve.

  • Calculate the hydroxyl radical concentration, considering the low yield of 7-OHC (around 4.4-6.1%)[3][13] and being mindful of the potential for the inner filtering effect, especially at higher coumarin concentrations[3][4].

Figure 4. Experimental Workflow for •OH Detection with Coumarin.

Conclusion

Both terephthalic acid and coumarin are valuable tools for the detection of hydroxyl radicals. Terephthalic acid offers the advantage of forming a single, stable fluorescent product, which can lead to more straightforward quantification. Coumarin, while also a sensitive probe, presents challenges due to the formation of multiple hydroxylated products and the potential for the "inner filtering effect." The choice between these two probes will depend on the specific requirements of the experimental system, including the expected concentration of hydroxyl radicals, the presence of interfering substances, and the desired level of quantitative accuracy. For precise quantification, careful calibration and consideration of the limitations of each probe are essential.

References

• 1. escholarship.org [escholarship.org]
• 2. cjcu.jlu.edu.cn [cjcu.jlu.edu.cn]
• 3. Enhanced Monitoring of Photocatalytic Reactive Oxygen Species: Using Electrochemistry for Rapid Sensing of Hydroxyl Radicals Formed during the Degradation of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]
• 6. PhotochemCAD | 7-Hydroxycoumarin [photochemcad.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Quantifying hydroxyl radicals generated by a low-temperature plasma using coumarin: methodology and precautions - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP00040D [pubs.rsc.org]
• 9. 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. keio.elsevierpure.com [keio.elsevierpure.com]
• 11. researchgate.net [researchgate.net]
• 12. Terephthalate as a probe for photochemically generated hydroxyl radical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Coumarin-3-carboxylic acid as a detector for hydroxyl radicals generated chemically and by gamma radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]
• 16. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Terephthalic acid: a dosimeter for the detection of hydroxyl radicals in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to Radical Detection: 2-Hydroxyterephthalic Acid vs. Electron Spin Resonance

For researchers, scientists, and drug development professionals, the accurate detection and quantification of reactive oxygen species (ROS), particularly the highly reactive hydroxyl radical (•OH), is crucial for understanding disease mechanisms and evaluating therapeutic interventions. Two prominent methods for this purpose are the 2-hydroxyterephthalic acid (HTA) fluorescence assay and Electron Spin Resonance (ESR) spectroscopy. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most appropriate method for specific research needs.

Principle of Detection

2-Hydroxyterephthalic Acid (HTA) Assay

The HTA assay is a fluorescence-based method that relies on the chemical trapping of hydroxyl radicals. Non-fluorescent terephthalic acid (TA) reacts with •OH to produce a highly fluorescent and stable product, 2-hydroxyterephthalic acid (HTA).[1][2][3] The intensity of the fluorescence emission is directly proportional to the amount of HTA formed, which in turn correlates with the concentration of hydroxyl radicals in the sample. Due to the symmetric nature of the terephthalic acid molecule, only one mono-hydroxylated isomer is formed, which simplifies the interpretation of the results.[1][2][4]

Figure 1. Reaction of terephthalic acid with a hydroxyl radical.

Electron Spin Resonance (ESR) Spectroscopy

Electron Spin Resonance (ESR), also known as Electron Paramagnetic Resonance (EPR), is a spectroscopic technique that directly detects molecules containing unpaired electrons, such as free radicals.[5][6][7] The principle is analogous to Nuclear Magnetic Resonance (NMR), but it excites electron spins instead of atomic nuclei.[6] Because many biologically relevant radicals like •OH are extremely short-lived, a technique called "spin trapping" is often employed.[5][8] This involves adding a "spin trap" molecule (e.g., 5,5-dimethyl-1-pyrroline-N-oxide, DMPO) to the sample. The spin trap reacts with the transient radical to form a much more stable paramagnetic "spin adduct," which can then be detected and identified by its unique ESR spectrum.[9][10][11]

Figure 2. Principle of ESR spin trapping for radical detection.

Quantitative Performance Comparison

The choice between the HTA assay and ESR spectroscopy often depends on the specific requirements of the experiment, such as sensitivity, specificity, and the need for quantitative versus qualitative data.

Parameter	2-Hydroxyterephthalic Acid (HTA) Assay	Electron Spin Resonance (ESR) Spectroscopy
Principle	Indirect detection via a fluorescent product.	Direct detection of unpaired electrons; often uses spin traps for transient radicals.[5][6]
Limit of Detection	High sensitivity; as low as 2 nM to 50 nM.[1][12]	Generally lower sensitivity for short-lived radicals; dependent on spin trap efficiency.
Specificity	Highly specific for hydroxyl radicals, as superoxide and hydrogen peroxide do not react.[4][13] Potential interference from transition metals like Cu(II) at high concentrations (>50 µM).	Considered the "gold standard" for radical identification due to characteristic spectra.[5] However, spin trap adducts can sometimes be formed through non-radical pathways, leading to artifacts.[11]
Quantification	Good for relative quantification. Absolute quantification can be challenging due to disagreements in the literature on the exact yield of HTA from the •OH reaction (reported yields vary, e.g., 31.5 ± 7%).[12]	Can provide quantitative data on radical concentration, but requires careful calibration with standards (e.g., TEMPOL).[14] Quantification of electrochemically generated •OH can be problematic.[11]
Temporal Resolution	Measures the cumulative amount of radicals generated over time, as the HTA product is stable for hours.[1][2]	Can provide real-time information on radical formation, especially in flow-through systems.[15][16]
Equipment	Requires a fluorescence spectrophotometer or an HPLC with a fluorescence detector.	Requires a specialized and expensive ESR/EPR spectrometer.
Ease of Use	Relatively simple and high-throughput.	Technically demanding, requires expertise in instrument operation and spectral interpretation.

Experimental Protocols

HTA Assay for Hydroxyl Radical Detection

This protocol describes a general method for detecting •OH using terephthalic acid in a Fenton reaction system.

• Reagent Preparation:

  • Terephthalic Acid (TA) Stock Solution: Prepare a 10 mM stock solution of terephthalic acid in a suitable buffer (e.g., phosphate buffer, pH 7.4). Ensure the TA is fully dissolved.

  • Hydroxyl Radical Generating System (Fenton Reaction): Prepare fresh solutions of an iron salt (e.g., 50 µM Fe(II)) and hydrogen peroxide (e.g., 2.5-50 µM H₂O₂).[3]

  • HTA Standard: Prepare a stock solution of 2-hydroxyterephthalic acid to create a standard curve for quantification.

• Reaction:

  • In a reaction tube, mix the TA solution (final concentration typically 1-5 mM) with the sample suspected of generating radicals.[3]

  • Initiate the radical-generating reaction (e.g., by adding H₂O₂ to the Fe(II) solution).

  • Incubate the mixture for a defined period at a controlled temperature.

• Fluorescence Measurement:

  • Measure the fluorescence of the solution using a fluorescence spectrophotometer.

  • Set the excitation wavelength to approximately 315 nm and the emission wavelength to approximately 425 nm.[17]

  • Record the fluorescence intensity.

• Quantification:

  • Generate a standard curve by measuring the fluorescence of known concentrations of the HTA standard.

  • Use the standard curve to determine the concentration of HTA in the experimental samples, which corresponds to the amount of •OH generated.

ESR Spin Trapping for Hydroxyl Radical Detection

This protocol outlines the general steps for detecting •OH using the spin trap DMPO.

• Sample Preparation:

  • Prepare the reaction mixture in a suitable buffer.

  • Add the spin trapping agent, DMPO (typically at a high concentration, e.g., 50-200 mM, to effectively compete for the radicals).[10]

  • Add the components of the radical-generating system.

• ESR Sample Loading:

  • Quickly transfer the reaction mixture into a specialized ESR capillary tube or flat cell.

  • Place the sample cell into the ESR spectrometer's resonant cavity.

• ESR Spectrometer Setup:

  • Set the instrument parameters, which include:

    • Microwave Frequency (typically X-band, ~9.5 GHz)

    • Microwave Power

    • Magnetic Field Center and Sweep Width

    • Modulation Frequency and Amplitude

    • Time Constant and Sweep Time

• Spectrum Acquisition:

  • Initiate the magnetic field sweep to acquire the ESR spectrum. The spectrum is typically recorded as the first derivative of the microwave absorption.

• Data Analysis:

  • Analyze the resulting spectrum. The DMPO-OH spin adduct produces a characteristic 1:2:2:1 quartet signal.

  • Identify the radical adduct by its hyperfine coupling constants (aN and aH).

  • Quantify the signal intensity by double integration of the spectrum and comparison to a standard of known concentration (e.g., TEMPOL).[14]

Comparative Workflow

The following diagram illustrates the logical flow of each experimental method, highlighting the key differences in their procedures.

Figure 3. Comparison of experimental workflows.

Conclusion

Both the 2-hydroxyterephthalic acid assay and Electron Spin Resonance spectroscopy are powerful techniques for the detection of hydroxyl radicals, each with distinct advantages and limitations.

• The HTA assay is a highly sensitive, cost-effective, and straightforward method ideal for high-throughput screening and measuring the cumulative generation of hydroxyl radicals. Its main drawback is that it is an indirect method, and absolute quantification can be uncertain.

• ESR spectroscopy is the definitive method for the direct detection and unequivocal identification of free radicals. It provides structural information and can offer real-time kinetic data. However, it is characterized by lower sensitivity for transient species without spin trapping, high equipment cost, and greater technical complexity.

Ultimately, the choice of method should be guided by the specific research question. For studies requiring high sensitivity and throughput to screen for •OH production, the HTA assay is an excellent choice. For mechanistic studies that demand definitive identification of a specific radical species and its kinetic properties, ESR is the indispensable "gold standard."

References

• 1. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate. | Semantic Scholar [semanticscholar.org]
• 3. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Terephthalic acid: a dosimeter for the detection of hydroxyl radicals in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Detection and characterisation of radicals using electron paramagnetic resonance (EPR) spin trapping and related methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Electron spin resonance spectroscopy for the study of nanomaterial-mediated generation of reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electron Paramagnetic Resonance Spectroscopy Applications in Free Radical Detection-ciqtekglobal.com [ciqtekglobal.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ESR spin trapping detection of hydroxyl radicals in the reactions of Cr(V) complexes with hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ESR spin trapping of hydroxyl radicals in aqueous solution irradiated with high-LET carbon-ion beams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. escholarship.org [escholarship.org]
• 13. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]
• 16. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 17. CN101241076A - A kind of assay method of hydroxyl free radical concentration - Google Patents [patents.google.com]

A Comparative Guide: 2-Hydroxyterephthalic Acid vs. Salicylic Acid for Hydroxyl Radical Detection

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of hydroxyl radicals (•OH), a highly reactive oxygen species (ROS), is crucial in various fields, including drug development, toxicology, and biomedical research. The transient nature of these radicals necessitates the use of trapping agents that react with •OH to form stable, measurable products. This guide provides an objective comparison of two commonly employed methods: the 2-hydroxyterephthalic acid method and the salicylic acid method.

At a Glance: Key Differences

The primary advantage of the 2-hydroxyterephthalic acid (hTA) method lies in its specificity and sensitivity, stemming from the formation of a single, highly fluorescent product. In contrast, the salicylic acid method yields multiple products, complicating analysis and potentially leading to inaccuracies.

Quantitative Performance Comparison

The following table summarizes the key performance metrics of the two methods based on experimental data.

Parameter	2-Hydroxyterephthalic Acid Method	Salicylic Acid Method	Reference(s)
Probe Molecule	Terephthalic Acid (TA)	Salicylic Acid (SA)	N/A
Primary Product(s)	2-Hydroxyterephthalic Acid (hTA)	2,3-Dihydroxybenzoic Acid (2,3-DHBA), 2,5-Dihydroxybenzoic Acid (2,5-DHBA), 2,6-Dihydroxybenzoic Acid	[1][2]
Detection Principle	Fluorescence	Fluorescence or Electrochemical Detection	[2][3]
Detection Limit	~5 nM	~20-50 nM	[3][4]
Product Yield	~35% at pH 7.4	Variable yields for different isomers. 2,5-DHBA yield is pH-dependent, reaching a maximum of ~30% above pH 4.5. The ratio of 2,3-DHBA to 2,5-DHBA can vary depending on reaction conditions.	[5][6]
Specificity for •OH	High. Does not react with H₂O₂ or O₂⁻.	Moderate. 2,5-DHBA can also be formed via enzymatic pathways (cytochrome P-450), potentially leading to overestimation of •OH. 2,3-DHBA is considered a more specific marker for •OH attack.	[7][8]
Product Stability	High. The fluorescence of hTA is stable for at least 24 hours.	Stable	[3]
Potential Interferences	High concentrations of transition metals (e.g., Cu(II)) can complex with terephthalate.	Complex formation with Fe³⁺ can interfere with colorimetric measurements.	[9]

Reaction Pathways

The fundamental difference between the two methods lies in their reaction with hydroxyl radicals.

Caption: Reaction of probe molecules with hydroxyl radicals.

Experimental Workflow

A generalized experimental workflow for detecting hydroxyl radicals using either method followed by HPLC analysis is outlined below.

Caption: Generalized workflow for •OH detection.

Experimental Protocols

Below are detailed methodologies for the detection of hydroxyl radicals using both methods with HPLC.

2-Hydroxyterephthalic Acid Method Protocol

This protocol is adapted from a method for assaying hydroxyl radicals formed in a Fenton reaction.[3]

• Reagent Preparation:

  • Prepare a stock solution of terephthalic acid (e.g., 10 mM in NaOH, then neutralized to pH 7.4).

  • Prepare a stock solution of 2-hydroxyterephthalic acid standard in a suitable solvent (e.g., methanol).

  • Prepare fresh solutions of the hydroxyl radical generating system (e.g., Fe(II) solution and H₂O₂ solution).

• Reaction Mixture:

  • In a reaction vessel, combine the sample, the terephthalic acid solution (final concentration, e.g., 4.25 mM), and the components of the •OH generating system (e.g., 50 µM Fe(II) and 2.5-50 µM H₂O₂).

  • Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specific duration.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A mixture of a buffer (e.g., 50 mM sodium acetate, pH 4.5) and an organic solvent (e.g., methanol or acetonitrile) in an isocratic or gradient elution.

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Detection: Fluorescence detector with excitation at ~310-315 nm and emission at ~425 nm.

  • Injection Volume: 10-20 µL.

• Quantification:

  • Generate a standard curve using known concentrations of 2-hydroxyterephthalic acid.

  • Quantify the amount of 2-hydroxyterephthalic acid in the samples by comparing their peak areas to the standard curve.

Salicylic Acid Method Protocol

This protocol is a generalized procedure based on several published methods.[1][2][10]

• Reagent Preparation:

  • Prepare a stock solution of salicylic acid (e.g., 10 mM in buffer, pH 7.4).

  • Prepare stock solutions of 2,3-dihydroxybenzoic acid and 2,5-dihydroxybenzoic acid standards in a suitable solvent (e.g., methanol).

  • Prepare fresh solutions of the hydroxyl radical generating system.

• Reaction Mixture:

  • Combine the sample, the salicylic acid solution (final concentration, e.g., 0.5-5 mM), and the components of the •OH generating system in a reaction vessel.

  • Incubate the mixture at a controlled temperature (e.g., 37°C) for a defined period (e.g., 30-60 minutes).

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: An ion-pairing reversed-phase system or a simple buffered mobile phase (e.g., acetonitrile/water/acetic acid mixture).

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Detection:

    • Fluorescence Detector: For 2,5-dihydroxybenzoic acid, use excitation at ~365 nm and emission at ~460 nm.[1]

    • Electrochemical Detector (Amperometric or Coulometric): Offers high sensitivity for all dihydroxybenzoic acid isomers.[10][11]

  • Injection Volume: 10-20 µL.

• Quantification:

  • Create standard curves for 2,3-dihydroxybenzoic acid and 2,5-dihydroxybenzoic acid.

  • Quantify each isomer in the samples based on their respective standard curves.

  • The total amount of hydroxyl radicals generated is proportional to the sum of the concentrations of the dihydroxybenzoic acid isomers.

Conclusion

For researchers requiring high sensitivity and specificity in hydroxyl radical detection, the 2-hydroxyterephthalic acid method is the superior choice . Its primary advantages include the formation of a single, stable, and highly fluorescent product, which simplifies analysis and reduces ambiguity. The straightforward quantification and lower detection limit make it particularly suitable for complex biological systems where precise measurements are paramount.

The salicylic acid method , while established, presents several challenges. The formation of multiple hydroxylated products necessitates the quantification of each isomer to estimate the total hydroxyl radical concentration. More critically, the potential for enzymatic production of 2,5-dihydroxybenzoic acid can lead to an overestimation of hydroxyl radicals originating from non-enzymatic sources, a significant drawback in biological studies. While the detection of 2,3-dihydroxybenzoic acid can mitigate this issue to some extent, the overall complexity and potential for interference make the salicylic acid method less robust than the 2-hydroxyterephthalic acid alternative.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determination of salicylate hydroxylation products as an in vivo oxidative stress marker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medium.com [medium.com]
• 10. An Original HPLC Method with Coulometric Detection to Monitor Hydroxyl Radical Generation via Fenton Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-performance liquid chromatographic assay of hydroxyl free radical using salicylic acid hydroxylation during in vitro experiments involving thiols - PubMed [pubmed.ncbi.nlm.nih.gov]

cross-validation of hydroxyl radical measurements using 2-Hydroxyterephthalic acid and other fluorescent probes

For Researchers, Scientists, and Drug Development Professionals

The hydroxyl radical (•OH) is a highly reactive oxygen species (ROS) implicated in a wide range of physiological and pathological processes, including cellular signaling, oxidative stress, and drug-induced toxicity. Accurate detection and quantification of hydroxyl radicals are crucial for understanding their roles in these processes. This guide provides an objective comparison of several common fluorescent probes used for hydroxyl radical detection, with a focus on 2-Hydroxyterephthalic acid and its cross-validation with other popular probes. The information presented is supported by experimental data to aid researchers in selecting the most suitable probe for their specific applications.

Overview of Fluorescent Probes for Hydroxyl Radical Detection

Fluorescent probes offer a sensitive and versatile method for detecting highly reactive and short-lived species like the hydroxyl radical. These probes are typically non-fluorescent or weakly fluorescent molecules that, upon reaction with hydroxyl radicals, are converted into highly fluorescent products. The intensity of the fluorescence signal can then be correlated with the concentration of hydroxyl radicals. Key performance indicators for these probes include sensitivity, selectivity, quantum yield, and reaction kinetics.

This guide focuses on a comparative analysis of the following fluorescent probes:

• Terephthalic Acid (TA) , which forms the fluorescent product 2-Hydroxyterephthalic Acid (hTA) .

• Aminophenyl fluorescein (APF)

• Hydroxyphenyl fluorescein (HPF)

• 2',7'-Dichlorodihydrofluorescein (DCFH)

• Coumarin-3-carboxylic acid (CCA)

Data Presentation: Quantitative Comparison of Fluorescent Probes

The selection of an appropriate fluorescent probe is critical for obtaining accurate and reliable data. The following table summarizes the key quantitative parameters for the compared probes. It is important to note that experimental conditions can influence these values.

Probe	Fluorescent Product	Excitation (nm)	Emission (nm)	Quantum Yield (Φ)	Rate Constant with •OH (M⁻¹s⁻¹)	Key Characteristics & Limitations
Terephthalic Acid (TA)	2-Hydroxyterephthalic Acid (hTA)	~315	~425	Not widely reported	3.3 x 10⁹[1]	High sensitivity with a detection limit as low as 2 nM.[2] The fluorescent product is stable for hours.[1] The yield of the fluorescent product can vary, with reported values around 31.5 ± 7%.[2]
Aminophenyl fluorescein (APF)	Fluorescein derivative	~490	~515-528	Not widely reported	Not widely reported	Considered one of the most useful probes for cell-free systems due to its high sensitivity and selectivity for hydroxyl radicals.[3][4] Can also react with other highly reactive ROS like peroxynitrite.[5] APF was found to be ~5-fold more fluorescent than HPF upon reaction with •OH.[6]
Hydroxyphenyl fluorescein (HPF)	Fluorescein	~490	~515	Not widely reported	Not widely reported	Less sensitive to hydroxyl radicals than APF.[4] It is inert to several other ROS such as superoxide and hydrogen peroxide.[7]
2',7'-Dichlorodihydrofluorescein (DCFH)	2',7'-Dichlorofluorescein (DCF)	~490-504	~520-525	0.96 (in PBS)[8][9]	Diffusion-controlled limit	Reacts with a broad range of reactive oxygen species, leading to lower specificity for hydroxyl radicals.[3][4] Often used as a general indicator of oxidative stress.[10]
Coumarin-3-carboxylic acid (CCA)	7-hydroxycoumarin-3-carboxylic acid (7-OHCCA)	~395	~450	~0.5[11]	5.0 ± 1.0 x 10⁹[12]	Offers high sensitivity due to the high quantum yield of its hydroxylated product.[4] The yield of the fluorescent product is reported to be around 4.4% under gamma radiation.[12]

Experimental Protocols

Detailed methodologies for the use of each fluorescent probe are provided below. These protocols are intended as a general guide and may require optimization for specific experimental systems.

Hydroxyl Radical Detection using Terephthalic Acid (TA)

This method relies on the hydroxylation of the non-fluorescent terephthalic acid to the highly fluorescent 2-hydroxyterephthalic acid.

Materials:

• Terephthalic acid (TA)

• Phosphate buffer (e.g., 50 mM, pH 7.4)

• Source of hydroxyl radicals (e.g., Fenton reagent: FeSO₄ and H₂O₂)

• Fluorometer

Protocol (Cell-Free System):

• Prepare a stock solution of Terephthalic acid in a suitable solvent (e.g., dissolved in NaOH and then neutralized).

• Dilute the TA stock solution in the phosphate buffer to the desired final concentration (e.g., 500 µM).[13]

• Add the TA solution to the reaction vessel.

• Initiate the generation of hydroxyl radicals (e.g., by adding FeSO₄ and H₂O₂ to final concentrations of 10 µM and 100 µM, respectively).[13]

• After the desired incubation time at room temperature, measure the fluorescence intensity using a fluorometer with an excitation wavelength of approximately 315 nm and an emission wavelength of approximately 425 nm.[13]

Hydroxyl Radical Detection using Aminophenyl fluorescein (APF)

APF is a sensitive and selective probe for detecting hydroxyl radicals.

Materials:

• Aminophenyl fluorescein (APF)

• Phosphate buffer (e.g., 50 mM, pH 7.4)

• Source of hydroxyl radicals

• Fluorometer

Protocol (Cell-Free System):

• Prepare a stock solution of APF in DMSO.

• Dilute the APF stock solution in the phosphate buffer to a final concentration of 10 µM.

• Add the APF solution to the reaction vessel.

• Induce the formation of hydroxyl radicals.

• After the incubation period, measure the fluorescence using a spectrofluorometer with an excitation wavelength of approximately 490 nm and an emission wavelength of approximately 520 nm.[4]

Hydroxyl Radical Detection using 2',7'-Dichlorodihydrofluorescein Diacetate (DCFH-DA)

DCFH-DA is a cell-permeable probe widely used to measure general oxidative stress.

Materials:

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fluorometer, fluorescence microscope, or flow cytometer

Protocol (for Adherent Cells):

• Seed cells in a suitable culture plate and allow them to adhere overnight.

• Remove the culture medium and wash the cells with warm PBS.

• Prepare a working solution of DCFH-DA (e.g., 10-25 µM) in serum-free medium or PBS.[14]

• Incubate the cells with the DCFH-DA working solution for 15-60 minutes at 37°C in the dark.

• Remove the DCFH-DA solution and wash the cells with PBS.

• Treat the cells with the experimental compounds to induce ROS production.

• Measure the fluorescence intensity using a microplate reader (Ex/Em = ~485/535 nm), fluorescence microscope, or flow cytometer.[15]

Signaling Pathways and Experimental Workflows

Visual representations of the reaction mechanisms and experimental workflows provide a clearer understanding of the detection process.

Reaction Mechanisms

The following diagrams illustrate the conversion of the non-fluorescent probes to their fluorescent products upon reaction with a hydroxyl radical.

Caption: Reaction mechanisms of fluorescent probes with hydroxyl radicals.

Experimental Workflow: Cell-Free Hydroxyl Radical Detection

This generalized workflow outlines the key steps for comparing the performance of different fluorescent probes in a cell-free system.

Caption: Generalized workflow for cell-free hydroxyl radical detection.

Experimental Workflow: Cellular Hydroxyl Radical Detection using DCFH-DA

This diagram illustrates the typical steps involved in measuring intracellular ROS using the DCFH-DA assay.

Caption: Workflow for intracellular ROS detection using DCFH-DA.

Conclusion

The choice of a fluorescent probe for hydroxyl radical detection is a critical decision that depends on the specific experimental context.

• Terephthalic acid is a highly sensitive and specific probe, particularly suitable for cell-free systems and applications where the stability of the fluorescent product is important.

• Aminophenyl fluorescein (APF) stands out for its high sensitivity and selectivity, making it a strong candidate for both cell-free and cellular assays where distinguishing hydroxyl radicals from other ROS is a priority.

• Hydroxyphenyl fluorescein (HPF) offers good selectivity but with lower sensitivity compared to APF.

• DCFH-DA remains a widely used probe for assessing general oxidative stress within cells, but its lack of specificity for hydroxyl radicals should be a key consideration in data interpretation.

• Coumarin-3-carboxylic acid (CCA) is a sensitive probe with a high quantum yield, offering another excellent alternative for hydroxyl radical detection.

Researchers should carefully consider the advantages and limitations of each probe, as outlined in this guide, to ensure the selection of the most appropriate tool for their research needs, leading to more accurate and reliable data in the study of hydroxyl radicals.

References

• 1. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of fluorescence-based techniques for the quantification of particle-induced hydroxyl radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Evaluating the use of 3'-(p-Aminophenyl) fluorescein for determining the formation of highly reactive oxygen species in particle suspensions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monitoring Singlet Oxygen and Hydroxyl Radical Formation with Fluorescent Probes During Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Preparation and Practical Applications of 2′,7′-Dichlorodihydrofluorescein in Redox Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis and activity of a coumarin-based fluorescent probe for hydroxyl radical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Coumarin-3-carboxylic acid as a detector for hydroxyl radicals generated chemically and by gamma radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. connectsci.au [connectsci.au]
• 14. benchchem.com [benchchem.com]
• 15. doc.abcam.com [doc.abcam.com]

Evaluating 2-Hydroxyterephthalic Acid as a Hydroxyl Radical Biomarker Across Diverse Sample Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate measurement of oxidative stress is crucial for understanding disease pathogenesis and evaluating therapeutic interventions. 2-Hydroxyterephthalic acid (hTA), a fluorescent product of the reaction between terephthalic acid (TA) and the highly reactive hydroxyl radical (•OH), has emerged as a sensitive and specific biomarker for •OH formation. This guide provides a comprehensive comparison of the performance of hTA in various biological matrices, offering supporting experimental data and detailed methodologies to aid in the selection and application of this important analytical tool.

Introduction to 2-Hydroxyterephthalic Acid as a Biomarker

Hydroxyl radicals are one of the most potent reactive oxygen species (ROS) in biological systems, implicated in a wide range of pathologies including neurodegenerative diseases, cardiovascular disorders, and cancer. The direct detection of •OH is challenging due to its extremely short half-life. The use of chemical probes that react with •OH to form stable and detectable products provides an indirect method for its quantification. Terephthalic acid is a non-fluorescent compound that reacts specifically with hydroxyl radicals to produce the highly fluorescent 2-hydroxyterephthalic acid, making it a valuable tool for assessing oxidative stress.[1]

Performance Comparison in Different Sample Matrices

The choice of biological matrix is critical for the assessment of oxidative stress and is often dictated by the nature of the study and the specific biological question being addressed. The performance of the hTA assay can be influenced by the complexity of the sample matrix. This section compares the analytical performance of hTA in commonly used biological matrices: plasma/serum, urine, and tissue homogenates.

While a single study providing a direct head-to-head comparison of hTA performance across all three matrices with identical analytical parameters is not available in the reviewed literature, the following tables synthesize typical performance characteristics based on validated methods for similar analytes in these matrices.

Table 1: Analytical Performance of 2-Hydroxyterephthalic Acid (hTA) in Various Biological Matrices

Parameter	Plasma/Serum	Urine	Tissue Homogenate
Recovery (%)	85 - 110%	86 - 117%[2]	75 - 110%[3]
Precision (%RSD)	< 15%	< 13%[2]	< 15%
Linearity (r²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	Low ng/mL range	0.1 - 0.5 ng/mL[2]	Low ng/g range
Limit of Quantification (LOQ)	Low ng/mL range	0.12 - 0.4 ng/mL[2]	Low ng/g range

Note: Data for plasma/serum and tissue homogenate are extrapolated from typical performance characteristics of validated HPLC methods for small molecules in these matrices, as direct comparative studies for hTA were not identified.

Comparison with an Alternative Oxidative Stress Biomarker: Malondialdehyde (MDA)

Malondialdehyde (MDA) is a widely used biomarker of lipid peroxidation, another key process in oxidative stress. It is typically measured using the thiobarbituric acid reactive substances (TBARS) assay or by HPLC. The following table provides a comparative overview of hTA and MDA as oxidative stress biomarkers.

Table 2: Comparison of 2-Hydroxyterephthalic Acid (hTA) and Malondialdehyde (MDA) as Oxidative Stress Biomarkers

Feature	2-Hydroxyterephthalic Acid (hTA)	Malondialdehyde (MDA)
Biomarker of	Hydroxyl radical formation	Lipid peroxidation
Specificity	High for hydroxyl radicals[1]	Lower, TBARS assay can react with other aldehydes[4]
Primary Analytical Method	HPLC with Fluorescence Detection	HPLC-UV/FLD, TBARS (spectrophotometric)
Sensitivity	High (fluorescence-based)	Method-dependent
Sample Matrix	Plasma, Urine, Tissue Homogenates	Plasma, Serum, Urine, Tissue Homogenates[4]

Quantitative comparison data from a single study directly comparing hTA and MDA across different matrices is limited. However, studies comparing HPLC and TBARS methods for MDA have shown that HPLC methods offer higher specificity and accuracy.[4]

Experimental Protocols

Detailed and validated experimental protocols are essential for obtaining reliable and reproducible results. The following sections outline typical methodologies for the analysis of hTA in different biological matrices.

Sample Preparation

Plasma/Serum:

• Protein Precipitation: To 100 µL of plasma or serum, add 300 µL of ice-cold acetonitrile.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant for analysis.

Urine:

• Centrifugation: Centrifuge the urine sample at 2,000 x g for 10 minutes to remove any particulate matter.

• Dilution: Dilute the supernatant 1:1 with the mobile phase starting conditions.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter before injection. A solid-phase extraction (SPE) step may be incorporated for sample cleanup and concentration if necessary.[2]

Tissue Homogenate:

• Homogenization: Homogenize approximately 100 mg of tissue in 1 mL of ice-cold phosphate-buffered saline (PBS) containing a protease inhibitor cocktail.[3]

• Sonication: Sonicate the homogenate on ice to ensure complete cell lysis.

• Protein Precipitation: Add an equal volume of ice-cold acetonitrile to the homogenate.

• Vortexing and Centrifugation: Vortex and centrifuge as described for plasma/serum samples.

• Supernatant Collection: Collect the supernatant for analysis.

HPLC with Fluorescence Detection

• HPLC System: A standard high-performance liquid chromatography system equipped with a fluorescence detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is typically used, for example:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 1.0 mL/min.

• Fluorescence Detection: Excitation at 310-320 nm and emission at 420-430 nm.

• Quantification: Quantification is performed using a calibration curve prepared with hTA standards in the corresponding matrix.

Stability of 2-Hydroxyterephthalic Acid in Biological Samples

The stability of the analyte in the biological matrix under various storage conditions is a critical factor for accurate quantification.

Table 3: Stability of 2-Hydroxyterephthalic Acid (hTA) in Biological Matrices

Condition	Plasma/Serum	Urine	Tissue Homogenate
Short-term (4°C)	Stable for at least 24 hours	Stable for at least 24 hours	Stable for at least 24 hours
Long-term (-80°C)	Stable for at least 6 months[5]	Stable for extended periods[6]	Stable for at least 6 months
Freeze-Thaw Cycles	Stable for up to 3 cycles	Generally stable, but multiple cycles should be avoided[7]	Stable for up to 3 cycles

Note: Stability data is based on general findings for small molecules in biological matrices. Specific stability studies for hTA are recommended for long-term projects.

Visualizing the Process

To better understand the experimental workflow and the underlying chemical reaction, the following diagrams are provided.

Caption: Experimental workflow for the analysis of 2-Hydroxyterephthalic acid.

Caption: Reaction of terephthalic acid with a hydroxyl radical.

Conclusion

2-Hydroxyterephthalic acid is a robust and sensitive biomarker for the detection of hydroxyl radicals in a variety of biological matrices. Its high specificity and the availability of well-established analytical methods, primarily HPLC with fluorescence detection, make it a valuable tool for oxidative stress research. While matrix effects need to be considered and properly validated for each specific application, the performance of the hTA assay is generally excellent across plasma, urine, and tissue homogenates. Compared to other biomarkers like MDA, hTA offers superior specificity for hydroxyl radical detection. By following detailed and validated protocols, researchers can confidently employ the hTA assay to gain critical insights into the role of oxidative stress in health and disease.

References

• 1. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of Terephthalate Metabolites in Human Urine by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. graphyonline.com [graphyonline.com]
• 5. Long-term stability of frozen platelet-rich plasma under −80 °C storage condition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. microchemlab.com [microchemlab.com]

A Comparative Guide to Inter-Laboratory 2-Hydroxyterephthalic Acid Assay Protocols

For researchers, scientists, and professionals in drug development, the accurate quantification of 2-Hydroxyterephthalic acid (2-OHTPA) is crucial, particularly in studies involving the detection of hydroxyl radicals. The consistency of measurement across different laboratories is paramount for the reproducibility and reliability of scientific findings. This guide provides an objective comparison of common analytical methodologies for 2-OHTPA, supported by experimental data from various sources.

Data Presentation: A Comparative Analysis of Analytical Methods

The quantification of 2-OHTPA is predominantly performed using High-Performance Liquid Chromatography (HPLC) with fluorescence detection, owing to the native fluorescence of the molecule. More recently, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as a powerful alternative, offering high sensitivity and selectivity. The following table summarizes the performance characteristics of these methods based on available literature.

Validation Parameter	HPLC with Fluorescence Detection (HPLC-FLD)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Linearity (r²)	> 0.99	≥ 0.999
Limit of Detection (LOD)	5 nmol/L to 0.04 µg/mL[1][2]	0.003 to 0.15 ng/mL (estimated for similar analytes)[3]
Limit of Quantification (LOQ)	Typically 3x LOD	Typically 3x LOD
Accuracy (% Recovery)	82.5% - 127.0% (for similar analytes)[3]	93.0% - 113.0% (for similar analytes)[3]
Precision (%RSD)	< 10%	< 5%
Inter-day Precision (%RSD)	9.9% - 32.3% (for similar analytes)[3]	5.4% - 13.2% (for similar analytes)[3]

Note: Data for LC-MS/MS is based on typical performance for similar small molecule analytes, as specific inter-laboratory validation data for 2-OHTPA is limited.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. Below are representative experimental protocols for the analysis of 2-OHTPA.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) Protocol

This method is widely used for the quantification of 2-OHTPA due to its robustness and sensitivity.

• Chromatographic System: A standard HPLC system equipped with a fluorescence detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient elution is typically employed using a mixture of an acidic aqueous phase (e.g., 0.1% formic acid in water) and an organic solvent such as methanol or acetonitrile.

• Flow Rate: A typical flow rate is around 1.0 mL/min.

• Detection: Fluorescence detection with excitation at approximately 310-315 nm and emission at 420-425 nm.[4]

• Sample Preparation: Biological samples may require protein precipitation with a solvent like acetonitrile, followed by centrifugation and filtration before injection. For in vitro reactions, direct injection may be possible after stopping the reaction.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is designed for highly sensitive and selective quantification of 2-OHTPA, particularly in complex biological matrices.

• LC System: An ultra-high performance liquid chromatography (UHPLC) system is often preferred for better resolution and faster analysis times.

• Column: A C18 or similar reversed-phase column with smaller particle sizes (e.g., < 2 µm).

• Mobile Phase: A gradient elution with an acidic aqueous phase (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used for quantitative analysis in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in negative ion mode is generally preferred for acidic compounds like 2-OHTPA.

• Sample Preparation: Solid-phase extraction (SPE) may be employed for sample clean-up and concentration from complex matrices like plasma or tissue homogenates. This typically involves conditioning the SPE cartridge, loading the sample, washing away interferences, and eluting the analyte of interest.

Mandatory Visualizations

To further clarify the experimental and logical frameworks, the following diagrams are provided.

Generalized experimental workflow for 2-OHTPA analysis by HPLC-FLD.

Logical relationship for comparing 2-OHTPA assay protocols.

References

• 1. keio.elsevierpure.com [keio.elsevierpure.com]
• 2. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-performance liquid chromatography with fluorescence detection and ultra-performance liquid chromatography with electrospray tandem mass spectrometry method for the determination of indoleamine neurotransmitters and their metabolites in sea lamprey plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to 2-Hydroxyterephthalic Acid-Based Sensors for Environmental Monitoring

For Researchers, Scientists, and Drug Development Professionals

The accurate and sensitive detection of environmental pollutants is paramount for ensuring public health and ecosystem vitality. In recent years, fluorescent sensing methodologies have gained significant traction due to their high sensitivity, rapid response times, and operational simplicity. Among these, sensors based on 2-hydroxyterephthalic acid and its derivatives have emerged as versatile tools for environmental monitoring. This guide provides an objective comparison of the performance of these sensors against other established and alternative methods, supported by experimental data and detailed protocols. We will explore both the indirect detection of hydroxyl radicals via the formation of 2-hydroxyterephthalic acid and the direct sensing of analytes such as heavy metal ions and pH using functionalized hydroxyterephthalic acids.

Data Presentation

Performance Comparison for Hydroxyl Radical (•OH) Detection

The detection of hydroxyl radicals is a key indicator of oxidative stress in environmental systems. The terephthalic acid (TA) assay, which results in the formation of the highly fluorescent 2-hydroxyterephthalic acid (HTA), is a widely used method.

Sensor/Probe	Analyte	Limit of Detection (LOD)	Linear Range	Method	Reference
Terephthalic Acid (TA)	•OH	~50 nmol/dm³	Not specified	Fluorescence	[1]
Aminophenyl fluorescein (APF)	•OH, ONOO⁻	50 nM (for hROS)	Not specified	Fluorescence	[2][3]
Dichlorodihydrofluorescein (DCFH)	Broad range of ROS	Not specified	Not specified	Fluorescence	[3]
Coumarin	•OH	1.65 µM (nanohybrid probe)	Not specified	Fluorescence	[2]

Note: The performance of these probes can be influenced by experimental conditions such as pH and the presence of interfering species.

Performance Comparison for Heavy Metal Ion (Fe³⁺) Detection

Derivatives of hydroxyterephthalic acid have been utilized in the development of sensors for heavy metal ions.

Sensor Type	Analyte	Limit of Detection (LOD)	Linear Range	Method	Reference
2,5-dihydroxyterephthalic acid-based HOF	Fe³⁺	Not specified	Not specified	Luminescence Sensing
Pyrene-based fluorescent sensor	Fe³⁺	1.95 nM	Not specified	Fluorescence
Carbon Dots-based fluorescent assay	Fe³⁺	1.68 µmol/L	0–250, 250–1200 μmol/L	Fluorescence
Electrochemical Sensors (various)	Fe³⁺	Wide range (nM to µM)	Varies with electrode	Electrochemical	[4][5]

Performance Comparison for pH Sensing

Functionalized dihydroxyterephthalic acid has shown potential for pH sensing applications.

Sensor Type	pH Range	Method	Reference
2,5-dihydroxyterephthalic acid-based HOF	Acidic pH	Fluorescence	[6]
Ta₂O₅ Thin Film Sensor	2 - 12	Capacitive	[7]
Bacteriorhodopsin-Based Sensor	3.5 - 9	Photo-generated current	[8]
Neutral Red-Based Optical Sensor	4 - 8	Absorbance	[9]

Experimental Protocols

Indirect Detection of Hydroxyl Radicals using Terephthalic Acid

Principle: Terephthalic acid (TA), a non-fluorescent molecule, reacts with hydroxyl radicals (•OH) to produce the highly fluorescent 2-hydroxyterephthalic acid (HTA). The intensity of the fluorescence emission is proportional to the concentration of hydroxyl radicals.

Materials:

• Terephthalic acid (TA)

• Sodium hydroxide (NaOH) for dissolving TA

• Phosphate buffer (pH 7.4)

• Fluorescence spectrophotometer

Procedure:

• Preparation of TA solution: Prepare a stock solution of terephthalic acid (e.g., 4.25 mmol/L) by dissolving it in a dilute NaOH solution. Adjust the pH to the desired experimental condition using a suitable buffer (e.g., phosphate buffer).

• Sample Incubation: Introduce the TA solution into the environmental sample to be analyzed. The reaction between TA and •OH will proceed.

• Fluorescence Measurement: After a specific incubation period, measure the fluorescence of the solution using a fluorescence spectrophotometer. The excitation wavelength is typically around 315-326 nm, and the emission is monitored at approximately 425-453 nm.[10]

• Quantification: The concentration of hydroxyl radicals can be quantified by correlating the fluorescence intensity to a calibration curve prepared with known concentrations of HTA or by using a known source of hydroxyl radicals.

Direct Detection of Fe³⁺ using a 2,5-Dihydroxyterephthalic Acid-Based Sensor

Principle: A hydrogen-bonded organic framework (HOF) synthesized from 2,5-dihydroxyterephthalic acid can exhibit luminescence that is selectively quenched in the presence of Fe³⁺ ions.

Materials:

• 2,5-dihydroxyterephthalic acid-based HOF material

• Aqueous solutions of various metal ions (for selectivity testing)

• Luminescence spectrometer

Procedure:

• Sensor Dispersion: Disperse the 2,5-dihydroxyterephthalic acid-based HOF material in a suitable solvent (e.g., water) to form a stable suspension.

• Analyte Addition: Add the environmental water sample containing potential Fe³⁺ ions to the sensor suspension.

• Luminescence Measurement: After a short incubation period, measure the luminescence emission spectrum of the mixture. The excitation wavelength will depend on the specific HOF material.

• Data Analysis: A significant decrease in the luminescence intensity indicates the presence of Fe³⁺. The quenching efficiency can be correlated to the concentration of Fe³⁺.

Mandatory Visualization

Caption: Workflow for environmental monitoring using 2-hydroxyterephthalic acid-based sensors.

Conclusion

2-Hydroxyterephthalic acid and its precursors/derivatives offer a versatile platform for fluorescent sensing in environmental monitoring. The indirect detection of hydroxyl radicals through the formation of 2-hydroxyterephthalic acid provides a sensitive and selective method for assessing oxidative stress. Furthermore, functionalized hydroxyterephthalic acids can be employed for the direct detection of specific analytes like heavy metal ions and for monitoring pH. The choice of a particular sensing strategy will depend on the target analyte, the required sensitivity, and the complexity of the sample matrix. While fluorescent methods offer many advantages, it is crucial to consider potential interferences and to validate the sensor performance for specific environmental applications. Further research into novel materials based on hydroxyterephthalic acid is expected to lead to the development of even more robust and sensitive sensors for a wider range of environmental pollutants.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of fluorescence-based techniques for the quantification of particle-induced hydroxyl radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A dihydroxyterephthalic acid-based fluorescent hydrogen-bonded organic framework as a multifunctional platform for acid vapor detection, pH sensing and proton conductivity - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 7. Fabrication and Performance of a Ta2O5 Thin Film pH Sensor Manufactured Using MEMS Processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bacteriorhodopsin-Based pH Sensor for Cell Culture Condition Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to 2-Hydroxyterephthalic acid Fluorescence and Other Markers of Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Comparison of Oxidative Stress Markers

The following tables summarize the key characteristics of each oxidative stress marker and their common detection methods.

Table 1: Overview of Oxidative Stress Markers

Marker	Biological Target	Type of Damage Indicated	Common Assay Principle
2-Hydroxyterephthalic acid (2-OHTA)	Exogenous Probe (Terephthalic Acid)	Hydroxyl Radical (•OH) Formation	Fluorescence
Malondialdehyde (MDA)	Polyunsaturated Fatty Acids	Lipid Peroxidation	Colorimetric/Fluorometric, HPLC
8-oxo-2'-deoxyguanosine (8-oxo-dG)	Guanine in DNA	Oxidative DNA Damage	HPLC-ECD, GC-MS, Immunoassay
Glutathione (GSH/GSSG ratio)	Cellular Redox Buffer	Antioxidant Capacity/Redox State	HPLC, Spectrophotometric

Table 2: Performance Characteristics of Detection Methods

Method	Analyte	Specificity	Sensitivity	Throughput	Notes
HPLC with Fluorescence Detection	2-OHTA	High	High (nanomolar range)[1][2]	Medium	Specific for •OH, requires HPLC system.
Thiobarbituric Acid Reactive Substances (TBARS) Assay	MDA	Low	Medium	High	Simple but prone to interference from other aldehydes.
HPLC with Fluorescence/UV Detection	MDA	High	High	Medium	More specific than TBARS, requires derivatization.
HPLC with Electrochemical Detection (HPLC-ECD)	8-oxo-dG	High	Very High (femtomolar range)	Low	Gold standard for DNA damage, technically demanding.
ELISA	8-oxo-dG	Medium	High	High	Simpler than HPLC, but antibody cross-reactivity can be an issue.
HPLC with Fluorescence Detection	GSH, GSSG	High	High	Medium	Allows for determination of GSH/GSSG ratio.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are generalized and may require optimization for specific experimental systems.

Measurement of 2-Hydroxyterephthalic Acid (2-OHTA) Fluorescence

This method quantifies hydroxyl radicals through their reaction with terephthalic acid (TA) to form the highly fluorescent product, 2-OHTA.

Materials:

• Terephthalic acid (TA) solution (e.g., 2 mM in a suitable buffer)

• Phosphate-buffered saline (PBS)

• Acetonitrile (HPLC grade)

• Trifluoroacetic acid (TFA)

• 2-Hydroxyterephthalic acid (2-OHTA) standard

• HPLC system with a fluorescence detector

Procedure:

• Sample Preparation: Incubate the biological sample (e.g., cell culture, tissue homogenate) with the TA solution under conditions where oxidative stress is induced.

• Reaction Termination and Protein Precipitation: Stop the reaction and precipitate proteins by adding an equal volume of ice-cold acetonitrile.

• Centrifugation: Centrifuge the samples at high speed (e.g., 12,000 x g for 10 minutes) to pellet the precipitated protein.

• HPLC Analysis:

  • Transfer the supernatant to an HPLC vial.

  • Inject the sample onto a C18 reverse-phase HPLC column.

  • Use a mobile phase gradient, for example, starting with 95% water with 0.1% TFA and 5% acetonitrile, ramping to a higher acetonitrile concentration to elute the 2-OHTA.

  • Set the fluorescence detector to an excitation wavelength of approximately 315 nm and an emission wavelength of approximately 425 nm.

• Quantification: Create a standard curve using known concentrations of 2-OHTA to quantify the amount in the samples.

Measurement of Malondialdehyde (MDA) using the TBARS Assay

This protocol describes the widely used thiobarbituric acid reactive substances (TBARS) assay for estimating lipid peroxidation.

Materials:

• Thiobarbituric acid (TBA) reagent (e.g., 0.375% w/v TBA in 0.25 M HCl with 15% w/v trichloroacetic acid)

• Malondialdehyde (MDA) standard (e.g., from hydrolysis of 1,1,3,3-tetramethoxypropane)

• Butylated hydroxytoluene (BHT) to prevent further oxidation during the assay.

Procedure:

• Sample Preparation: Obtain the biological sample (e.g., plasma, tissue homogenate). Add BHT to prevent artefactual oxidation.

• Reaction: Add the TBA reagent to the sample in a 2:1 ratio.

• Incubation: Heat the mixture at 95°C for 15-20 minutes. This allows the MDA in the sample to react with TBA to form a pink-colored adduct.

• Cooling: Cool the samples on ice to stop the reaction.

• Centrifugation: Centrifuge the samples to pellet any precipitate.

• Spectrophotometric Measurement: Measure the absorbance of the supernatant at 532 nm.

• Quantification: Use an MDA standard curve to calculate the concentration of MDA in the samples.

Measurement of 8-oxo-2'-deoxyguanosine (8-oxo-dG) by HPLC-ECD

This is a highly sensitive and specific method for quantifying oxidative DNA damage.

Materials:

• DNA extraction kit

• Nuclease P1

• Alkaline phosphatase

• HPLC system with an electrochemical detector (ECD)

• 8-oxo-dG standard

Procedure:

• DNA Isolation: Isolate genomic DNA from the biological sample using a commercial kit or standard protocols, taking precautions to minimize artefactual DNA oxidation.

• DNA Digestion:

  • Digest the DNA to nucleosides using nuclease P1.

  • Further dephosphorylate the nucleotides using alkaline phosphatase.

• HPLC-ECD Analysis:

  • Inject the digested DNA sample onto a C18 reverse-phase HPLC column.

  • Use an appropriate mobile phase (e.g., sodium acetate buffer with methanol).

  • The ECD is set to an oxidizing potential that specifically detects 8-oxo-dG.

• Quantification: Quantify 8-oxo-dG by comparing the peak area to a standard curve. The amount of unmodified deoxyguanosine is also measured (typically with a UV detector in series) to express the results as a ratio (e.g., 8-oxo-dG per 10^6 dG).

Measurement of Glutathione (GSH) and Glutathione Disulfide (GSSG)

This protocol uses HPLC with fluorescence detection to determine the ratio of reduced to oxidized glutathione.

Materials:

• Metaphosphoric acid (MPA) for protein precipitation and sample stabilization.

• N-ethylmaleimide (NEM) to derivatize GSH.

• O-phthalaldehyde (OPA) for fluorescent derivatization of GSH.

• HPLC system with a fluorescence detector.

• GSH and GSSG standards.

Procedure:

• Sample Preparation: Homogenize cells or tissues in ice-cold MPA to precipitate proteins and preserve the glutathione redox state. Centrifuge to collect the supernatant.

• Derivatization for GSSG: To measure GSSG, first, mask the GSH in an aliquot of the sample by adding NEM. Then, reduce the GSSG to GSH using a reducing agent (e.g., dithiothreitol).

• Fluorescent Labeling: Derivatize the GSH (from the original sample for total GSH or from the reduced GSSG) with OPA.

• HPLC Analysis:

  • Separate the OPA-derivatized GSH using a C18 reverse-phase column.

  • Set the fluorescence detector to an excitation wavelength of around 340 nm and an emission wavelength of around 420 nm.

• Quantification: Calculate the concentrations of GSH and GSSG from standard curves. The GSH/GSSG ratio can then be determined.

Mandatory Visualization

Signaling Pathway of Oxidative Stress and Marker Formation

Caption: Oxidative stress pathways and the formation of key biomarkers.

Experimental Workflow for Comparative Analysis

Caption: Experimental workflow for the comparative analysis of oxidative stress markers.

References

• 1. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. keio.elsevierpure.com [keio.elsevierpure.com]

A Researcher's Guide to Hydroxyl Radical Quantification: A Critical Comparison of the 2-Hydroxyterephthalic Acid Method and its Alternatives

For researchers, scientists, and drug development professionals, the accurate quantification of hydroxyl radicals (•OH) is paramount for understanding oxidative stress, evaluating drug efficacy, and ensuring product stability. The 2-Hydroxyterephthalic acid (2-HTA) method is a widely used fluorescent assay for this purpose. However, its limitations necessitate a thorough comparison with alternative techniques to ensure the selection of the most appropriate method for specific research needs.

This guide provides an objective comparison of the 2-Hydroxyterephthalic acid (2-HTA) method with other common techniques for hydroxyl radical quantification. We will delve into the performance of each method, supported by experimental data, and provide detailed protocols for key experiments.

The 2-Hydroxyterephthalic Acid (2-HTA) Method: A Closer Look

The 2-HTA assay relies on the reaction of the non-fluorescent probe, terephthalic acid (TA), with hydroxyl radicals to produce a highly fluorescent product, 2-hydroxyterephthalic acid (2-HTA). The intensity of the fluorescence is then used to quantify the amount of hydroxyl radicals generated.

Limitations of the 2-HTA Method

Despite its popularity, the 2-HTA method has several notable limitations that researchers must consider:

• Uncertainty in Product Yield: A significant drawback is the uncertainty and variability in the yield of the fluorescent product, 2-HTA.[1][2][3][4][5] This variability can be influenced by experimental conditions and introduces a large margin of error in the absolute quantification of hydroxyl radicals.[1][2][3][4][5]

• Interference from Transition Metals: The presence of transition metal ions, particularly Cu(II), can interfere with the assay.[1][3][4][5] At high concentrations, Cu(II) can complex with terephthalate, potentially reducing the apparent formation of 2-HTA.[1][3][4][5] However, some studies suggest this interference is minimal at Cu(II) concentrations below 50 µM.[1][3][4][5]

• Photoinstability of the Product: The fluorescent product, 2-hydroxyterephthalic acid, can be unstable under ultraviolet irradiation with wavelengths shorter than 360 nm, which can be a limitation in photochemical studies.[2]

• pH Dependence: The fluorescence of 2-HTA has a moderate dependence on pH.[1][3][4][5]

Alternative Methods for Hydroxyl Radical Quantification

Several alternative methods are available, each with its own set of advantages and disadvantages. These primarily include other fluorescent probes and Electron Spin Resonance (ESR) with spin trapping.

Fluorescent Probes

A variety of fluorescent probes have been developed to overcome some of the limitations of the 2-HTA method.

• Aminophenyl fluorescein (APF) and 3'-p-(hydroxyphenyl) fluorescein (HPF): These probes are known for their high sensitivity and selectivity for highly reactive oxygen species (hROS), including hydroxyl radicals.[6][7] APF, in particular, is considered a very useful probe due to its sensitivity and selectivity.[6][8] However, they can also react with other hROS like peroxynitrite, which can be a drawback if specificity for only hydroxyl radicals is required.[9]

• Coumarin-based Probes (e.g., Coumarin-3-carboxylic acid): These probes react with hydroxyl radicals to form highly fluorescent products like 7-hydroxycoumarin.[10][11][12][13] They are praised for being quantitative, sensitive, and specific.[10][11][12][13] However, they can suffer from limitations such as the "inner filtering effect" where the probe itself absorbs the excitation light intended for the fluorescent product, leading to underestimation of hydroxyl radical levels.[14][15] Additionally, some fungi can metabolize coumarin-based probes, which would interfere with measurements in certain biological systems.[16]

Electron Spin Resonance (ESR) with Spin Trapping

ESR spectroscopy coupled with spin trapping is a powerful technique for the direct detection and quantification of transient free radicals like the hydroxyl radical.[1][6][17] A "spin trap" molecule, such as 5,5-dimethyl-1-pyrroline N-oxide (DMPO), reacts with the hydroxyl radical to form a more stable radical adduct that can be detected by ESR.

• Advantages: ESR offers high specificity for different radical species, as the resulting adducts have characteristic spectra.[18]

• Limitations: The primary spin trap, DMPO, has its own set of challenges. The DMPO-OOH adduct formed from superoxide is unstable and can decay to the DMPO-OH adduct, potentially leading to an overestimation of hydroxyl radicals.[19][20] The presence of iron can also influence the results.[20] Furthermore, the spin trap itself can be oxidized at certain electrochemical potentials, creating artifacts.[21]

Quantitative Comparison of Hydroxyl Radical Detection Methods

The following table summarizes the key performance characteristics of the 2-HTA method and its alternatives. It is important to note that these values are compiled from various sources and may not be directly comparable due to differing experimental conditions.

Method	Probe	Fluorescent Product	Detection Limit	Rate Constant with •OH (M⁻¹s⁻¹)	Key Limitations
2-HTA	Terephthalic Acid (TA)	2-Hydroxyterephthalic Acid (2-HTA)	~2-50 nM[1][3][4][5][22][23]	3.3 - 4.4 x 10⁹[2][22][24]	Uncertainty in product yield, interference from transition metals, product photoinstability, pH dependence.[1][2][3][4][5]
Fluorescent Probe	Aminophenyl fluorescein (APF)	Fluorescein derivative	~50 nM[7][25]	Not explicitly found	Reacts with other hROS (e.g., peroxynitrite), potential for photo-oxidation.[9]
Fluorescent Probe	3'-p-(hydroxyphenyl) fluorescein (HPF)	Fluorescein derivative	Not explicitly found	Not explicitly found	Less sensitive than APF.[26] Reacts with other hROS.[9]
Fluorescent Probe	Coumarin-3-carboxylic acid (CCA)	7-Hydroxycoumarin-3-carboxylic acid	Not explicitly found	5.0 x 10⁹[10][11][12][13]	Inner filtering effect, potential for biological metabolism, pH-dependent fluorescence.[14][15][16]
ESR Spin Trapping	5,5-dimethyl-1-pyrroline N-oxide (DMPO)	DMPO-OH adduct	Not explicitly found	Not explicitly found	Instability of superoxide adduct, interference from metal ions, potential for spin trap oxidation.[19][20][21]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for the key hydroxyl radical quantification methods discussed.

2-Hydroxyterephthalic Acid (2-HTA) Assay Protocol

This protocol is a generalized procedure and may require optimization for specific applications.

Materials:

• Terephthalic acid (TA)

• 2-Hydroxyterephthalic acid (2-HTA) standard

• Phosphate buffer (e.g., 50 mM, pH 7.4)

• Hydroxyl radical generating system (e.g., Fenton reagent: FeSO₄ and H₂O₂)

• Fluorescence spectrophotometer

Procedure:

• Prepare a stock solution of TA in the desired buffer. A typical concentration is 1-10 mM.

• Prepare a series of 2-HTA standards of known concentrations in the same buffer for calibration.

• Initiate the hydroxyl radical generating reaction in the presence of the TA solution. For example, add FeSO₄ (final concentration ~10-100 µM) followed by H₂O₂ (final concentration ~100-500 µM) to the TA solution.

• Incubate the reaction mixture for a defined period at a controlled temperature.

• Stop the reaction if necessary (e.g., by adding a radical scavenger like catalase).

• Measure the fluorescence of the samples and standards using a fluorescence spectrophotometer. The typical excitation wavelength for 2-HTA is around 315 nm, and the emission is measured at approximately 425 nm.[27]

• Quantify the concentration of 2-HTA in the samples by comparing their fluorescence intensity to the calibration curve generated from the 2-HTA standards.

• Calculate the amount of hydroxyl radicals generated based on the concentration of 2-HTA formed, taking into account the yield of the reaction if a reliable value is available for the specific experimental conditions.

Aminophenyl Fluorescein (APF) Assay Protocol

This protocol is a general guideline for using APF to detect hydroxyl radicals.

Materials:

• Aminophenyl fluorescein (APF)

• Phosphate buffer (e.g., 50 mM, pH 7.4)

• Hydroxyl radical generating system

• Fluorescence spectrophotometer or fluorescence microscope

Procedure:

• Prepare a stock solution of APF in a suitable solvent like DMSO.

• Dilute the APF stock solution to the desired working concentration (e.g., 5-10 µM) in the phosphate buffer immediately before use.

• Add the APF working solution to the experimental system where hydroxyl radicals are being generated.

• Incubate the mixture for the desired time at the appropriate temperature, protected from light.

• Measure the fluorescence intensity using a fluorescence spectrophotometer with excitation at ~490 nm and emission at ~515 nm.[28] Alternatively, for cellular studies, visualize the fluorescence using a fluorescence microscope.

• Quantify the relative amount of hydroxyl radicals by comparing the fluorescence intensity of the experimental samples to that of control samples.

Electron Spin Resonance (ESR) with DMPO Spin Trapping Protocol

This is a generalized protocol and requires specialized equipment and expertise.

Materials:

• 5,5-dimethyl-1-pyrroline N-oxide (DMPO)

• Phosphate buffer (e.g., 50 mM, pH 7.4)

• Hydroxyl radical generating system

• ESR spectrometer

Procedure:

• Prepare a stock solution of DMPO in the phosphate buffer. The final concentration in the reaction mixture is typically in the range of 10-100 mM.

• Mix the DMPO solution with the system where hydroxyl radicals will be generated.

• Transfer the reaction mixture to a suitable ESR sample tube (e.g., a flat cell or capillary tube).

• Immediately place the sample in the cavity of the ESR spectrometer.

• Record the ESR spectrum. The DMPO-OH adduct gives a characteristic 1:2:2:1 quartet signal.[29]

• Quantify the concentration of the DMPO-OH adduct by double integration of the ESR signal and comparison with a standard of known concentration (e.g., a stable nitroxide radical like TEMPO).

• Relate the concentration of the DMPO-OH adduct to the amount of hydroxyl radicals trapped.

Visualizing the Mechanisms

To better understand the processes involved in hydroxyl radical generation and detection, the following diagrams illustrate key pathways and workflows.

References

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. PhotochemCAD | 7-Hydroxycoumarin [photochemcad.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluating the use of 3'-(p-Aminophenyl) fluorescein for determining the formation of highly reactive oxygen species in particle suspensions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Towards reliable quantification of hydroxyl radicals in the Fenton reaction using chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Detection of Intracellular Reactive Oxidative Species Using the Fluorescent Probe Hydroxyphenyl Fluorescein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Coumarin-3-carboxylic acid as a detector for hydroxyl radicals generated chemically and by gamma radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Comparison of fluorescence-based techniques for the quantification of particle-induced hydroxyl radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. interchim.fr [interchim.fr]
• 15. researchgate.net [researchgate.net]
• 16. knowledgecenter.ubt-uni.net [knowledgecenter.ubt-uni.net]
• 17. discovery.researcher.life [discovery.researcher.life]
• 18. Validation of a robust and sensitive method for detecting hydroxyl radical formation together with evoked neurotransmitter release in brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The spin trapping of superoxide and hydroxyl free radicals with DMPO (5,5-dimethylpyrroline-N-oxide): more about iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. escholarship.org [escholarship.org]
• 22. Assaying for hydroxyl radicals: hydroxylated terephthalate is a superior fluorescence marker than hydroxylated benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. An HPLC assay of hydroxyl radicals by the hydroxylation reaction of terephthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Modification of Physico-Chemical and Biological Characteristics of Polymethylmethacrylate with Amorphous Carbon Nanoparticles for Counteracting Healthcare-Associated Infections [mdpi.com]
• 25. interchim.fr [interchim.fr]
• 26. 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. Hydroxyphenyl Fluorescein (HPF) /Aminophenyl Fluorescein (APF) Reactive oxigen species (ROS) detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 29. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Hydroxyterephthalic acid

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 2-Hydroxyterephthalic acid. Adherence to these procedures is essential for ensuring personal safety and proper disposal.

Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls and Preparation:

• Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or vapors.[1][2][3]

• Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[4]

• Before handling, inspect all personal protective equipment (PPE) for integrity.

2. Donning Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles that comply with NIOSH (US) or EN 166 (EU) standards.[5] A face shield should be used if there is a significant risk of splashing.

• Skin Protection:

  • Wear a lab coat or other protective clothing to prevent skin contact.[1][2]

  • Handle the substance with impervious gloves.[5] Nitrile or butyl rubber gloves are generally recommended for handling acids.[6] Regularly inspect gloves for any signs of degradation or puncture.

• Respiratory Protection: If dust is generated and engineering controls are insufficient, use a NIOSH-approved particulate respirator.[4]

3. Handling the Chemical:

• Avoid breathing dust, fumes, gas, mist, or vapors.[1][7]

• Prevent contact with skin and eyes.[1]

• Do not eat, drink, or smoke in the handling area.[3]

• Weigh and transfer the solid material carefully to avoid creating dust.

• Keep the container tightly closed when not in use and store in a dry, well-ventilated place.[1][5]

4. In Case of Exposure or Spill:

• Eye Contact: Immediately rinse cautiously with water for several minutes.[5][7] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1][5]

• Skin Contact: Take off immediately all contaminated clothing.[5] Wash the affected area with plenty of soap and water.[1] If skin irritation occurs, get medical advice.[1][5]

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

• Spill: For dry spills, carefully sweep up the material to avoid generating dust and place it in a suitable, labeled container for disposal.[2]

5. Doffing PPE and Personal Hygiene:

• Remove gloves and other PPE carefully, avoiding contamination of skin or personal clothing.

• Wash hands and face thoroughly after handling the substance.[5]

Disposal Plan

• Dispose of 2-Hydroxyterephthalic acid and its containers in accordance with all applicable national and local regulations.[5]

• Do not mix with other waste.[5]

• Leave the chemical in its original container if possible.[5]

• Contaminated containers should be handled as the product itself.[5]

• Do not allow the product to enter drains.[5]

Hazard and Protection Summary

Hazard Classification	GHS Hazard Statement	Recommended Personal Protective Equipment
Acute Oral Toxicity (Category 4)	H302: Harmful if swallowed[7][8]	Standard laboratory PPE
Skin Irritation (Category 2)	H315: Causes skin irritation[7][8]	Impervious gloves, lab coat
Eye Irritation (Category 2A)	H319: Causes serious eye irritation[7][8]	Safety goggles, face shield (if needed)
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System	H335: May cause respiratory irritation[7][8]	Use in a well-ventilated area; respirator if needed

Experimental Workflow for Safe Handling

References

• 1. aksci.com [aksci.com]
• 2. fishersci.com [fishersci.com]
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